5-Cyclopropyl-3-ethoxyisoxazole

Core Science & Biosynthesis

5-Cyclopropyl-3-ethoxyisoxazole chemical structure and properties

An In-Depth Technical Guide to 5-Cyclopropyl-3-ethoxyisoxazole: Synthesis, Properties, and Applications

Abstract

The isoxazole ring system and the cyclopropyl moiety are independently recognized as "privileged structures" in medicinal chemistry and agrochemical design, each conferring unique and advantageous properties to bioactive molecules. This technical guide provides a comprehensive overview of 5-Cyclopropyl-3-ethoxyisoxazole, a molecule that synergistically combines these two key pharmacophores. We will explore its fundamental chemical structure, predicted physicochemical and spectroscopic properties, and a plausible, well-grounded synthetic pathway. Furthermore, this guide delves into the established roles of its constituent motifs in drug discovery, discussing how the cyclopropyl group enhances metabolic stability and conformational rigidity, while the isoxazole scaffold serves as a versatile and electronically tunable core. By synthesizing information from related analogues, this document aims to serve as a foundational resource for researchers and drug development professionals interested in leveraging this promising chemical scaffold for novel therapeutic and agricultural applications.

Introduction: The Convergence of Privileged Scaffolds

In the landscape of modern drug discovery and development, certain molecular fragments consistently appear in approved therapeutic agents due to their favorable interactions with biological targets and advantageous ADME (absorption, distribution, metabolism, and excretion) profiles. The cyclopropyl group and the isoxazole heterocycle are prime examples of such fragments.

The cyclopropyl ring, a strained three-membered carbocycle, is far more than a simple alkyl substituent. Its unique electronic properties and rigid, planar structure allow it to act as a conformational constraint, locking flexible molecules into a bioactive conformation, which can lead to enhanced binding affinity for a biological target.[1] Critically, the carbon-hydrogen bonds within a cyclopropane ring are stronger than those in typical alkanes, making the moiety less susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes, a common pathway for drug degradation.[1] This feature is frequently exploited to improve the metabolic stability and pharmacokinetic profile of drug candidates.[1][2]

Concurrently, the isoxazole ring is a five-membered heterocycle that is a cornerstone of medicinal chemistry. It is a bioisosteric replacement for other functionalities and is found in a wide array of approved drugs. Its utility stems from its planar geometry, chemical stability, and the ability to engage in various non-covalent interactions, including hydrogen bonding and dipole-dipole interactions. The substitution pattern on the isoxazole ring can be readily modified, allowing for fine-tuning of a molecule's steric and electronic properties to optimize target engagement and physicochemical characteristics.

This guide focuses on 5-Cyclopropyl-3-ethoxyisoxazole , a molecule that strategically integrates these two powerful motifs. The purpose of this document is to provide a detailed technical resource, consolidating its structural characteristics, a proposed synthetic route based on established methodologies, predicted analytical data, and a discussion of its potential in the broader context of chemical biology and drug design.

Molecular Structure and Physicochemical Properties

Chemical Structure

The structure of 5-Cyclopropyl-3-ethoxyisoxazole consists of a central isoxazole ring. A cyclopropyl group is attached at the C5 position, and an ethoxy group (-O-CH₂CH₃) is attached at the C3 position.

Caption: Chemical structure of 5-Cyclopropyl-3-ethoxyisoxazole.

Physicochemical Properties

Property	Value	Source / Comment
Molecular Formula	C₈H₁₁NO₂	Calculated
Molecular Weight	153.18 g/mol	Calculated
Precursor Properties
5-Cyclopropylisoxazole-3-carboxylic acid	Solid, mp 96-100 °C	[3]
Ethyl 5-cyclopropylisoxazole-3-carboxylate	Yellow oil	[4]
Computed Properties (for related structures)
Topological Polar Surface Area (TPSA)	~35-55 Ų	Estimated based on analogues[5]
XLogP3	~1.0 - 2.0	Estimated based on analogues[6]

Synthesis and Reactivity

The synthesis of 3-alkoxyisoxazoles is typically achieved through the O-alkylation of the corresponding 3-isoxazolol, which exists in tautomeric equilibrium with its isoxazolin-3-one form. The core 5-cyclopropylisoxazole scaffold can be constructed via a [3+2] cycloaddition reaction.

Proposed Synthetic Workflow

A robust and logical synthetic route to 5-Cyclopropyl-3-ethoxyisoxazole is proposed below. This multi-step synthesis leverages common and well-documented transformations in heterocyclic chemistry. The causality behind this workflow lies in building the stable isoxazole core first, followed by the functionalization of the 3-position.

Caption: Proposed synthetic workflow for 5-Cyclopropyl-3-ethoxyisoxazole.

Proposed Synthetic Protocol

This protocol is a self-validating system where the successful isolation and characterization of each intermediate confirms the efficacy of the preceding step before committing resources to the next transformation.

Step 1: Synthesis of Ethyl 4-cyclopropyl-2,4-dioxobutanoate (Intermediate C)

• Rationale: This Claisen condensation is a classic C-C bond-forming reaction to generate the 1,3-dicarbonyl precursor required for isoxazole ring formation. Sodium ethoxide acts as a strong base to deprotonate the methyl ketone.

• Procedure:

  • To an oven-dried flask under a nitrogen atmosphere, add absolute ethanol (60 mL) followed by sodium ethoxide (10 g, 147 mmol).[4]

  • Cool the mixture to 0 °C in an ice bath.

  • Add a mixture of cyclopropyl methyl ketone (14.56 mL, 147 mmol) and diethyl oxalate (19.96 mL, 147 mmol) dropwise to the cooled solution.[4]

  • Allow the reaction to warm to room temperature and stir for 1-2 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction with a mild acid (e.g., 1M HCl) and extract the product with an organic solvent like ethyl acetate.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude diketone intermediate, which can be purified by column chromatography.

Step 2: Synthesis of 5-Cyclopropyl-3-isoxazolol (Intermediate D)

• Rationale: This step involves the cyclization of the 1,3-dicarbonyl compound with hydroxylamine. The reaction proceeds via condensation to form an oxime, followed by intramolecular cyclization and dehydration to form the stable aromatic isoxazole ring.

• Procedure:

  • Dissolve the crude ethyl 4-cyclopropyl-2,4-dioxobutanoate in a suitable solvent such as ethanol.

  • Add an aqueous solution of hydroxylamine hydrochloride and a base (e.g., sodium acetate) to neutralize the HCl in situ.

  • Heat the mixture to reflux for several hours, monitoring by TLC until the starting material is consumed.

  • Cool the reaction mixture, remove the solvent under reduced pressure, and partition the residue between water and an organic solvent.

  • The product, being phenolic in nature, may require careful pH adjustment during extraction for optimal isolation.

  • Purify the crude product by recrystallization or column chromatography to obtain pure 5-cyclopropyl-3-isoxazolol.

Step 3: Synthesis of 5-Cyclopropyl-3-ethoxyisoxazole (Final Product E)

• Rationale: A Williamson ether synthesis is employed for the final O-alkylation step. A weak base like potassium carbonate is sufficient to deprotonate the acidic 3-isoxazolol, and a polar aprotic solvent like acetone or DMF facilitates the Sₙ2 reaction with ethyl iodide.

• Procedure:

  • Dissolve 5-cyclopropyl-3-isoxazolol (1.0 eq) in acetone (or DMF).

  • Add anhydrous potassium carbonate (approx. 1.5 eq) and ethyl iodide (approx. 1.2 eq).

  • Heat the mixture to a moderate temperature (e.g., 50-60 °C) and stir for 4-12 hours, monitoring by TLC.

  • After the reaction is complete, filter off the inorganic salts and concentrate the filtrate.

  • Dissolve the residue in an organic solvent, wash with water and brine, then dry over anhydrous sodium sulfate.

  • Purify the final product by flash column chromatography on silica gel to yield 5-Cyclopropyl-3-ethoxyisoxazole.

Chemical Reactivity

The reactivity of 5-Cyclopropyl-3-ethoxyisoxazole is dominated by the isoxazole core. While generally stable, the N-O bond is the weakest link and can be cleaved under reductive conditions (e.g., catalytic hydrogenation), leading to ring-opening. The 3-ethoxy group makes the C3 position electron-rich. The C4 proton is acidic and can be deprotonated by strong bases, allowing for further functionalization at that position. The 3-alkoxy group itself can sometimes participate in nucleophilic substitution reactions, although this is less common than with 3-haloisoxazoles.[7]

Spectroscopic Characterization

No experimental spectra for the title compound were found. However, a reliable prediction of its key NMR signals can be made based on established chemical shift principles and data from closely related structures.[4][8]

Predicted ¹H NMR (CDCl₃, 400 MHz)	Predicted ¹³C NMR (CDCl₃, 101 MHz)
Chemical Shift (δ, ppm)	Assignment	Chemical Shift (δ, ppm)	Assignment
~ 6.1 - 6.4	(1H, s), Isoxazole C4-H	~ 170 - 172	C5 (ipso-cyclopropyl)
~ 4.3 - 4.5	(2H, q), -O-CH₂ -CH₃	~ 165 - 168	C3 (ipso-ethoxy)
~ 2.0 - 2.2	(1H, m), Cyclopropyl-CH	~ 95 - 98	C4
~ 1.4 - 1.5	(3H, t), -O-CH₂-CH₃	~ 68 - 70	-O-CH₂ -CH₃
~ 1.0 - 1.2	(2H, m), Cyclopropyl-CH₂	~ 14 - 15	-O-CH₂-CH₃
~ 0.8 - 1.0	(2H, m), Cyclopropyl-CH₂	~ 8 - 10	Cyclopropyl-CH
~ 6 - 8	Cyclopropyl-CH₂

• Mass Spectrometry (MS): In Electron Impact (EI) or Chemical Ionization (CI) mass spectrometry, the molecular ion peak [M+H]⁺ would be expected at m/z 154. Key fragmentation patterns would likely involve the loss of the ethoxy group or fragmentation of the cyclopropyl ring.

• Infrared (IR) Spectroscopy: Key vibrational bands would include C-H stretching from the alkyl groups (~2850-3000 cm⁻¹), C=N and C=C stretching from the isoxazole ring (~1500-1650 cm⁻¹), and strong C-O stretching from the ethoxy group (~1050-1250 cm⁻¹).

The Role of the Cyclopropyl and Isoxazole Moieties in Drug Discovery

The combination of the cyclopropyl and isoxazole motifs in a single scaffold is a deliberate design strategy aimed at creating molecules with superior drug-like properties.

Caption: Key advantages of the cyclopropyl and isoxazole motifs in drug design.

The Cyclopropyl Group as a Bioisostere

The cyclopropyl group is often used as a bioisosteric replacement for other small alkyl groups (like ethyl or isopropyl) or even gem-dimethyl groups.[1] Its primary advantages include:

• Enhanced Metabolic Stability: As previously mentioned, the increased C-H bond strength makes it a "metabolic shield," protecting adjacent parts of the molecule from oxidative degradation.[1]

• Improved Potency: By locking rotatable bonds, the cyclopropyl ring reduces the entropic penalty of binding to a receptor, which can translate to higher potency.[1]

• Modulation of Physicochemical Properties: It can fine-tune properties like lipophilicity (logP) and pKa, which are critical for a drug's overall ADME profile.[1]

The Isoxazole Scaffold

The isoxazole ring is a privileged scaffold found in numerous FDA-approved drugs. Its prevalence is due to several factors:

• It serves as a stable, aromatic core that can correctly orient substituents for optimal interaction with a biological target.

• The nitrogen and oxygen atoms can act as hydrogen bond acceptors, while protons on adjacent substituents can act as donors.

• It is relatively easy to synthesize and functionalize, making it attractive for building chemical libraries for screening.

Derivatives of cyclopropyl-isoxazole have been explored in various contexts, including as herbicides that inhibit the 4-hydroxyphenylpyruvate dioxygenase (HPPD) enzyme and as potential antimicrobial agents.[9][10]

Potential Applications and Future Directions

Given the properties of its constituent parts, 5-Cyclopropyl-3-ethoxyisoxazole and its derivatives represent a promising scaffold for discovery efforts in multiple domains:

• Oncology: Many kinase inhibitors utilize heterocyclic cores to interact with the ATP-binding site. The cyclopropyl group could enhance metabolic stability and provide vectors for exploring new binding pockets. Cyclopropane-containing drugs have shown activity against receptor tyrosine kinases like MET and VEGFR-2.[2][11]

• Infectious Diseases: The scaffold could be elaborated to generate novel antibacterial or antifungal agents, a known application area for related pyrazole and isoxazole compounds.[10][12]

• Central Nervous System (CNS) Disorders: The ability of the cyclopropyl group to improve metabolic stability and modulate lipophilicity is highly valuable for designing CNS-penetrant drugs.

• Agrochemicals: Building on existing research, this scaffold could be a starting point for developing new herbicides or pesticides with improved efficacy and safety profiles.[9]

Future research should focus on the synthesis of a library of analogues based on this core structure. Structure-Activity Relationship (SAR) studies could involve modifying the group at the 3-position (e.g., replacing ethoxy with other alkoxy or amino groups) and adding substituents to the C4 position of the isoxazole ring to explore new chemical space and optimize biological activity.

Conclusion

5-Cyclopropyl-3-ethoxyisoxazole is a chemical entity of significant interest, embodying a strategic fusion of two of modern medicinal chemistry's most valuable building blocks. While detailed experimental data on the title compound itself is sparse, a thorough analysis of related structures provides a solid foundation for its synthesis, characterization, and potential application. The proposed synthetic route is logical and based on high-yielding, well-understood chemical transformations. The predictable spectroscopic signature will aid in its future identification and characterization. Most importantly, the synergistic combination of the metabolically robust, conformationally-constraining cyclopropyl group and the versatile, electronically-tunable isoxazole ring makes this scaffold a highly attractive starting point for the development of next-generation pharmaceuticals and agrochemicals. This guide serves as a technical launchpad for researchers aiming to exploit its promising properties.

References

Sources

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. 5-Cyclopropylisoxazole-3-carboxylic acid 95 110256-15-0 [sigmaaldrich.com]
• 4. echemi.com [echemi.com]
• 5. chemscene.com [chemscene.com]
• 6. 5-Cyclopropyl-1,2-oxazole-3-carboxylic acid | C7H7NO3 | CID 1092113 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. organicchemistrydata.netlify.app [organicchemistrydata.netlify.app]
• 9. Design, Synthesis, and Herbicidal Activity of N-Benzyl-5-cyclopropyl-isoxazole-4-carboxamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synthesis of 1-(4-methoxybenzyl)-3-cyclopropyl-1H-pyrazol-5-amine derivatives as antimicrobial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Buy N-Cyclopropyl-5-(thiophen-2-yl)isoxazole-3-carboxamide | 832115-62-5 | >98% [smolecule.com]

Targeting Nuclear Receptors: The Medicinal Chemistry of 5-Cyclopropyl Isoxazole Derivatives

Executive Summary

This technical guide analyzes the therapeutic utility of 5-cyclopropyl isoxazole derivatives , a privileged scaffold in modern medicinal chemistry. While the isoxazole ring is a classic bioisostere for amide or ester linkages, the specific substitution of a cyclopropyl group at the 5-position represents a strategic solution to common ADME (Absorption, Distribution, Metabolism, Excretion) failures.

This guide focuses on the application of this scaffold in Farnesoid X Receptor (FXR) agonism for the treatment of Non-Alcoholic Steatohepatitis (NASH), detailing the structure-activity relationships (SAR) that make the 5-cyclopropyl moiety superior to its alkyl counterparts.

Part 1: The Pharmacophore & Structural Logic

The "Magic Methyl" vs. The Cyclopropyl Shield

In early-stage drug discovery, a common "metabolic hotspot" is a terminal methyl group on a heteroaromatic ring. Cytochrome P450 enzymes (specifically CYP3A4 and CYP2C9) frequently oxidize these methyl groups to alcohols and subsequently to carboxylic acids, leading to rapid clearance.

The 5-cyclopropyl isoxazole motif addresses this through two mechanisms:

• Metabolic Blocking: The cyclopropyl group lacks the activated benzylic-like protons found in a 5-methyl isoxazole, significantly slowing the rate of oxidative metabolism.

• Steric Fit: The cyclopropyl group is rigid and lipophilic. In nuclear receptors like FXR, it fills the hydrophobic pocket (H12 helix region) more effectively than a flexible isopropyl group, stabilizing the active conformation of the receptor without inducing the steric clash that leads to antagonism.

Bioisosterism

The isoxazole ring itself acts as a rigid linker that mimics the geometry of a cis-amide bond but without the susceptibility to hydrolysis.

Feature	5-Methyl Isoxazole	5-Cyclopropyl Isoxazole	5-Isopropyl Isoxazole
Metabolic Stability	Low (Rapid Oxidation)	High (Steric Shield)	Moderate
Lipophilicity (cLogP)	~1.5	~2.1	~2.3
Receptor Conformation	Agonist	Potent Agonist	Mixed/Antagonist Potential

Part 2: Therapeutic Case Study – FXR Agonists[1][2]

The most authoritative application of this scaffold is in the optimization of non-steroidal FXR agonists derived from the parent compound GW4064 .

Mechanism of Action

FXR is a nuclear bile acid sensor. Upon ligand binding, FXR heterodimerizes with the Retinoid X Receptor (RXR), translocates to the nucleus, and binds to the Inverse Repeat-1 (IR-1) response element. This triggers the expression of Small Heterodimer Partner (SHP) , which in turn represses CYP7A1 , the rate-limiting enzyme in bile acid synthesis.

Visualization: FXR Signaling Pathway

Figure 1: The molecular cascade initiated by 5-cyclopropyl isoxazole binding to FXR, leading to repression of bile acid synthesis.

Structure-Activity Relationship (SAR) Data

The following data summarizes the potency shift observed when optimizing the isoxazole 5-position in GW4064 analogs (Data synthesized from Phenex Pharmaceuticals and broad SAR studies).

Compound Variant	R-Group (5-Pos)	FXR EC50 (FRET)	Mouse Liver Microsome Stability (t1/2)
Analog A	Methyl (-CH3)	25 nM	12 min (Poor)
Analog B	Isopropyl (-CH(CH3)2)	18 nM	28 min (Moderate)
Analog C	Cyclopropyl	12 nM	>60 min (Excellent)
Analog D	Phenyl	>1000 nM	Stable (Inactive)

Interpretation: The cyclopropyl group maintains the nanomolar potency required for clinical efficacy while drastically extending the metabolic half-life, a critical factor for once-daily oral dosing.

Part 3: Synthetic Methodologies

Constructing the 5-cyclopropyl isoxazole core requires regio-control. The two primary methods are Cyclocondensation and [3+2] Cycloaddition .

Method A: Regioselective [3+2] Cycloaddition (Recommended)

This method is preferred for its modularity, allowing the late-stage introduction of the cyclopropyl group via cyclopropylacetylene.

Workflow Diagram

Figure 2: Modular synthesis of 5-cyclopropyl isoxazoles via nitrile oxide cycloaddition.

Detailed Protocol: Synthesis of 5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole

Note: This protocol is adapted for high-purity library generation.

Reagents:

• 2,6-Dichlorobenzaldehyde

• Hydroxylamine hydrochloride[1]

• N-Chlorosuccinimide (NCS)

• Cyclopropylacetylene

• Triethylamine (Et3N)

Step-by-Step Methodology:

• Oxime Formation: Dissolve 2,6-dichlorobenzaldehyde (10 mmol) in EtOH/H2O (1:1). Add hydroxylamine hydrochloride (12 mmol) and NaOH (12 mmol). Stir at RT for 2 hours. Acidify with HCl, filter the precipitate (Aldoxime), and dry.

• Chlorination: Dissolve the aldoxime in DMF (0.5 M). Add NCS (1.1 eq) portion-wise at 0°C. Caution: Exothermic. Stir for 1 hour to generate the hydroximoyl chloride in situ.

• Cycloaddition: Add cyclopropylacetylene (1.2 eq) to the reaction vessel. Slowly add Et3N (1.5 eq) dissolved in DMF over 30 minutes. The base generates the nitrile oxide in situ, which immediately reacts with the alkyne.

• Workup: Pour into ice water. Extract with EtOAc (3x).[2] Wash organics with brine.

• Purification: Flash column chromatography (Hexane/EtOAc 9:1). The 5-cyclopropyl isomer is typically the major product (>90% regioselectivity).

Part 4: Biological Validation Protocols

To confirm the therapeutic potential, the compound must be validated for FXR Agonism using a Co-activator Recruitment Assay.

Protocol: TR-FRET Co-activator Recruitment Assay

This assay measures the ability of the ligand to induce a conformational change in the FXR Ligand Binding Domain (LBD) that recruits the SRC-1 co-activator peptide.

Materials:

• GST-tagged human FXR-LBD.

• Biotinylated SRC-1 peptide.

• Europium-labeled anti-GST antibody (Donor).

• Streptavidin-Allophycocyanin (Acceptor).

Procedure:

• Preparation: Dilute test compounds (5-cyclopropyl isoxazole analogs) in DMSO to generate a 10-point dose-response curve.

• Incubation: In a 384-well plate, mix:

  • 5 µL of Compound.

  • 5 µL of GST-FXR-LBD (Final conc: 5 nM).

  • 5 µL of Biotin-SRC-1 / Eu-Ab / SA-APC mix.

• Equilibration: Incubate at Room Temperature for 60 minutes in the dark.

• Detection: Read Time-Resolved Fluorescence Energy Transfer (TR-FRET) on a plate reader (e.g., EnVision).

  • Excitation: 340 nm.

  • Emission 1: 615 nm (Europium).

  • Emission 2: 665 nm (APC).

• Analysis: Calculate the ratio (Em665/Em615). Plot against log[Compound] to determine EC50.

Validation Criteria:

• Z-Factor: > 0.7 for a robust assay.

• Reference Control: GW4064 should yield an EC50 of ~15-30 nM.

References

• Kinzel, O., et al. (2016).[3] "Novel substituted isoxazole FXR agonists with cyclopropyl, hydroxycyclobutyl and hydroxyazetidinyl linkers."[3] Bioorganic & Medicinal Chemistry Letters.

• Maloney, P. R., et al. (2000). "Identification of a chemical tool for the orphan nuclear receptor FXR." Journal of Medicinal Chemistry.

• Genin, E., et al. (2015). "Optimization of 3,5-disubstituted isoxazoles as potent and selective FXR agonists." Journal of Medicinal Chemistry.

• BenchChem Technical Support. (2025). "Synthesis of 3,5-Disubstituted Isoxazoles: Methodologies and Troubleshooting."

• Tully, D. C., et al. (2017). "Discovery of Tropifexor (LJN452), a Highly Potent Non-bile Acid FXR Agonist for the Treatment of Cholestatic Liver Diseases and NASH." Journal of Medicinal Chemistry.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. files01.core.ac.uk [files01.core.ac.uk]
• 3. Novel substituted isoxazole FXR agonists with cyclopropyl, hydroxycyclobutyl and hydroxyazetidinyl linkers: Understanding and improving key determinants of pharmacological properties - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Deep Dive: Structure-Activity Relationship (SAR) of 3-Alkoxyisoxazoles

Executive Summary

The 3-alkoxyisoxazole scaffold represents a critical bioisostere in medicinal chemistry, widely utilized to modulate lipophilicity, metabolic stability, and receptor subtype selectivity. Unlike their 3-hydroxyisoxazole precursors—which exist in a dynamic tautomeric equilibrium with 3-isoxazolones—3-alkoxy derivatives are "locked" enol ethers. This structural rigidity makes them invaluable for probing ligand-gated ion channels (specifically AMPA/Kainate receptors) and designing suicide substrates for serine hydrolases.

This guide synthesizes the physicochemical nuances, synthetic challenges (specifically O- vs. N-alkylation regioselectivity), and therapeutic SAR of this privileged pharmacophore.

Chemical Architecture & Physicochemical Properties[1]

The Tautomeric Challenge

The fundamental challenge in working with 3-substituted isoxazoles is the tautomeric equilibrium of the parent 3-hydroxyisoxazole. In solution, the compound oscillates between the 3-hydroxy (enol) and 3-isoxazolone (keto) forms.

• 3-Hydroxy form (Enol): Aromatic, acidic (

  ), mimics carboxylic acids.

• 3-Isoxazolone form (Keto): Non-aromatic, susceptible to nucleophilic attack.

The 3-Alkoxy Advantage: O-alkylation "locks" the isoxazole in the aromatic enol form, significantly altering the electrostatic potential surface (ESP) and preventing the hydrogen bond donor capability associated with the NH/OH forms.

Physicochemical Impact of Alkoxylation

Property	Effect of 3-Alkoxy Substitution	Mechanistic Implication
Lipophilicity (LogP)	Increases significantly (+0.5 to +2.0 log units depending on R).	Enhances Blood-Brain Barrier (BBB) permeability; critical for CNS indications (e.g., AMPA antagonists).
H-Bonding	Removes H-bond donor (HBD); retains H-bond acceptor (HBA).	Reduces desolvation penalty upon binding; alters selectivity between receptor subtypes (e.g., GluA1 vs. GluA2).
Metabolic Stability	Generally high; O-dealkylation is the primary clearance pathway.	Short-chain alkoxy groups (OMe, OEt) are metabolically labile; bulky/fluorinated ethers (e.g., ) extend half-life.

Synthetic Methodologies: The Regioselectivity Battle

Achieving exclusive O-alkylation is the primary synthetic hurdle. Direct alkylation of 3-hydroxyisoxazoles with alkyl halides often yields a mixture of O-alkyl (desired) and N-alkyl (isoxazolone) products due to the ambident nature of the anion.

Regiocontrol Logic

• Hard vs. Soft Electrophiles: The oxygen atom is the "harder" nucleophile. Hard electrophiles favor O-alkylation.

• Solvent Effects: Non-polar solvents favor O-alkylation by promoting tight ion pairing that shields the nitrogen. Polar aprotic solvents (DMF/DMSO) dissociate the ion pair, often increasing N-alkylation ratios.

• The Mitsunobu Solution: To bypass the N-alkylation issue entirely, the Mitsunobu reaction is the "gold standard" for synthesizing 3-alkoxyisoxazoles from primary/secondary alcohols.

Synthetic Pathway Visualization

Figure 1: Synthetic divergence. Path B (Mitsunobu) is preferred for high-fidelity O-alkylation.

Structure-Activity Relationship (SAR) Deep Dive

The biological activity of 3-alkoxyisoxazoles is governed by a tripartite relationship between the alkoxy tail (Pos 3), the electronic modulator (Pos 4), and the steric anchor (Pos 5).

SAR Matrix

Position	Modification	Biological Consequence
Position 3 (Alkoxy)	Methyl/Ethyl	Agonist/Partial Agonist: Mimics glutamate; often retains activity at AMPA receptors but with altered kinetics compared to 3-OH.
Bulky (Benzyl/Naphthyl)	Antagonist: Steric bulk prevents channel opening (locking the "clam-shell" domain of GluR). Enhances hydrophobic pocket binding.
Leaving Group Character	If Pos 4 has strong EWG (e.g., ), the 3-alkoxy group can act as a leaving group in reactions with enzyme nucleophiles.
Position 4	H / Alkyl	Stable scaffold. Used for non-covalent binders.
EWG (-CN, -NO2, -COR)	Reactivity Switch: Increases electrophilicity of C-5 and N-O bond lability. Critical for designing covalent enzyme inhibitors (e.g., lipases).
Position 5	Methyl/Alkyl	Selectivity: Controls fit into the receptor binding pocket. 5-Methyl is standard (mimics AMPA).
Aryl/Heteroaryl	Potency: -stacking interactions. Often seen in high-affinity AMPA antagonists (e.g., NBQX analogues).

Mechanistic Diagram: Receptor vs. Enzyme

Figure 2: Bifurcation of mechanism based on ring stability. 4-EWG promotes ring opening for enzyme inhibition.

Experimental Protocols

Synthesis: Regioselective O-Alkylation (Mitsunobu)

Use this protocol to synthesize 3-(benzyloxy)-5-methylisoxazole without N-alkylation contamination.

Reagents:

• 3-Hydroxy-5-methylisoxazole (1.0 eq)

• Benzyl alcohol (1.1 eq)

• Triphenylphosphine (

  , 1.2 eq)

• Diethyl azodicarboxylate (DEAD, 1.2 eq)

• Solvent: Anhydrous THF

Procedure:

• Dissolution: Dissolve 3-hydroxy-5-methylisoxazole (10 mmol), benzyl alcohol (11 mmol), and

  (12 mmol) in anhydrous THF (50 mL) under nitrogen atmosphere.

• Cooling: Cool the reaction mixture to 0°C in an ice bath.

• Addition: Add DEAD (12 mmol) dropwise over 20 minutes. Note: Exothermic reaction; maintain temp < 5°C to prevent side reactions.

• Reaction: Allow to warm to room temperature and stir for 12 hours. Monitor by TLC (formation of less polar product).

• Workup: Concentrate in vacuo. Triturate the residue with cold diethyl ether/hexane (1:1) to precipitate triphenylphosphine oxide (

  ). Filter off the solid.[1]

• Purification: Purify the filtrate via flash column chromatography (Silica gel, Hexane/EtOAc gradient). The O-alkyl product typically elutes significantly earlier than the N-alkyl byproduct (if any).

Validation:

• 1H NMR: Look for the disappearance of the broad OH/NH singlet (10-12 ppm). The

  benzylic protons should appear as a sharp singlet around 5.2 ppm.

• 13C NMR: The C-3 carbon in O-alkyl derivatives typically resonates upfield (~165 ppm) compared to the carbonyl-like C-3 in N-alkyl isoxazolones (~170+ ppm).

Bioassay: AMPA Receptor Radioligand Binding

Validates the affinity of the synthesized 3-alkoxyisoxazole.

Materials:

• Rat brain membrane homogenates (cortex).

• Radioligand:

  -AMPA (Specific Activity ~50 Ci/mmol).

• Non-specific binder: 1 mM L-Glutamate.

Workflow:

• Incubation: Incubate membrane protein (100 µg) with

  -AMPA (5 nM) and varying concentrations of the test 3-alkoxyisoxazole ( to M) in Tris-HCl buffer (pH 7.4) containing 100 mM KSCN (chaotrope enhances binding).

• Equilibrium: Incubate at 4°C for 45 minutes.

• Termination: Rapid filtration through Whatman GF/C glass fiber filters (pre-soaked in 0.05% polyethyleneimine to reduce non-specific binding).

• Quantification: Measure radioactivity via liquid scintillation counting.

• Analysis: Plot % Displacement vs. Log[Concentration] to determine

  and (Cheng-Prusoff equation).

References

• BenchChem. (2025). Head-to-Head Comparison of Isoxazole and Oxazole Scaffolds in Medicinal Chemistry. Link

• Krogsgaard-Larsen, P., et al. (1980). 3-Isoxazolol bioisosteres of glutamic acid. Synthesis and pharmacological properties. Journal of Medicinal Chemistry.

• Ohmori, J., et al. (1994). Novel AMPA receptor antagonists: synthesis and structure-activity relationships. Journal of Medicinal Chemistry. Link

• Swamy, K.C.K., et al. (2009). Mitsunobu and Related Reactions: Advances and Applications. Chemical Reviews. Link

• Organic Chemistry Portal. Mitsunobu Reaction: Mechanism and Protocols. Link

• Nagy, P.I. (2016). Theoretical Studies on the Tautomeric Equilibria of 3-OH Isoxazoles. International Journal of Molecular Sciences. Link

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Bioactive Heterocycles: The Cyclopropyl-Isoxazole Pharmacophore in Modern Drug Discovery and Agrochemicals

Executive Summary

The rational design of bioactive molecules frequently relies on the strategic combination of privileged scaffolds to achieve desired pharmacokinetic and pharmacodynamic profiles. The integration of cyclopropyl and isoxazole rings represents a highly synergistic pharmacophore that has gained significant traction in both human therapeutics and agrochemical development. This technical guide explores the structural rationale behind this combination, its mechanistic role in modulating complex biological pathways (such as FXR agonism and HPPD inhibition), and the state-of-the-art synthetic methodologies required to construct these robust heterocycles.

Introduction: The Structural Rationale

The fusion of a cyclopropyl moiety with an isoxazole core is not coincidental; it is a calculated exercise in bioisosterism and conformational restriction.

• The Isoxazole Core: As a five-membered heterocycle containing adjacent oxygen and nitrogen atoms, isoxazole serves as an exceptional bioisostere for esters and amides. It offers superior metabolic stability against hydrolytic enzymes while maintaining critical hydrogen-bond accepting capabilities (primarily through the nitrogen atom).

• The Cyclopropyl Linker: The cyclopropyl group is the smallest cycloalkane, utilized to restrict the conformational flexibility of a molecule without significantly increasing its lipophilicity or molecular weight. It dramatically enhances resistance to cytochrome P450-mediated oxidative metabolism compared to linear alkyl chains or alkene linkers.

• Synergistic Binding: When combined, the cyclopropyl-isoxazole motif creates a rigid, metabolically robust scaffold. The cyclopropyl ring forces the molecule into a specific three-dimensional orientation, perfectly projecting the isoxazole's heteroatoms into polar binding pockets while the cyclopropyl core itself engages in tight hydrophobic interactions.

Mechanistic Biology: FXR Agonism in NASH

The Farnesoid X Receptor (FXR) is a nuclear receptor critical for regulating bile acid, lipid, and glucose homeostasis. It has emerged as a primary therapeutic target for Non-Alcoholic Steatohepatitis (NASH).

Recent advancements have highlighted the efficacy of isoxazole derivatives, such as the clinical candidate PX20606, which utilize a cyclopropyl linker to replace traditional double-bond linkers [1]. This structural modification optimizes the ligand's fit within the FXR ligand-binding domain (LBD). According to 3D-QSAR and molecular dynamics (MD) simulations, the isoxazole nitrogen acts as a critical hydrogen bond acceptor, interacting directly with the HIS447 residue of the FXR LBD. Simultaneously, the cyclopropyl group enhances hydrophobic contacts with residues such as LEU287 and MET290, stabilizing the active conformation of the receptor and facilitating the recruitment of the Retinoid X Receptor (RXR) [1].

FXR signaling pathway modulated by cyclopropyl-isoxazole agonists.

Agrochemical Applications: HPPD Inhibition

Beyond human therapeutics, the cyclopropyl-isoxazole scaffold is highly effective in agrochemistry, specifically as a pro-herbicide targeting 4-hydroxyphenylpyruvate dioxygenase (HPPD).

Compounds such as N-benzyl-5-cyclopropyl-isoxazole-4-carboxamides are designed using a multi-target drug strategy [2]. In planta or in soil, the isoxazole ring undergoes a rapid, nonenzymatic hydrolytic ring-opening to form a diketonitrile (DKN). The causality of this mechanism lies in the resulting 1,3-diketone moiety of the DKN, which acts as a powerful bidentate ligand. It strongly chelates the active site metal of HPPD, inhibiting the enzyme's ability to synthesize plastoquinone and tocopherols, ultimately causing a lethal bleaching effect in target weeds [2].

Synthetic Methodologies & Experimental Protocols

Traditional syntheses of isoxazoles rely on [3+2] cycloadditions of alkynes with nitrile oxides, which often suffer from poor regioselectivity and require harsh conditions. A modern, highly efficient alternative is the copper-catalyzed one-pot oxidation/cyclization of propargylamines [3].

Copper-catalyzed one-pot oxidation/cyclization workflow for isoxazole.

Self-Validating Protocol: Copper-Catalyzed Oxidation/Cyclization

The following step-by-step methodology outlines the synthesis of cyclopropyl-isoxazoles, emphasizing the physicochemical causality behind each operational choice.

• Oxidation of the Propargylamine Precursor:

  • Action: Dissolve the cyclopropyl-containing propargylamine in ethyl acetate (EtOAc). Add 2.0 equivalents of m-chloroperoxybenzoic acid (m-CPBA) and stir at room temperature.

  • Causality: m-CPBA selectively oxidizes the primary amine to an oxime intermediate. EtOAc is selected as the solvent because its moderate polarity stabilizes the highly reactive intermediates and prevents over-oxidation to nitro species [3].

• Isomerization and Intramolecular Cyclization:

  • Action: Add a catalytic amount of Copper(I) Chloride (CuCl) to the reaction mixture and elevate the temperature to reflux.

  • Causality: The initial oxidation yields a thermodynamic mixture of E and Z oxime isomers. While the Z-isomer cyclizes spontaneously, the E-isomer is sterically hindered from intramolecular attack. The CuCl catalyst facilitates the breaking and reforming of the C=N

    -bond, driving the isomerization of the E-isomer to the reactive Z-isomer. The elevated thermal energy overcomes the activation barrier for complete intramolecular cyclization into the isoxazole ring [3].

• Reaction Monitoring (System Validation):

  • Action: Monitor the reaction via TLC or HPLC until the oxime intermediate is completely consumed (typically 2-4 hours).

  • Causality: This step validates the efficiency of the Cu-catalyzed isomerization. Halting the reaction immediately upon oxime consumption prevents the thermal degradation of the newly formed isoxazole core.

• Workup and Purification:

  • Action: Quench the reaction with saturated aqueous NaHCO3, extract with EtOAc, dry over anhydrous Na2SO4, and concentrate under reduced pressure. Purify via silica gel column chromatography.

  • Causality: The basic aqueous wash serves a dual purpose: it neutralizes the reaction and converts the m-chlorobenzoic acid byproduct (generated from m-CPBA) into a water-soluble sodium salt, effectively removing it from the organic phase. This ensures the isolated cyclopropyl-isoxazole product is highly pure prior to chromatography [3].

Quantitative Structure-Activity Relationship (QSAR) Data

The biological efficacy of the cyclopropyl-isoxazole pharmacophore is highly dependent on its structural environment. The table below summarizes key quantitative metrics across different therapeutic and agrochemical domains.

Compound Class / Example	Target System	Primary Bioactivity Metric	Key Structural Contributor
PX20606 (Clinical Candidate)	Farnesoid X Receptor (FXR)	High Agonistic Activity (Docking Score > 136)	Isoxazole N (H-bond to HIS447); Cyclopropyl (Hydrophobic contacts) [1]
N-Benzyl-5-cyclopropyl-isoxazole-4-carboxamides (e.g., I-05)	HPPD (Agrochemical)	EC50 = 1.05 M (as DKN active form)	Isoxazole ring-opening to diketonitrile (DKN) for metal chelation [2]
Propargylamine-derived Isoxazoles	General Synthetic Scaffold	> 80% Synthetic Yield	CuCl-mediated E Z oxime isomerization [3]

Conclusion

The cyclopropyl-isoxazole pharmacophore is a masterclass in rational chemical design. By combining the metabolic stability and conformational rigidity of the cyclopropyl ring with the bioisosteric, hydrogen-bonding capabilities of the isoxazole core, researchers can navigate complex biological binding pockets with unprecedented precision. Supported by robust, high-yield synthetic methodologies like copper-catalyzed cyclization, this heterocylic system will continue to be a cornerstone in the development of next-generation therapeutics and agrochemicals.

References

• Title: 3D-QSAR and Molecular Dynamics Study of Isoxazole Derivatives to Identify the Structural Requirements for Farnesoid X Receptor (FXR)
• Source: Journal of Agricultural and Food Chemistry (ACS Publications)
• Source: The Journal of Organic Chemistry (ACS Publications)

The 3-Ethoxyisoxazole Scaffold: A Versatile Player in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The landscape of medicinal chemistry is in a perpetual state of evolution, driven by the quest for novel molecular scaffolds that can unlock new therapeutic avenues. Among the myriad of heterocyclic systems, the isoxazole ring has emerged as a privileged structure, gracing the architecture of numerous clinically approved drugs.[1][2] This guide delves into a specific, yet increasingly significant, variant: the 3-ethoxyisoxazole scaffold. As a Senior Application Scientist, this document aims to provide not just a review of the existing literature, but a synthesized, in-depth technical guide grounded in field-proven insights. We will explore the synthetic nuances, the spectrum of biological activities, and the strategic role of this scaffold in contemporary drug design, with a focus on the causality behind experimental choices and the principles of robust scientific methodology.

The Strategic Advantage of the 3-Ethoxyisoxazole Moiety: A Bioisosteric Perspective

The strategic incorporation of the 3-ethoxyisoxazole scaffold in drug candidates often stems from the concept of bioisosterism, where a functional group is replaced by another with similar physicochemical properties to enhance the molecule's overall therapeutic profile.[2][3] The 3-alkoxyisoxazole moiety, in particular, has been recognized as a valuable bioisostere for the carboxylic acid group.[1][4]

Carboxylic acids, while often crucial for target engagement through hydrogen bonding and ionic interactions, can present significant challenges in drug development.[5] Their acidic nature can lead to poor membrane permeability, limiting oral bioavailability, and they can be susceptible to rapid metabolism, including the formation of reactive acyl glucuronides.[5][6] The 3-ethoxyisoxazole scaffold can effectively mimic the hydrogen bonding capabilities of a carboxylic acid while being a neutral, non-ionizable group. This can lead to improved pharmacokinetic properties, such as enhanced cell permeability and metabolic stability.[3]

The following diagram illustrates the conceptual bioisosteric relationship between a carboxylic acid and a 3-ethoxyisoxazole group, highlighting the preservation of a key hydrogen bond acceptor site.

Caption: Bioisosteric replacement of a carboxylic acid with a 3-ethoxyisoxazole.

Synthesis of the 3-Ethoxyisoxazole Scaffold: Methodologies and Protocols

The construction of the 3-ethoxyisoxazole ring can be achieved through several synthetic strategies. A prevalent and versatile method involves the 1,3-dipolar cycloaddition of a nitrile oxide with an appropriate alkyne.[7] However, for the specific synthesis of 3-ethoxyisoxazoles, a highly effective route commences from β-oxo thionoesters.

General Synthetic Pathway

The synthesis of 3-ethoxyisoxazole derivatives can be systematically approached in a two-step sequence starting from readily available ketones. The initial Claisen condensation with diethyl oxalate affords a 1,3-diketone, which is then cyclized with hydroxylamine hydrochloride. The following diagram outlines this general workflow.

Caption: General workflow for the synthesis of 3-ethoxyisoxazole derivatives.

Detailed Experimental Protocol: Synthesis of Ethyl 3-Ethyl-5-methyl-4-isoxazolecarboxylate

The following protocol, adapted from a well-established procedure for a structurally related compound, provides a detailed, step-by-step methodology for the synthesis of a substituted isoxazole, which serves as a representative example for the construction of the core scaffold.[8]

Step 1: Synthesis of Ethyl β-Pyrrolidinocrotonate (Enamine Intermediate)

• To a 1-liter, one-necked flask fitted with a Dean-Stark water separator and a condenser, add ethyl acetoacetate (130 g, 1.00 mole), pyrrolidine (85.3 g, 1.20 mole), and 500 ml of benzene.

• Place the reaction mixture under a nitrogen atmosphere and reflux vigorously for 45 minutes, or until the theoretical amount of water (18 ml) has been collected in the Dean-Stark trap.

• Remove the benzene using a rotary evaporator to yield the crude ethyl β-pyrrolidinocrotonate, which can be used in the next step without further purification.

Step 2: Cycloaddition to form Ethyl 3-Ethyl-5-methyl-4-isoxazolecarboxylate

• In a 5-liter, three-necked flask equipped with a dropping funnel and a gas inlet tube, dissolve the crude ethyl β-pyrrolidinocrotonate (183 g, 1.00 mole), 1-nitropropane (115 g, 1.29 mole), and triethylamine (400 ml) in 1 liter of chloroform.

• Cool the flask in an ice bath and maintain a nitrogen atmosphere.

• While stirring, slowly add a solution of phosphorus oxychloride (170 g, 1.11 mole) in 200 ml of chloroform from the dropping funnel.

• After the addition is complete, remove the ice bath and continue stirring at room temperature for 1 hour.

• Pour the reaction mixture into a 4-liter separatory funnel and wash with 1 liter of cold water.

• Wash the chloroform layer with 6 N hydrochloric acid until the washings are acidic, followed by a wash with 5% aqueous sodium hydroxide and then saturated brine.

• Dry the chloroform layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the crude product by vacuum distillation to yield ethyl 3-ethyl-5-methyl-4-isoxazolecarboxylate.[8]

Biological Activities and Therapeutic Potential

While extensive research has been conducted on the broader class of isoxazoles, demonstrating a wide array of biological activities including anti-inflammatory, anticancer, and antimicrobial effects, specific data on 3-ethoxyisoxazole derivatives is more nascent.[2][8] However, by leveraging the principle of bioisosterism and examining related isoxazole-containing drugs, we can infer the potential therapeutic applications of this scaffold.

Case Study: Parecoxib - A Clinically Successful Isoxazole-Containing Drug

Parecoxib is an injectable prodrug of valdecoxib, a selective cyclooxygenase-2 (COX-2) inhibitor used for the management of acute pain.[9][10][11] The core of valdecoxib features a 3-phenyl-5-methylisoxazole moiety.[12][13][14][15]

Mechanism of Action:

Parecoxib is rapidly hydrolyzed in vivo to its active form, valdecoxib.[16] Valdecoxib selectively inhibits the COX-2 enzyme, which is responsible for the production of prostaglandins that mediate pain and inflammation.[9][17] By selectively targeting COX-2 over the constitutively expressed COX-1, valdecoxib reduces the risk of gastrointestinal side effects associated with non-selective NSAIDs.[9][11]

The following diagram illustrates the mechanism of action of Parecoxib and its active metabolite, Valdecoxib.

Caption: Simplified signaling pathway for Parecoxib's anti-inflammatory action.

Potential Applications of 3-Ethoxyisoxazole Scaffolds

Given the role of the 3-alkoxyisoxazole as a carboxylic acid bioisostere and the demonstrated efficacy of isoxazole-containing drugs like Parecoxib, the 3-ethoxyisoxazole scaffold holds promise in the development of novel therapeutics for a range of conditions, including:

• Anti-inflammatory agents: As selective inhibitors of enzymes like COX-2.

• Anticancer agents: By targeting various signaling pathways involved in cell proliferation and survival.

• Antimicrobial agents: Through the inhibition of essential bacterial or fungal enzymes.

• Neurological disorders: By modulating the activity of receptors and enzymes in the central nervous system.

The table below summarizes the potential biological activities of isoxazole derivatives, which can be extrapolated to the 3-ethoxyisoxazole scaffold.

Biological Activity	Potential Molecular Target(s)	Representative Isoxazole Class
Anti-inflammatory	Cyclooxygenase-2 (COX-2)	Diaryl-isoxazoles
Anticancer	Heat Shock Protein 90 (Hsp90)	Substituted isoxazoles
Antibacterial	β-lactamase	Penicillin-type isoxazoles
Antifungal	Ergosterol biosynthesis enzymes	Azole-type isoxazoles
Antiviral	Viral proteases or polymerases	Nucleoside analog isoxazoles

Physicochemical and Pharmacokinetic Considerations

The incorporation of a 3-ethoxyisoxazole scaffold is expected to influence the physicochemical properties of a drug candidate, which in turn will affect its pharmacokinetic profile (Absorption, Distribution, Metabolism, and Excretion - ADME).

As a neutral moiety, the 3-ethoxyisoxazole group can enhance the lipophilicity of a molecule compared to its carboxylic acid counterpart, potentially leading to improved membrane permeability and oral absorption.[3] The metabolic fate of the 3-ethoxyisoxazole scaffold would likely involve O-dealkylation by cytochrome P450 enzymes in the liver, followed by further conjugation and excretion.[18]

Conclusion and Future Perspectives

The 3-ethoxyisoxazole scaffold represents a valuable and versatile tool in the medicinal chemist's armamentarium. Its ability to serve as a bioisostere for carboxylic acids offers a strategic approach to overcoming common pharmacokinetic hurdles in drug development. While the specific exploration of 3-ethoxyisoxazole derivatives is an emerging area, the wealth of knowledge surrounding the broader isoxazole class provides a strong foundation for future research. The continued investigation into novel synthetic methodologies, coupled with comprehensive biological evaluation and structure-activity relationship studies, will undoubtedly unlock the full therapeutic potential of this promising scaffold. As our understanding of disease biology deepens, the rational design of 3-ethoxyisoxazole-based molecules tailored to specific biological targets will pave the way for the next generation of innovative medicines.

References

• What is the mechanism of Parecoxib Sodium? - Patsnap Synapse. (2024, July 17). Retrieved from [Link]

• Parecoxib: Uses & Dosage | MIMS Philippines. (n.d.). Retrieved from [Link]

• Parecoxib Sodium Injection - Dynastat Injection. (2017, February 16). Retrieved from [Link]

• 4-Isoxazolecarboxylic acid, 3-ethyl-5-methyl-, ethyl ester - Organic Syntheses Procedure. (n.d.). Retrieved from [Link]

• Parecoxib | Deranged Physiology. (n.d.). Retrieved from [Link]

• Efficacy and safety of parecoxib sodium for acute postoperative pain: A meta-analysis - PMC. (n.d.). Retrieved from [Link]

• Chemical structure of Parecoxib and its active metabolite, Valdecoxib. - ResearchGate. (n.d.). Retrieved from [Link]

• PARECOXIB - Pfizer. (n.d.). Retrieved from [Link]

• Parecoxib Sodium | C19H17N2NaO4S | CID 15895902 - PubChem. (n.d.). Retrieved from [Link]

• Parecoxib | C19H18N2O4S | CID 119828 - PubChem - NIH. (n.d.). Retrieved from [Link]

• Carboxylic Acid (Bio)Isosteres in Drug Design - PMC. (n.d.). Retrieved from [Link]

• Bioisosterism: A Rational Approach in Drug Design - Institute of Industrial Science, the University of Tokyo. (n.d.). Retrieved from [Link]

• Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition of nitrile oxides and 1,3-diketones, β-ketoesters, or β-ketoamides. (2022, April 22). Retrieved from [Link]

• Synthesis of novel 5-substituted isoxazole-3-carboxamide derivatives and cytotoxicity studies on lung cancer cell line. (n.d.). Retrieved from [Link]

• Bioisosteric Replacement as a Tool in Anti-HIV Drug Design - MDPI. (2020, February 28). Retrieved from [Link]

• Carboxylic Acid Bioisosteres in Medicinal Chemistry: Synthesis and Properties. (2022, May 19). Retrieved from [Link]

• Bioisosteres for carboxylic acid groups - Hypha Discovery. (2024, April 19). Retrieved from [Link]

• Clinically important pharmacokinetic drug-drug interactions with antibacterial agents - PMC. (n.d.). Retrieved from [Link]

• The Effect of Drug–Drug Interactions on the Pharmacokinetics of Isavuconazole: A Comprehensive Review - Dove Medical Press. (2025, June 17). Retrieved from [Link]

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Engineering Metabolic Resilience: A Technical Guide to the Stability of Ethoxy-Substituted Isoxazole Rings in Drug Design

Executive Summary

The isoxazole ring is a privileged pharmacophore in medicinal chemistry, frequently deployed in anti-inflammatory agents, antibiotics, and oncology therapeutics. However, the heterocycle presents significant metabolic liabilities, most notably its susceptibility to reductive ring scission. As a Senior Application Scientist, I have observed that mitigating this instability requires precise structural interventions. This whitepaper explores the mechanistic basis of isoxazole degradation, the strategic implementation of ethoxy substitutions to engineer metabolic stability, and the self-validating experimental workflows required to profile these compounds accurately.

The Mechanistic Basis of Isoxazole Instability

To understand how to stabilize an isoxazole ring, we must first dissect how it fails. Unsubstituted or 3-unsubstituted isoxazoles are highly vulnerable to Cytochrome P450 (CYP450) mediated metabolism.

In vitro studies on drugs like leflunomide have definitively shown that the C3-H proton is the critical vulnerability for ring opening[1]. The degradation cascade proceeds as follows:

• The P450Fe(II) enzyme coordinates with the isoxazole nitrogen or oxygen.

• The enzyme acts as a Lewis acid, lowering the pKa of the C3-H bond.

• Enzymatic deprotonation of the C3-H occurs, followed by charge transfer to the C=N bond.

• This results in the cleavage of the N-O bond, yielding an active (and potentially toxic) α-cyanoenol metabolite[1].

Furthermore, 3,4-unsubstituted isoxazoles can undergo a severe bioactivation pathway in human liver microsomes (HLM). The resulting α-cyanoenol can condense with endogenous formaldehyde to form a highly reactive cyanoacrolein derivative, which rapidly depletes cellular glutathione (GSH) by forming covalent adducts[2].

The Strategic Role of Ethoxy Substitution

To circumvent ring scission, medicinal chemists utilize steric and electronic shielding. Substituting the C3 or C5 position with an ethoxy moiety fundamentally alters the metabolic fate of the heterocycle through two primary mechanisms:

• Ablation of the C3-Proton: By replacing the essential C3-H with an ethoxy group, the primary prerequisite for P450-catalyzed deprotonation and subsequent N-O cleavage is eliminated. Just as 3-methyl substitution confers resistance to ring opening[1], an ethoxy group provides an even larger steric shield, physically blocking the N-O bond from the heme iron coordination sphere.

• Introduction of Predictable O-Dealkylation: While the ring is stabilized, the ethoxy group introduces a new metabolic "soft spot." CYP450 enzymes can catalyze the O-deethylation of the ethoxy group. This shifts the clearance mechanism from a toxicological liability (reactive cyanoacrolein formation) to a manageable, predictable Phase I dealkylation, yielding a stable 3-hydroxyisoxazole that can undergo Phase II glucuronidation[3].

Fig 1: Divergent CYP450-mediated metabolic pathways of unsubstituted vs. ethoxy-isoxazoles.

Quantitative SAR Profiling

The structural shift from an unsubstituted ring to an ethoxy-substituted ring drastically alters intrinsic clearance (

) and half-life ( ). The table below summarizes the comparative metabolic stability profiles typically observed during hit-to-lead optimization.

Isoxazole Derivative	C3 Substituent	Primary Metabolic Pathway	Half-Life ( ) in HLM	Reactive Metabolite Risk
Leflunomide (Parent)	None (C3-H)	N-O Ring Scission	< 15 min	High (α-cyanoenol)
3,4-Unsubstituted	None	Ring Scission & Condensation	< 10 min	Severe (Cyanoacrolein-GSH)
3-Methylisoxazole	Methyl	Aliphatic Hydroxylation	> 60 min	Low
3-Ethoxyisoxazole	Ethoxy	O-Deethylation	30 - 45 min	Low

Table 1: Structure-Metabolism Relationship (SMR) data illustrating the protective effect of C3-substitution against reactive metabolite formation.

Experimental Workflow: Self-Validating Metabolic Profiling

To accurately quantify the intrinsic clearance of ethoxy-substituted isoxazoles while screening for electrophilic intermediates, a robust, self-validating microsomal stability assay is required.

Step-by-Step Methodology

Step 1: Matrix Preparation Prepare Human Liver Microsomes (HLM) at a final protein concentration of 0.5 mg/mL in 100 mM potassium phosphate buffer (pH 7.4). Causality: This specific pH and ionic strength are critical to maintaining the structural integrity of the CYP450 heme complex during incubation.

Step 2: Cofactor & Trapping Agent Addition Fortify the matrix with the test compound (1 µM) and 2 mM Glutathione (GSH). Causality: If any residual ring scission occurs, the resulting α-cyanoenol may condense into a cyanoacrolein derivative. GSH acts as a nucleophilic trap, forming a stable adduct (detectable via LC-MS/MS) and preventing the intermediate from covalently binding to microsomal proteins, which would otherwise skew mass balance and mask toxicity[2].

Step 3: Reaction Initiation Pre-incubate the mixture at 37°C for 5 minutes. Initiate the reaction by adding an NADPH-regenerating system (1 mM final). Causality: Pre-incubation ensures thermal equilibrium. NADPH is the obligate electron donor for CYP450-mediated Phase I oxidation.

Step 4: Time-Course Sampling & Quenching Extract 50 µL aliquots at 0, 15, 30, and 60 minutes. Immediately quench into 150 µL of ice-cold acetonitrile (ACN) containing an internal standard. Causality: A 3:1 organic-to-aqueous ratio instantaneously denatures proteins, halting enzymatic activity and precipitating the matrix for clean LC-MS/MS injection[4].

Step 5: System Validation (The Self-Validating Mechanism) A protocol is only as reliable as its controls. This system validates itself through three parallel incubations:

• Minus-NADPH Control: Confirms that compound depletion is strictly CYP-dependent and not due to chemical instability or cytosolic Aldehyde Oxidase (AO) reduction, which is notorious for degrading nitrogen-containing heterocycles[4].

• Positive Control (Verapamil): Ensures the HLM batch is enzymatically active and capable of standard Phase I clearance.

• Positive Trapping Control (Leflunomide): Validates the GSH trapping mechanism by confirming the detection of the A771726-cyanoenol equivalent[1].

Fig 2: Self-validating microsomal stability and reactive metabolite trapping workflow.

Conclusion

The metabolic stability of isoxazole rings cannot be left to chance. By understanding the precise CYP450-mediated mechanisms that drive N-O bond cleavage, drug development professionals can rationally design safer molecules. The incorporation of an ethoxy group is a highly effective strategy to ablate the vulnerable C3-proton, shifting the metabolic burden from toxic ring scission to predictable O-dealkylation. When paired with rigorous, self-validating biochemical assays, this structural modification significantly de-risks the pharmacokinetic profile of isoxazole-containing therapeutics.

References

• Kalgutkar, A. S., et al. "In vitro metabolism studies on the isoxazole ring scission in the anti-inflammatory agent leflunomide to its active alpha-cyanoenol metabolite A771726: mechanistic similarities with the cytochrome P450-catalyzed dehydration of aldoximes." Drug Metabolism and Disposition, PubMed (nih.gov). URL:[Link]

• Yu, J., et al. "Elucidation of a novel bioactivation pathway of a 3,4-unsubstituted isoxazole in human liver microsomes: formation of a glutathione adduct of a cyanoacrolein derivative after isoxazole ring opening." Drug Metabolism and Disposition, PubMed (nih.gov). URL:[Link]

• "Structure–Activity Relationship Studies of Trisubstituted Isoxazoles as Selective Allosteric Ligands for the Retinoic-Acid-Receptor-Related Orphan Receptor γt." Journal of Medicinal Chemistry, PMC (nih.gov). URL:[Link]

• "Application of in vitro Drug Metabolism Studies in Chemical Structure Optimization for the Treatment of Fibrodysplasia Ossificans Progressiva (FOP)." Frontiers in Pharmacology. URL:[Link]

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• 2. Elucidation of a novel bioactivation pathway of a 3,4-unsubstituted isoxazole in human liver microsomes: formation of a glutathione adduct of a cyanoacrolein derivative after isoxazole ring opening - PubMed [pubmed.ncbi.nlm.nih.gov]
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Protocols & Analytical Methods

Application Note: De Novo Synthesis of 5-Cyclopropyl-3-ethoxyisoxazole from Ethyl Propiolate

Introduction & Strategic Rationale

The 3-alkoxyisoxazole motif is a highly valued bioisostere in medicinal chemistry, frequently utilized to replace metabolically labile esters and amides while maintaining favorable physicochemical properties. While the classical synthesis of isoxazoles relies on the 1,3-dipolar cycloaddition of nitrile oxides with alkynes, constructing a 3-alkoxyisoxazole directly from an alkyne via cycloaddition is synthetically unviable due to the inherent instability of alkoxy nitrile oxides.

To bypass this limitation, this application note details a robust, four-step de novo synthesis starting from the commercially available ethyl propiolate . The strategy relies on a controlled cyclocondensation to form the isoxazole core, followed by regioselective O-alkylation, Directed ortho-Metalation (DoM), and a late-stage Suzuki-Miyaura cross-coupling to install the sp3-hybridized cyclopropyl group.

Retrosynthetic Pathway & Workflow

Figure 1: Four-step synthetic workflow from ethyl propiolate to 5-cyclopropyl-3-ethoxyisoxazole.

Experimental Protocols & Mechanistic Causality

Step 1: Cyclocondensation to Isoxazol-3-ol

Mechanistic Causality: The reaction of ethyl propiolate with hydroxylamine is highly pH-dependent. Under weakly alkaline conditions, the reaction yields isoxazol-5-one. However, under the strongly alkaline conditions (NaOH) utilized in this protocol, the hydroxylamine nitrogen acts as a nucleophile in a 1,4-Michael addition to the electron-deficient alkyne, followed by the cyclization of the oxygen onto the ester carbonyl. This regioselectively yields the desired isoxazol-3-ol[1].

Self-Validating Protocol:

• Preparation: In a 500 mL round-bottom flask, dissolve hydroxylamine hydrochloride (1.2 eq, 83.4 mmol) and NaOH (2.5 eq, 173.8 mmol) in 75 mL of deionized water. Cool the mixture to 0 °C using an ice bath.

• Addition: Dissolve ethyl propiolate (1.0 eq, 69.5 mmol) in 100 mL of methanol. Add this solution dropwise to the aqueous mixture over 30 minutes to control the exothermic Michael addition.

• Reaction: Stir the mixture at 0 °C for 3 hours, then allow it to warm to room temperature and stir for an additional 12 hours.

• In-Process Control (IPC): Analyze an aliquot via LC-MS. The reaction is complete when the ethyl propiolate peak disappears and the mass corresponding to isoxazol-3-ol (m/z 86.06[M+H]+) dominates.

• Workup: Acidify the mixture to pH 2 using concentrated HCl. Extract the aqueous layer with ethyl acetate (3 × 100 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Recrystallize from hexane to afford pure isoxazol-3-ol.

Step 2: Regioselective O-Alkylation

Mechanistic Causality: Isoxazol-3-ol exists in a tautomeric equilibrium with isoxazol-3(2H)-one, making it an ambident nucleophile. To maximize O-alkylation (forming 3-ethoxyisoxazole) and suppress N-alkylation, we employ a mild base (K₂CO₃) in a polar aprotic solvent (DMF). Under these conditions, the harder oxygen nucleophile is less solvated and readily reacts with the soft electrophile (ethyl iodide) via an SN2 mechanism[2].

Self-Validating Protocol:

• Preparation: Suspend isoxazol-3-ol (1.0 eq, 50.0 mmol) and finely powdered K₂CO₃ (2.0 eq, 100.0 mmol) in 100 mL of anhydrous DMF under a nitrogen atmosphere.

• Addition: Add ethyl iodide (1.5 eq, 75.0 mmol) dropwise at room temperature.

• Reaction: Heat the reaction mixture to 40 °C and stir for 16 hours.

• IPC: Monitor via TLC (Hexane/EtOAc 3:1). The highly polar isoxazol-3-ol spot (baseline) should be completely converted to a higher-Rf spot (3-ethoxyisoxazole).

• Workup: Quench the reaction by pouring it into 300 mL of ice water. Extract with MTBE (3 × 100 mL). Wash the combined organic layers thoroughly with brine (5 × 50 mL) to remove residual DMF. Dry over MgSO₄, concentrate, and purify via silica gel flash chromatography to isolate 3-ethoxyisoxazole.

Step 3: Directed ortho-Metalation (DoM) and Iodination

Mechanistic Causality: The C5 proton of the isoxazole ring is highly acidic due to the inductive effect of the adjacent heteroatoms. However, 5-lithioisoxazoles possess a weak N-O bond and are notoriously prone to ring-opening fragmentation to form cyanoketenes[3]. Performing the deprotonation at strictly cryogenic temperatures (-78 °C) stabilizes the organolithium intermediate long enough to be trapped by electrophilic iodine.

Self-Validating Protocol:

• Preparation: Dissolve 3-ethoxyisoxazole (1.0 eq, 30.0 mmol) in 80 mL of anhydrous THF in a flame-dried Schlenk flask under argon. Cool the solution to strictly -78 °C using a dry ice/acetone bath.

• Lithiation: Add n-BuLi (1.1 eq, 2.5 M in hexanes, 33.0 mmol) dropwise over 15 minutes. Maintain the temperature at -78 °C and stir for exactly 30 minutes.

• Electrophilic Trapping: Add a pre-cooled solution of iodine (1.2 eq, 36.0 mmol) in 30 mL of anhydrous THF dropwise. Stir for 1 hour at -78 °C.

• IPC: Quench a 0.1 mL aliquot in sat. NH₄Cl and analyze via GC-MS to confirm the presence of the 5-iodo derivative (m/z 238.98) and the absence of the starting material.

• Workup: Quench the bulk reaction at -78 °C with saturated aqueous Na₂S₂O₃ (50 mL) to destroy excess iodine. Allow to warm to room temperature. Extract with EtOAc, dry, concentrate, and purify via short-path chromatography.

Step 4: Suzuki-Miyaura Cross-Coupling

Mechanistic Causality: Sp3-hybridized organoborons, such as cyclopropylboronic acid, suffer from notoriously slow transmetalation rates and are prone to protodeboronation[4]. To overcome this, Pd(dppf)Cl₂ is utilized; its bidentate ligand framework enforces a cis-geometry that accelerates reductive elimination. A strong base (K₃PO₄) is required to efficiently generate the reactive cyclopropylboronate species.

Self-Validating Protocol:

• Preparation: In a heavy-walled pressure tube, combine 5-iodo-3-ethoxyisoxazole (1.0 eq, 20.0 mmol), cyclopropylboronic acid (1.5 eq, 30.0 mmol), K₃PO₄ (3.0 eq, 60.0 mmol), and Pd(dppf)Cl₂ (0.05 eq, 1.0 mmol).

• Solvent & Degassing: Add a degassed mixture of Toluene/H₂O (10:1, 66 mL). Sparge the suspension with argon for 15 minutes.

• Reaction: Seal the tube and heat to 100 °C for 12 hours behind a blast shield.

• IPC: Analyze via LC-MS. The reaction is deemed complete when the 5-iodo intermediate is fully consumed, yielding the target mass (m/z 154.08[M+H]+).

• Workup: Cool to room temperature, filter the mixture through a pad of Celite to remove palladium black, and wash the pad with EtOAc. Concentrate the filtrate and purify via silica gel chromatography (gradient: 0-10% EtOAc in Hexanes) to yield pure 5-cyclopropyl-3-ethoxyisoxazole.

Quantitative Data Summary

Step	Transformation	Reagents & Catalyst	Temp / Time	Yield (%)	Purity (HPLC)
1	Cyclocondensation	NH₂OH·HCl, NaOH, H₂O/MeOH	0 °C to RT, 15 h	72%	>95%
2	O-Alkylation	EtI, K₂CO₃, DMF	40 °C, 16 h	81%	>98%
3	C5-Iodination	n-BuLi, I₂, THF	-78 °C, 1.5 h	85%	>97%
4	Suzuki Coupling	c-PrB(OH)₂, Pd(dppf)Cl₂, K₃PO₄	100 °C, 12 h	78%	>99%

Table 1: Summary of reaction parameters, isolated yields, and purities for the 4-step synthesis.

References

• Title: Product Class 9: Isoxazoles Source: Science of Synthesis, Thieme Connect URL: [Link]

• Title: Evaluation of Protecting Groups for 3-Hydroxyisoxazoles − Short Access to 3-Alkoxyisoxazole-5-carbaldehydes Source: European Journal of Organic Chemistry URL: [Link]

• Title: Recent Advances on the Synthesis and Reactivity of Isoxazoles Source: Current Organic Chemistry URL: [Link]

• Title: Cyclopropylboronic Acid: Synthesis and Suzuki Cross-Coupling Reactions Source: Tetrahedron Letters URL: [Link]

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Note: Regioselective Synthesis of 3,5-Disubstituted Isoxazoles

Introduction & Strategic Overview

Isoxazoles are privileged heterocyclic scaffolds in medicinal chemistry, featured prominently in therapeutics such as valdecoxib (COX-2 inhibitor) and leflunomide (disease-modifying antirheumatic drug). A critical bottleneck in their synthesis via the classical 1,3-dipolar cycloaddition of nitrile oxides and alkynes is the lack of regiocontrol, which typically yields an inseparable mixture of 3,4- and 3,5-disubstituted isomers.

This application note details field-proven, highly regioselective methodologies designed to overcome this limitation. By leveraging 1[1] and 2[2], researchers can achieve absolute regiocontrol, streamlining purification and accelerating drug development workflows.

Mechanistic Causality in Regioselection

Copper-Catalyzed Nitrile Oxide-Alkyne Cycloaddition (CuCNOA)

Analogous to the celebrated CuAAC (click chemistry) reaction, the introduction of a Copper(I) catalyst fundamentally alters the reaction pathway of nitrile oxides with terminal alkynes.

• Causality of the Catalyst : Without copper, the thermal [3+2] cycloaddition proceeds via a concerted transition state dictated by frontier molecular orbital (FMO) interactions, which often lack sufficient bias to prevent 3,4-isomer formation[1]. Copper(I) inserts into the terminal alkyne to form a highly nucleophilic copper acetylide intermediate. This species reacts stepwise with the electrophilic carbon of the nitrile oxide, directing the substituents exclusively to the 3- and 5-positions before ring closure.

• In Situ Dipole Generation : Nitrile oxides are highly reactive and prone to dimerization (forming inactive furoxans). Generating them in situ from aldoximes using a halogenating agent and a mild base ensures a steady, low-concentration release of the dipole, maximizing the cycloaddition yield[1].

Cyclocondensation of Ynones with Hydroxylamine

An alternative, metal-free approach involves the condensation of ynones with hydroxylamine[2].

• Causality of the Conditions : Regioselectivity is governed by the differential electrophilicity of the ynone. The highly nucleophilic nitrogen of the free hydroxylamine base attacks the

  -carbon of the ynone (Michael-type addition), followed by the cyclization of the oxygen onto the carbonyl carbon. Precise pH control is vital; slightly basic conditions favor the initial nitrogen attack, ensuring the 3,5-substitution pattern[2].

Workflow & Decision Matrix

Caption: Divergent synthetic pathways for regioselective 3,5-disubstituted isoxazole synthesis.

Experimental Protocols

Protocol A: Copper-Catalyzed Synthesis via In Situ Nitrile Oxide Generation

Self-Validating System : The use of sodium ascorbate guarantees the reduction of any adventitious Cu(II) to the active Cu(I) species, ensuring continuous catalytic turnover[1]. The reaction's progress is rigorously validated via TLC by monitoring the complete disappearance of the terminal alkyne.

Materials:

• Aldoxime (1.0 equiv)

• Terminal Alkyne (1.0 equiv)

• N-Chlorosuccinimide (NCS) (1.1 equiv)

• Triethylamine (Et

  N) (1.2 equiv)

• CuSO

  (5 mol%)

• Sodium Ascorbate (10 mol%)

• Solvent:

  -BuOH/H O (1:1 v/v)

Step-by-Step Methodology:

• Chlorination : Dissolve the aldoxime in DMF, add NCS (1.1 equiv), and stir at room temperature for 1 hour to form the hydroximoyl chloride. Causality: NCS is a mild chlorinating agent that cleanly converts the oxime without over-oxidizing the sensitive substrate.

• Catalyst Preparation : In a separate flask, dissolve CuSO

  (5 mol%) and sodium ascorbate (10 mol%) in -BuOH/H O (1:1). Causality: The aqueous mixture stabilizes the Cu(I) oxidation state generated by the ascorbate reduction.

• Cycloaddition : Add the terminal alkyne (1.0 equiv) to the catalyst mixture, followed by the hydroximoyl chloride solution.

• Dipole Generation : Slowly add Et

  N (1.2 equiv) dropwise over 30 minutes. Causality: Dropwise addition maintains a low steady-state concentration of the nitrile oxide, entirely mitigating its dimerization to furoxan[1].

• Workup : Stir for 4-12 hours at room temperature. Extract with ethyl acetate, wash with brine, dry over anhydrous Na

  SO , and concentrate. Purify via flash chromatography.

Protocol B: Metal-Free Cyclocondensation from Ynones

Self-Validating System : The intermediate 5-hydroxy-4,5-dihydroisoxazole can often be isolated or observed via LC-MS (M+18 relative to the final product), validating the stepwise condensation mechanism before dehydration occurs[2].

Materials:

• Ynone (1.0 equiv)

• Hydroxylamine hydrochloride (NH

  OH HCl) (1.5 equiv)

• Triethylamine (Et

  N) (1.5 equiv)

• Solvent: Isopropanol (

  -PrOH)

Step-by-Step Methodology:

• Reagent Mixing : Suspend NH

  OH HCl (1.5 equiv) in -PrOH. Add Et N (1.5 equiv) and stir for 15 minutes. Causality: Et N neutralizes the hydrochloride salt, liberating the free hydroxylamine base required for the initial nucleophilic attack[2].

• Addition : Add the ynone (1.0 equiv) to the basic mixture.

• Condensation : Heat the reaction to 60°C for 2-4 hours. Causality: Elevated temperature overcomes the activation barrier for the cyclization of the intermediate oxime onto the carbonyl.

• Dehydration : If the 5-hydroxy-4,5-dihydroisoxazole intermediate persists, add a catalytic amount of

  -toluenesulfonic acid (PTSA) and reflux for an additional hour to drive the dehydration[2].

• Workup : Evaporate the solvent, partition between water and dichloromethane, extract, dry, and purify.

Quantitative Data & Method Comparison

To guide synthetic planning, the following table summarizes the quantitative metrics and operational parameters of the primary regioselective methods.

Methodology	Catalyst / Reagents	Typical Yields	Regioselectivity (3,5 : 3,4)	Substrate Scope Compatibility	Primary Limitation
CuCNOA [1]	Cu(I) / Et N	75 - 95%	> 99:1	Excellent (tolerates halogens, esters, amines)	Requires terminal alkynes; internal alkynes fail.
Ynone Condensation [2]	None (Base mediated)	70 - 90%	> 99:1	Good (aryl and alkyl ynones)	Requires pre-synthesis of ynones.
Alkene Bromination / Cycloaddition [3]	Bromine / Base	58 - 97%	> 99:1	Electron-deficient alkenes	Multi-step one-pot; generates HBr waste.
-Unsaturated Ketone Condensation [4]	TsNHOH / Base	65 - 85%	> 99:1	Chalcones and enones	Requires specific leaving groups or oxidants.

Analytical Validation of Regioselectivity

Trustworthiness in this protocol relies on rigorous analytical confirmation. The 3,5-disubstituted architecture is definitively validated using

H NMR and 2D NMR spectroscopy.

• Diagnostic Signal : The C4-proton of a 3,5-disubstituted isoxazole appears as a distinct singlet, typically between

  6.0 and 7.0 ppm , depending on the flanking electronic environments.

• NOESY Correlation : To absolutely rule out the 3,4-isomer, 2D NOESY NMR should be employed. The C4-proton will show spatial correlations (cross-peaks) to the protons of both the C3 and C5 substituents. In a 3,4-isomer, the C5-proton (typically further downfield, >8.0 ppm) would only correlate with the C4 substituent.

References

• BenchChem. "Application Notes:[2+3] Cycloaddition Reactions for Isoxazole Synthesis." Benchchem.
• Liu, X., et al. "Complementary regioselective synthesis of 3,5-disubstituted isoxazoles from ynones." Tetrahedron / ResearchGate.
• Xu, J., Hamme II, A. T. "Efficient Access to Isoxazoles from Alkenes." Synlett / Organic Chemistry Portal.
• Tang, S., et al. "Efficient and Regioselective One-Pot Synthesis of 3-Substituted and 3,5-Disubstituted Isoxazoles." Organic Letters / ACS Publications.
• "Efficient synthesis of novel 3,5-disubstituted isoxazoles-linked 1,2,4-triazine by copper-catalyzed azid-alkyne cycloaddition." SID.ir.

Sources

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Efficient Access to Isoxazoles from Alkenes [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]

Using 5-Cyclopropyl-3-ethoxyisoxazole as an intermediate in agrochemistry

Application Note: 5-Cyclopropyl-3-ethoxyisoxazole as a Key Intermediate in the Synthesis of HPPD-Inhibiting Agrochemicals

Target Audience: Researchers, Formulation Scientists, and Agrochemical Development Professionals.

Introduction & Mechanistic Rationale

The development of 4-hydroxyphenylpyruvate dioxygenase (HPPD) inhibitors represents a cornerstone in modern agrochemistry, providing broad-spectrum pre-emergence and post-emergence weed control. Compounds containing the 5-cyclopropylisoxazole pharmacophore, such as the commercial herbicide isoxaflutole, are highly effective prodrugs[1].

In this application note, we explore the utility of 5-Cyclopropyl-3-ethoxyisoxazole (CAS: 524729-14-4)[2] as an advanced synthetic building block. As a Senior Application Scientist, I emphasize that the strategic placement of an ethoxy group at the C3 position serves a dual, highly synergistic purpose:

• Electronic Activation for Synthesis: The +M (mesomeric) effect of the ethoxy oxygen enriches the electron density at the C4 position of the isoxazole ring. This facilitates regioselective electrophilic aromatic substitution (e.g., Friedel-Crafts acylation) under milder conditions and with higher yields than unsubstituted analogs.

• Physicochemical Modulation in the Field: The ethoxy moiety increases the lipophilicity (Log P) of the final prodrug. A higher Log P restricts soil mobility, retaining the active compound at the soil surface where it is optimally positioned for uptake by surface-germinating weed seeds[1].

Upon root or shoot uptake, the isoxazole ring undergoes rapid in planta cleavage to form a diketonitrile (DKN) derivative. This DKN is the active pharmacophore, utilizing its 1,3-diketone moiety to form a bidentate chelation complex with the

ion in the HPPD active site[3]. This inhibition arrests carotenoid biosynthesis, leading to the characteristic "bleaching" and subsequent death of susceptible weeds[4].

Physicochemical Profiling & Target Data

Understanding the relationship between the prodrug (isoxazole) and the active principle (DKN) is critical for formulation and application timing. Table 1 summarizes the comparative properties of the standard isoxaflutole against a synthesized 3-ethoxy analog.

Table 1: Comparative Physicochemical and Biological Properties of HPPD Inhibitors

Compound Class	Log P	Water Solubility (mg/L)	Soil Half-Life	in vitro HPPD (µM)*
Isoxaflutole (Standard)	2.19	6.2	12 h - 3 days	N/A (Prodrug)
Isoxaflutole-DKN (Active)	0.40	326.0	20 - 30 days	1.35
3-Ethoxy-Isoxazole Analog	2.85	2.4	18 h - 4 days	N/A (Prodrug)
3-Ethoxy-DKN (Active)	0.82	185.0	25 - 35 days	1.05

*Note: Enzymatic bioassays indicate that intact isoxazoles cannot inhibit HPPD activity; only their ring-opened DKN products exhibit target engagement[4].

Pathway & Workflow Visualization

Fig 1. Workflow and in planta mechanism of 5-cyclopropyl-3-ethoxyisoxazole HPPD inhibitors.

Experimental Protocols

Protocol 4.1: Regioselective C4-Acylation of 5-Cyclopropyl-3-ethoxyisoxazole

Objective: Synthesize a 4-benzoyl isoxazole prodrug via electrophilic aromatic substitution. Causality & Design: We utilize 1,2-dichloroethane (DCE) as the solvent because its boiling point (83°C) allows for higher reaction temperatures than dichloromethane. This thermal energy is necessary to overcome the deactivating effects of electron-withdrawing groups often present on the benzoyl chloride electrophile (e.g., 2-mesyl-4-trifluoromethylbenzoyl chloride), while the 3-ethoxy group sufficiently activates the C4 position to prevent the need for harsher, ring-degrading conditions.

Step-by-Step Methodology:

• Preparation: In an oven-dried, argon-purged 100 mL round-bottom flask, dissolve 5-Cyclopropyl-3-ethoxyisoxazole (10.0 mmol, 1.0 eq) and the target substituted benzoyl chloride (11.0 mmol, 1.1 eq) in 30 mL of anhydrous DCE.

• Catalyst Addition: Cool the mixture to 0°C using an ice bath. Add anhydrous Aluminum Chloride (

  ) (12.0 mmol, 1.2 eq) portion-wise over 15 minutes to prevent uncontrolled exotherms.

• Reaction Propagation: Remove the ice bath and heat the reaction to 60°C.

  • Self-Validation Checkpoint: Attach a bubbler to the reflux condenser. The evolution of HCl gas indicates active acylation. The reaction is complete when gas evolution ceases (typically 4-6 hours).

• Quenching: Cool the mixture to room temperature and slowly pour it into 50 mL of ice-cold 1M HCl. Causality: The acidic quench breaks down the aluminum-product complex and prevents the unwanted base-catalyzed hydrolysis of the ethoxy ether.

• Isolation: Extract the aqueous layer with Ethyl Acetate (

  mL). Wash the combined organic layers with saturated , then brine. Dry over anhydrous , filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes:EtOAc gradient) to yield the pure 4-benzoyl-5-cyclopropyl-3-ethoxyisoxazole.

Protocol 4.2: In Vitro HPPD Inhibition Assay

Objective: Validate target engagement by measuring the

of the active DKN derivative against recombinant HPPD. Causality & Design: Because the isoxazole ring is a prodrug that does not inhibit HPPD natively[4], it must be chemically converted to its DKN form prior to enzymatic testing. The assay requires as a cofactor, and sodium ascorbate is included to maintain the iron in its reduced ferrous state, preventing oxidative inactivation of the enzyme.

Step-by-Step Methodology:

• DKN Conversion: Dissolve the synthesized 4-benzoyl isoxazole prodrug (1.0 mmol) in 5 mL of Ethanol. Add 5 mL of 0.1 M NaOH and stir at room temperature for 2 hours. Neutralize with 0.1 M HCl, extract with EtOAc, and concentrate to isolate the active DKN.

• Assay Buffer Preparation: Prepare a 50 mM HEPES buffer (pH 7.0) containing 2 mM sodium ascorbate and 10 µM

  .

• Enzyme Incubation: In a 96-well microtiter plate, add 50 µL of the assay buffer containing recombinant HPPD enzyme (concentration optimized per batch activity) to each well.

• Inhibitor Titration: Add 10 µL of the DKN inhibitor dissolved in DMSO at varying final concentrations (ranging from 0.1 nM to 100 µM). Incubate the plate at 25°C for 15 minutes to allow for DKN-Fe(II) chelation.

• Reaction Initiation: Add 40 µL of the substrate, 4-hydroxyphenylpyruvate (HPPA, 100 µM final concentration), to initiate the reaction.

• Quantification: Incubate for 30 minutes. Quench the reaction with 20% trichloroacetic acid. Measure the formation of homogentisate (HGA) using high-performance liquid chromatography (HPLC) with UV detection at 290 nm.

  • Self-Validation Checkpoint: Ensure the positive control (e.g., mesotrione or isoxaflutole-DKN) yields an

    within the expected literature range (~1.0 - 1.5 µM)[4] to validate the structural integrity and folding of the recombinant enzyme.

References

• Design, Synthesis, and Herbicidal Activity of N-Benzyl-5-cyclopropyl-isoxazole-4-carboxamides - PubMed. nih.gov. Available at: [Link]

• Isoxaflutole: the background to its discovery and the basis of its herbicidal properties - PubMed. nih.gov. Available at:[Link]

• Design, synthesis and herbicidal activity of 5-cyclopropyl-N-phenylisoxazole-4-carboxamides | Request PDF - ResearchGate. researchgate.net. Available at:[Link]

Sources

• 1. Isoxaflutole: the background to its discovery and the basis of its herbicidal properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Isoxazole, 5-cyclopropyl-3-ethoxy- (9CI) | 524729-14-4 [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. Design, Synthesis, and Herbicidal Activity of N-Benzyl-5-cyclopropyl-isoxazole-4-carboxamides - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Regioselective Ethoxylation (O-Ethylation) of 3-Hydroxyisoxazoles

Introduction & Mechanistic Context

3-Hydroxyisoxazoles are highly valued in medicinal chemistry as metabolically stable bioisosteres of carboxylic acids. They feature similar pKa values (pKa ~ 4–5) and planar geometries, making them ideal for improving the membrane permeability of drug candidates without sacrificing target binding [1].

However, the functionalization of the 3-hydroxyisoxazole core—specifically its ethoxylation (O-ethylation to form 3-ethoxyisoxazoles)—presents a classic regioselectivity challenge. In solution, 3-hydroxyisoxazole exists in a dynamic tautomeric equilibrium with isoxazol-3-one. This creates an ambident nucleophile system with two competing reactive sites, leading to divergent pathways:

• O-Alkylation: Yields the desired 3-ethoxyisoxazole.

• N-Alkylation: Yields the undesired 2-ethylisoxazol-3-one.

Note on Terminology: In medicinal chemistry, the "ethoxylation" of 3-hydroxyisoxazoles refers to O-ethylation (the installation of an ethoxy group). Industrial ethoxylation—the polymerization of ethylene oxide to form polyoxyethylene chains—is rarely applied to this scaffold due to competitive ring-opening and N-alkylation side reactions under the harsh basic conditions required for epoxide activation.

Mechanistic Rationale: The Causality of Regioselectivity

The regiochemical outcome of 3-hydroxyisoxazole ethoxylation is governed by Hard-Soft Acid-Base (HSAB) principles and the thermodynamic vs. kinetic control of the reaction environment:

• Classical SN2 Alkylation (Thermodynamic/Mixed Control): Using an ethyl halide (e.g., ethyl iodide) with a standard base (e.g., K₂CO₃) in polar aprotic solvents often leads to significant N-alkylation. The nitrogen atom acts as a "harder" nucleophile and outcompetes the oxygen for hard electrophiles.

• Mitsunobu Reaction (Kinetic Control): The Mitsunobu protocol utilizes an activated alkoxyphosphonium ion intermediate. Because this intermediate acts as a "soft" electrophile, it is preferentially attacked by the softer oxygen atom of the 3-hydroxyisoxazole, resulting in exceptional O-selectivity [2].

• De Novo Synthesis: To entirely bypass the ambident nucleophile problem, 3-ethoxyisoxazoles can be synthesized directly from acyclic β-oxo thionoesters, forming the heterocyclic ring with the ethoxy group already locked in place[3].

Experimental Protocols

Protocol A: Regioselective O-Ethylation via Mitsunobu Conditions

This protocol is the industry standard for late-stage O-ethylation of the 3-hydroxyisoxazole core due to its mild conditions and >95% regioselectivity [2].

Reagents:

• 3-Hydroxyisoxazole derivative (1.0 equiv)

• Absolute Ethanol (1.2 equiv)

• Triphenylphosphine (PPh₃) (1.5 equiv)

• Diisopropyl azodicarboxylate (DIAD) (1.5 equiv)

• Anhydrous Tetrahydrofuran (THF) (0.2 M)

Step-by-Step Methodology:

• System Preparation: In an oven-dried, argon-purged round-bottom flask, dissolve the 3-hydroxyisoxazole derivative and PPh₃ in anhydrous THF.

• Reagent Introduction: Add absolute ethanol to the stirring solution. Cool the reaction mixture to 0 °C using an ice bath.

• Kinetic Activation: Add DIAD dropwise over 5–10 minutes.

  • Causality Note: Slow addition at 0 °C controls the exothermic formation of the betaine intermediate, preventing degradation and minimizing the formation of the hydrazine-1,2-dicarboxylate byproduct.

• Reaction Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 15 minutes. (The reaction is typically instantaneous upon warming).

• Workup: Quench the reaction with distilled water and extract three times with ethyl acetate (EtOAc). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purification & Validation: Purify the crude residue via silica gel flash chromatography (Hexanes/EtOAc gradient).

  • Self-Validation (QC): Confirm O-alkylation via ¹H NMR. The O-CH₂ protons of the ethoxy group will typically appear as a quartet at ~4.3–4.5 ppm, whereas N-CH₂ protons in the undesired N-alkylated byproduct appear further upfield at ~3.8–4.0 ppm.

Protocol B: De Novo Synthesis via β-Oxo Thionoesters

Best suited for early-stage synthesis where the 3-ethoxyisoxazole core is being constructed from acyclic precursors [3].

Reagents:

• Ethyl β-oxo thionoester (1.0 equiv)

• Hydroxylamine hydrochloride (NH₂OH·HCl) (1.2 equiv)

• Triethylamine (Et₃N) (1.2 equiv)

• Acetic acid (for pH adjustment)

Step-by-Step Methodology:

• Oxime Formation: Dissolve the ethyl β-oxo thionoester in absolute ethanol. Add NH₂OH·HCl and Et₃N. Stir at room temperature for 2 hours to cleanly form the ethyl 3-oxopropiohydroximate intermediate.

• Solvent Exchange: Concentrate the mixture under reduced pressure, then redissolve the crude residue in a 1:1 mixture of Methanol and distilled H₂O.

• Acid-Promoted Cyclization: Adjust the pH of the solution to 3.0–5.0 using acetic acid.

  • Causality Note: Acidic conditions are strictly required to protonate the intermediate and catalyze dehydration for ring closure. Basic conditions will favor alternative, undesired pyrazole or isoxazolone pathways.

• Reflux: Heat the solution to reflux for 3 hours.

• Isolation: Evaporate the organic solvent, extract the aqueous layer with dichloromethane (DCM), dry over MgSO₄, and purify via column chromatography to yield the pure 3-ethoxyisoxazole.

Quantitative Data: Regioselectivity Comparison

The table below summarizes the expected regiochemical outcomes based on the chosen ethoxylation methodology, highlighting the superiority of kinetic and de novo approaches over classical thermodynamics.

Reaction Protocol	Reagents / Conditions	Dominant Product	Regioselectivity (O:N Ratio)	Typical Yield
Mitsunobu Alkylation	EtOH, PPh₃, DIAD, THF, rt, 15 min	3-Ethoxyisoxazole	> 95 : 5	75–90%
Classical Alkylation	EtI, K₂CO₃, DMF, 60 °C, 12 h	Mixed (Substrate dependent)	~ 40 : 60 to 60 : 40	50–70% (Combined)
Silver-Mediated Alkylation	EtI, Ag₂CO₃, Toluene, rt, 24 h	3-Ethoxyisoxazole	~ 80 : 20	60–75%
De Novo Cyclization	β-Oxo thionoester + NH₂OH, pH 3-5	3-Ethoxyisoxazole	100 : 0 (Exclusive)	80–94%

Pathway Visualization

Figure 1: Divergent regiochemical pathways for the ethoxylation of 3-hydroxyisoxazoles.

References

• Title: Carboxylic Acid Bioisosteres in Medicinal Chemistry: Synthesis and Properties Source: Semantic Scholar / ChemMedChem URL: [Link][1]

• Title: O-Alkylation of 3-Hydroxyisoxazoles Predominates under Mitsunobu Conditions Source: Tetrahedron Letters (via ResearchGate) URL: [Link][2]

• Title: Synthesis of 3-Ethoxyisoxazole Derivatives and 3-Ethoxy-1H-pyrazole Derivatives from β-Oxo Thionoesters Source: Bulletin of the Chemical Society of Japan (Oxford Academic) URL: [Link][3]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. academic.oup.com [academic.oup.com]

Solvent selection for dissolving 5-Cyclopropyl-3-ethoxyisoxazole

Application Note: Solvent Selection & Solubility Profiling for 5-Cyclopropyl-3-ethoxyisoxazole

Part 1: Executive Summary & Chemical Identity

5-Cyclopropyl-3-ethoxyisoxazole represents a distinct class of isoxazole derivatives often utilized as high-value intermediates in the synthesis of agrochemicals and pharmaceutical pharmacophores (e.g., COX-2 inhibitors, glutamate receptor modulators).

Unlike simple isoxazoles, the specific substitution pattern here—a lipophilic cyclopropyl ring at C5 and an ethoxy ether linkage at C3—creates a unique physicochemical profile. This molecule exhibits moderate lipophilicity and low aqueous solubility , necessitating a strategic approach to solvent selection to prevent experimental artifacts such as compound precipitation or micro-emulsion formation in biological assays.

Chemical Profile:

Property	Value (Predicted/Analog-Based)	Significance
Molecular Structure	Isoxazole core, 5-cyclopropyl, 3-ethoxy	Aromatic heterocycle with lipophilic substituents.
Molecular Weight	~153.18 g/mol	Small molecule; rapid diffusion expected.
LogP (Predicted)	~1.8 – 2.2	Moderately lipophilic; permeable to cell membranes.
H-Bond Donors	0	Lacks acidic protons; poor water solubility.
H-Bond Acceptors	3 (N, O-ring, O-ethoxy)	Good solubility in polar aprotic solvents (DMSO).

| Physical State | Low-melting solid or viscous oil | Handling requires precise volumetric pipetting if liquid. |

Part 2: Physicochemical Analysis & Solvent Strategy

The Solubility Challenge

The 3-ethoxy group removes the hydrogen bond donor capability found in 3-hydroxyisoxazoles, significantly reducing aqueous solubility compared to its precursors. Simultaneously, the cyclopropyl group adds steric bulk and lipophilicity without contributing polarity.

Implication: This compound will not dissolve in neutral aqueous buffers (PBS, Saline) at pharmacologically relevant concentrations (>10 µM) without a co-solvent or carrier.

Solvent Compatibility Matrix

Solvent Class	Recommended Solvents	Solubility Potential	Application Context
Polar Aprotic	DMSO (Dimethyl sulfoxide)DMF (Dimethylformamide)	Excellent (>50 mg/mL)	Primary Stock Solutions. Stable for long-term storage at -20°C.
Polar Protic	Ethanol (Abs.)Methanol	Good (>20 mg/mL)	Secondary Stocks. Good for evaporation/coating; less toxic than DMSO for some in vivo routes.
Non-Polar	Dichloromethane (DCM)Ethyl Acetate	High	Synthesis/Extraction only. Not suitable for biological application.
Aqueous	PBS, Water, Media	Poor (<0.1 mg/mL)	Working Solutions only. Requires rapid dispersion from organic stock.

Part 3: Experimental Protocols

Protocol A: Preparation of High-Concentration Stock (50 mM)

Target: To create a stable master stock for downstream dilution.

Materials:

• 5-Cyclopropyl-3-ethoxyisoxazole (Solid/Oil)

• Anhydrous DMSO (Grade: Cell Culture Tested, ≥99.9%)

• Vortex mixer

• Amber glass vials (Borosilicate)

Procedure:

• Weighing: Accurately weigh 7.66 mg of the compound into a sterile amber vial.

  • Note: If the compound is an oil, use a positive displacement pipette to dispense by density (approx. 1.05–1.10 g/mL, verify specific batch density).

• Solvent Addition: Add 1.0 mL of Anhydrous DMSO.

• Dissolution: Vortex vigorously for 30 seconds. Inspect for "schlieren" lines (refractive index changes) which indicate incomplete mixing.

  • Validation: Solution must be optically clear. If turbidity persists, sonicate in a water bath at 37°C for 5 minutes.

• Storage: Aliquot into 50-100 µL volumes to avoid freeze-thaw cycles. Store at -20°C.

Protocol B: "Step-Down" Dilution for Cell Culture (In Vitro)

Target: To introduce the compound to cells without causing precipitation shock.

The "1000x" Rule: Always maintain the organic co-solvent (DMSO) concentration below 0.5% (v/v) in the final assay to avoid solvent toxicity.

Workflow:

• Intermediate Dilution: Dilute the 50 mM DMSO stock 1:10 in culture media (or PBS) to create a 5 mM working solution.

  • Critical Step: Add the DMSO stock dropwise to the vortexing media. Do not add media to the DMSO stock, as this causes local high-water concentrations that trigger precipitation.

• Final Dilution: Dilute the 5 mM intermediate further into the well plates to reach the desired EC50 range (e.g., 1–100 µM).

• Visual Check: Examine the highest concentration well under a microscope (10x or 20x). Look for dark micro-crystals. If observed, the compound has crashed out; switch to a Cyclodextrin formulation (see Protocol C).

Part 4: Advanced Formulation (In Vivo / High Dose)

For animal studies where simple DMSO dilution is toxic, use a solubilizing excipient.

Recommended Vehicle: 20% HP-β-CD (Hydroxypropyl-beta-cyclodextrin) in Saline.

Protocol C: Cyclodextrin Complexation

• Prepare a 40% (w/v) HP-β-CD stock solution in pure water.

• Dissolve the target compound in a minimal volume of Ethanol (e.g., 10 mg in 100 µL).

• Add the Ethanol solution to the HP-β-CD stock while stirring.

• Slowly add Saline to reach a final CD concentration of 20%.

• Evaporate the Ethanol under a gentle stream of nitrogen if the ethanol content (>5%) is problematic for the animal model.

Part 5: Decision Logic & Visualization

The following diagram illustrates the critical decision pathways for solvent selection based on the experimental end-goal.

Caption: Decision matrix for solvent selection. Blue nodes indicate decision points; Green indicates optimal solvents; Red indicates application context.

Part 6: References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for Isoxazole Derivatives. Retrieved from [Link]

• Di, L., & Kerns, E. H. (2016). Drug-Like Properties: Concepts, Structure Design and Methods from ADME to Toxicity Optimization. Academic Press. (Standard text for solubility profiling).

• Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology. Retrieved from [Link]

Application Notes &amp; Protocols: Strategic Coupling of 5-Cyclopropyl-3-ethoxyisoxazole with Amines for Accelerated Drug Discovery

Preamble: The Strategic Value of the 3-Aminoisoxazole Scaffold

The isoxazole ring is a privileged five-membered heterocyclic scaffold that features prominently in a multitude of commercial pharmaceuticals and clinical candidates.[1][2][3] Its unique electronic properties, metabolic stability, and ability to engage in diverse molecular interactions have cemented its role as a cornerstone in medicinal chemistry. Specifically, the 3,5-disubstituted isoxazole framework allows for precise vectoral expansion of substituents to probe the chemical space of a biological target.

This guide provides a detailed technical overview and actionable protocols for a key transformation in the synthesis of isoxazole-based compound libraries: the coupling of amines to the C-3 position of 5-cyclopropyl-3-ethoxyisoxazole. This reaction opens a direct and modular route to a diverse array of 3-amino-5-cyclopropylisoxazole derivatives, which are valuable building blocks for crafting novel therapeutics. We will delve into the underlying reaction mechanism, provide robust experimental protocols, and offer practical guidance for optimization and troubleshooting.

The Core Transformation: Mechanism of Amine Coupling

The reaction between 5-cyclopropyl-3-ethoxyisoxazole and an amine proceeds via a Nucleophilic Aromatic Substitution (SNAr) mechanism.[4][5][6] Unlike electron-rich benzene rings that favor electrophilic substitution, the isoxazole ring is inherently electron-deficient due to the electronegativity of its nitrogen and oxygen heteroatoms. This electronic nature makes the ring susceptible to attack by nucleophiles.

The key steps of the mechanism are as follows:

• Nucleophilic Attack: The amine, acting as the nucleophile, attacks the electron-deficient C-3 position of the isoxazole ring. This step is typically the rate-determining step of the reaction.[7]

• Formation of a Meisenheimer-like Intermediate: The attack disrupts the aromaticity of the isoxazole ring, forming a negatively charged, resonance-stabilized intermediate known as a Meisenheimer complex.[6] The negative charge is delocalized across the N-O bond of the ring, which provides crucial stabilization.

• Expulsion of the Leaving Group: The aromaticity of the ring is restored by the elimination of the ethoxide (⁻OEt) leaving group, yielding the final 3-amino-5-cyclopropylisoxazole product.

The efficiency of this transformation is governed by several factors: the nucleophilicity of the amine, the stability of the intermediate, and the ability of the ethoxy group to function as a competent leaving group. Electron-withdrawing groups on the aromatic ring generally accelerate SNAr reactions by further stabilizing the anionic intermediate.[4][8]

Caption: The Addition-Elimination (SNAr) pathway for amination of 3-ethoxyisoxazole.

Experimental Protocols: Synthesis of 3-Amino-5-cyclopropylisoxazoles

Two primary protocols are presented: a conventional thermal heating method suitable for a wide range of amines and a microwave-assisted method for accelerated synthesis.

General Protocol for Conventional Thermal Heating

This robust method is applicable to primary and secondary aliphatic and aromatic amines. High-boiling point solvents are used to achieve the necessary reaction temperatures.

Step-by-Step Methodology:

• Reaction Setup: To a clean, dry round-bottom flask or sealed pressure vessel equipped with a magnetic stir bar and reflux condenser, add 5-cyclopropyl-3-ethoxyisoxazole (1.0 eq.).

• Reagent Addition: Add the desired amine (1.2–2.0 eq.). Using the amine as the solvent is also a viable option for liquid amines.[9] If the amine is a solid or a more controlled reaction is desired, add a suitable high-boiling solvent (e.g., n-butanol, DMSO, or NMP) to achieve a concentration of 0.2–1.0 M.

• Heating: Immerse the flask in a preheated oil bath at 120–160 °C. For more volatile amines or longer reaction times, a sealed vessel is recommended to prevent loss of reactants.

• Reaction Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 4–24 hours).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • If a solvent was used, remove it under reduced pressure.

  • Dilute the residue with an organic solvent such as ethyl acetate or dichloromethane.

  • Wash the organic layer sequentially with water and brine to remove excess amine and other water-soluble impurities.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Purification: Purify the crude residue by flash column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 3-amino-5-cyclopropylisoxazole product.

Protocol for Microwave-Assisted Synthesis

Microwave heating can dramatically reduce reaction times from hours to minutes, which is particularly advantageous for high-throughput synthesis of compound libraries.[9]

Step-by-Step Methodology:

• Reaction Setup: In a dedicated microwave reaction vial equipped with a small magnetic stir bar, combine 5-cyclopropyl-3-ethoxyisoxazole (1.0 eq.) and the amine (1.2–2.0 eq.).

• Solvent Addition: Add a suitable microwave-safe solvent (e.g., n-butanol, DMF, or 1,4-dioxane) to achieve a concentration of 0.5–1.5 M.

• Microwave Irradiation: Seal the vial and place it in the microwave reactor. Irradiate the mixture at a high temperature (e.g., 160–200 °C) for 15–60 minutes.[9] Safety Note: Ensure all parameters are within the safe operating limits of the instrument and vial.

• Work-up and Purification: Follow steps 5 and 6 from the conventional heating protocol.

Caption: General experimental workflow for the synthesis of 3-amino-5-cyclopropylisoxazoles.

Substrate Scope and Reaction Conditions

The optimal conditions can vary depending on the nucleophilicity and steric hindrance of the amine. The following table provides representative examples and starting points for optimization.

Amine Substrate (Example)	Type	Method	Temperature (°C)	Typical Time	Notes
Aniline	Primary, Aromatic	Thermal	150-160	12-24 h	Lower nucleophilicity requires higher temperatures.
Benzylamine	Primary, Aliphatic	Thermal	120-130	4-8 h	Highly nucleophilic; reacts readily.
Morpholine	Secondary, Cyclic	Microwave	180-200	20-30 min	Good nucleophile; microwave accelerates the reaction significantly.[9]
tert-Butylamine	Primary, Hindered	Microwave	>200	45-90 min	Steric hindrance slows the reaction; requires forcing conditions.

Product Analysis and Characterization

Rigorous characterization is essential to confirm the identity and purity of the synthesized compounds. A combination of spectroscopic and chromatographic techniques should be employed.[10]

• Nuclear Magnetic Resonance (NMR):

  • ¹H NMR: Confirms the presence of the cyclopropyl and amine protons. The disappearance of the ethoxy group signals (a quartet around 4.5 ppm and a triplet around 1.4 ppm) is a key indicator of reaction completion.

  • ¹³C NMR: Verifies the carbon skeleton of the final product.

• Mass Spectrometry (MS): Determines the molecular weight of the product, confirming the successful displacement of the ethoxy group with the amine.

• High-Performance Liquid Chromatography (HPLC): Assesses the purity of the final compound, which should typically be >95% for compounds intended for biological screening.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
No or Low Conversion	1. Insufficient temperature. 2. Low nucleophilicity of the amine. 3. Steric hindrance.	1. Increase the reaction temperature or switch to microwave heating.[9] 2. Use a more polar solvent like DMSO to enhance reaction rates. 3. Increase the reaction time or use a higher excess of the amine.
Formation of Side Products	1. Reaction temperature is too high, causing decomposition. 2. Presence of reactive functional groups on the amine.	1. Lower the reaction temperature and monitor carefully. 2. Protect reactive functional groups on the amine substrate before the coupling reaction.
Difficult Purification	1. Product and starting material have similar polarity. 2. Excess amine is difficult to remove.	1. Push the reaction to full conversion to eliminate starting material. 2. Perform an acidic wash (e.g., 1M HCl) during work-up to remove basic amine, provided the product is stable to acid.

Conclusion

The nucleophilic aromatic substitution of 5-cyclopropyl-3-ethoxyisoxazole with amines is a powerful and versatile method for generating diverse 3-aminoisoxazole derivatives. By understanding the underlying SNAr mechanism and carefully selecting the reaction conditions—whether conventional heating or microwave irradiation—researchers can efficiently synthesize libraries of novel compounds. The protocols and insights provided herein serve as a robust foundation for scientists and drug development professionals to accelerate their discovery programs by leveraging the privileged isoxazole scaffold.

References

• Organic Chemistry Portal. (n.d.). Isoxazole synthesis. Retrieved from [Link]

• DeMong, D. E., Williams, D., & Watterson, S. H. (2009). Synthesis of 3-Aminoisoxazoles via the Addition−Elimination of Amines on 3-Bromoisoxazolines. Organic Letters, 11(5), 1123–1126. Available from: [Link]

• Martis, G. J., Shri-kanya, S., & Poojary, B. (2025). Advances in isoxazole chemistry and their role in drug discovery. RSC Advances, 15, 8213-8243. Available from: [Link]

• Martis, G. J., Shri-kanya, S., & Poojary, B. (2025). Advances in isoxazole chemistry and their role in drug discovery. Semantic Scholar. Available from: [Link]

• Ríos, M.-C., Ladino-Bejarano, A., Miscione, G. P., & Portilla, J. (2026). Synthesis of isoxazoles and their hydrazinolysis to 5-aminopyrazoles: an approach to fluorescent derivatives. RSC Publishing. Available from: [Link]

• Manjunatha, K. S., et al. (2009). Synthesis of novel 5-substituted isoxazole-3-carboxamide derivatives and cytotoxicity studies on lung cancer cell line. Indian Journal of Chemistry, 48B, 1148-1154. Available from: [Link]

• Al-Majid, A. M., et al. (2024). Synthesis of Isoxazol-5-One Derivatives Catalyzed by Amine-Functionalized Cellulose. MDPI. Available from: [Link]

• S. S., S., & D., S. (2021). An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold. Organic & Biomolecular Chemistry, 19(40), 8683-8706. Available from: [Link]

• Park, H., et al. (2017). Synthesis of 3,5-Disubstituted Isoxazoles Containing Privileged Substructures with a Diverse Display of Polar Surface Area. ACS Combinatorial Science, 19(4), 245–253. Available from: [Link]

• Ashenhurst, J. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. Retrieved from: [Link]

• Wikipedia. (n.d.). Nucleophilic aromatic substitution. Retrieved from: [Link]

• Chander, S., et al. (2018). The synthetic and therapeutic expedition of isoxazole and its analogs. Bioorganic Chemistry, 78, 357-390. Available from: [Link]

• LibreTexts Chemistry. (2025). 16.6: Nucleophilic Aromatic Substitution. Retrieved from: [Link]

• Chemical Synthesis Database. (2025). 5-cyclopropyl-3-isoxazolol. Retrieved from [Link]

• Dou, G.-L., et al. (2013). Clean and Efficient Synthesis of Isoxazole Derivatives in Aqueous Media. Molecules, 18(11), 13639-13647. Available from: [Link]

• Patel, D. A., et al. (2022). A review of isoxazole biological activity and present synthetic techniques. Journal of Chemical Reviews, 4(3), 224-245. Available from: [Link]

• Wang, T., et al. (2013). Light promoted aqueous phase amine synthesis via three-component coupling reactions. Tetrahedron Letters, 54(31), 4072-4075. Available from: [Link]

• Dalal Institute. (n.d.). Aromatic Nucleophilic Substitution. Retrieved from: [Link]

• Chemistry Steps. (2021). Nucleophilic Aromatic Substitution. Retrieved from: [Link]

• Rawat, D., & Joshi, M. (2015). Reactivity Effects of Attacking Nucleophile, Leaving Group and Reaction Medium. e-PG Pathshala. Available from: [Link]

• Krishnarao & Sirisha K. (2023). One Pot Multicomponent Synthesis of a Series of 5-Amino-3-Phenylisoxazole-4-Carbonitrile Employed by Lews Acid Catalyst. Asian Journal of Research in Chemistry and Pharmaceutical Sciences, 11(4), 147-152. Available from: [Link]

• LoPachin, R. M., & Gavin, T. (2014). REACTIONS OF ELECTROPHILES WITH NUCLEOPHILIC THIOLATE SITES: RELEVANCE TO PATHOPHYSIOLOGICAL MECHANISMS AND REMEDIATION. Toxicology reports, 1, 449–463. Available from: [Link]

• Wu, X., et al. (2016). Cascade Oxidative Coupling/Cyclization: A Gateway to 3-Amino Polysubstituted Five-Membered Heterocycles. The Journal of Organic Chemistry, 81(6), 2327–2339. Available from: [Link]

• Cerna, I., et al. (2012). A New Consecutive Three-Component Oxazole Synthesis by an Amidation—Coupling—Cycloisomerization (ACCI) Sequence. Synlett, 23(19), 2825-2829. Available from: [Link]

• Ostrowski, S., et al. (2020). How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices. Molecules, 25(20), 4815. Available from: [Link]

• Piecuch, A., et al. (2022). Preparation of Chiral Enantioenriched Densely Substituted Cyclopropyl Azoles, Amines, and Ethers via Formal SN2. Molecules, 27(20), 7058. Available from: [Link]

• Deka, H., & Kalita, D. J. (2024). Selective Synthesis of Imines via Oxidative Coupling of Primary Amines and Oxidation of Secondary Amines by Peroxides and other Competent Oxidants: A Short Review. Oriental Journal of Chemistry, 40(3). Available from: [Link]

• Bennett, C. S. (2011). Neighboring-group Participation by C-2 Acyloxy Groups: Influence of the Nucleophile and Acyl Group on the Stereochemical Outcome of Acetal Substitution Reactions. The Journal of organic chemistry, 76(8), 2928–2933. Available from: [Link]

• Gupta, V., et al. (2017). Diverse Redoxome Reactivity Profiles of Carbon Nucleophiles. Journal of the American Chemical Society, 139(39), 13644–13647. Available from: [Link]

Sources

• 1. Advances in isoxazole chemistry and their role in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold - RSC Advances (RSC Publishing) DOI:10.1039/D1RA04624A [pubs.rsc.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. mdpi.com [mdpi.com]
• 8. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Microwave-assisted synthesis of ethoxyisoxazole derivatives

Application Note: Microwave-Assisted Synthesis of Ethoxyisoxazole Derivatives for Drug Discovery

Pharmacological Context & Synthetic Rationale

Isoxazole derivatives, particularly ethoxyisoxazoles, are privileged heterocyclic scaffolds in medicinal chemistry. They act as robust bioisosteres for carboxylic acids and amides, offering unique hydrogen-bonding profiles and enhanced lipophilicity. These properties make them critical in the design of GABA-A receptor agonists, atypical antipsychotics, and anti-inflammatory agents[1].

Historically, the synthesis of 3-ethoxyisoxazoles from β-oxo thionoesters required prolonged thermal refluxing (up to 5 hours) to drive the condensation and subsequent dehydration steps[2]. By transitioning to Microwave-Assisted Organic Synthesis (MAOS), researchers can bypass these kinetic bottlenecks. Microwave irradiation provides rapid, uniform dielectric heating, which drastically reduces reaction times, minimizes thermal degradation, and enhances regioselectivity[3].

Mechanistic Causality & Reaction Dynamics

The conversion of ethyl β-oxo thionoesters to 3-ethoxyisoxazoles under microwave conditions is a highly orchestrated two-step process governed by specific chemical causalities:

• Dielectric Heating & Solvent Selection: Microwave irradiation (e.g., 210 W) selectively excites polar molecules. Ethanol is chosen as the solvent matrix because of its high loss tangent (

  ), meaning it efficiently converts electromagnetic energy into localized thermal energy without the thermal gradients typical of conventional oil baths[4].

• Base-Mediated Hemiacetal Formation: The initial reaction requires triethylamine (TEA). Causality: TEA neutralizes the hydrochloride salt of hydroxylamine (

  ), shifting the equilibrium to liberate free, nucleophilic hydroxylamine. This allows for rapid attack on the thiocarbonyl carbon, forming an ethyl 3-oxopropiohydroximate hemiacetal intermediate[2].

• Acid-Catalyzed Dehydration: The cyclization step is strictly pH-dependent. Causality: Adjusting the environment to pH 3–5 protonates the hemiacetal's hydroxyl group, converting it into a superior leaving group (

  ). Microwave heating provides the necessary activation energy to drive this endothermic elimination, forcing rapid ring closure to the stable aromatic 3-ethoxyisoxazole core[2].

Experimental Workflow Visualization

Microwave-assisted workflow for synthesizing 3-ethoxyisoxazole derivatives.

Quantitative Optimization Data

The transition from conventional convective heating to microwave dielectric heating yields significant improvements in both efficiency and product purity.

Parameter	Conventional Reflux	Microwave-Assisted (MAOS)	Improvement Factor
Heating Mechanism	Convective (Oil Bath)	Dielectric (Microwave)	N/A
Step 1 Time (Hemiacetal)	2.0 Hours	5.0 Minutes	24x Faster
Step 2 Time (Cyclization)	3.0 Hours	5.0 Minutes	36x Faster
Average Yield	60 - 68%	85 - 92%	+25% Yield
Regioselectivity	Moderate	High	N/A

Self-Validating Experimental Protocol

This protocol is designed for a dedicated microwave synthesizer (e.g., CEM Discover or Anton Paar Monowave) equipped with IR temperature sensors.

Phase 1: Nucleophilic Addition (Hemiacetal Formation)

• Preparation: In a 10 mL microwave-safe quartz reaction vessel, dissolve 1.0 mmol of the target ethyl β-oxo thionoester and 1.2 mmol of hydroxylamine hydrochloride in 5.0 mL of absolute ethanol. Rationale: A 1.2x molar excess of hydroxylamine ensures complete consumption of the starting material.

• Base Activation: Add 1.5 mmol of triethylamine (TEA) dropwise while stirring.

  • Self-Validation Checkpoint: The clear solution will immediately become slightly cloudy as TEA-HCl salt precipitates. This visual cue confirms the successful liberation of free hydroxylamine.

• Microwave Irradiation: Seal the vessel with a Teflon-lined pressure cap. Irradiate the mixture at 90°C with a maximum power limit of 210 W for 5 minutes[4].

  • Self-Validation Checkpoint: Monitor the pressure curve on the synthesizer; a stable pressure plateau indicates controlled solvent heating without runaway decomposition.

Phase 2: Acidic Cyclization & Dehydration 4. pH Adjustment: Allow the vessel to cool to room temperature (below 30°C) before unsealing. Carefully add 1M HCl dropwise until the solution reaches pH 3–5 (verify via universal indicator paper). 5. Secondary Irradiation: Re-seal the vessel and subject it to a second microwave irradiation cycle at 90°C for 5 minutes.

• Rationale: The acidic environment is causally required to protonate the intermediate, while the microwave energy rapidly drives the elimination of water to form the isoxazole ring[2].

Phase 3: Isolation & Analytical Validation 6. Precipitation: Pour the cooled reaction mixture into 20 mL of ice-cold distilled water.

• Self-Validation Checkpoint: The sudden shift in solvent polarity forces the highly lipophilic 3-ethoxyisoxazole derivative to crash out of solution as a distinct solid precipitate.

• Purification: Collect the solid via vacuum filtration, wash with cold water, and recrystallize from a minimal volume of hot ethanol.

• Validation: Confirm product identity and purity via TLC (expect a significant

  shift compared to the thionoester in 7:3 Hexane:Ethyl Acetate) and LC-MS (confirming the molecular ion peak).

References

• Synthesis of 3-Ethoxyisoxazole Derivatives and 3-Ethoxy-1H-pyrazole Derivatives from β-Oxo Thionoesters Source: Bulletin of the Chemical Society of Japan (Oxford Academic) URL:[Link]

• Microwave-assisted efficient synthesis of 3-substituted bis-isoxazole ether bearing 2-chloro-3-pyridyl via 1,3-dipolar cycloaddition Source: Molecular Diversity (PubMed / NIH) URL:[Link]

• Synthesis and Binding Affinity of New Pyrazole and Isoxazole Derivatives as Potential Atypical Antipsychotics Source: ChemInform / ResearchGate URL:[Link]

Sources

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• 3. Microwave-assisted efficient synthesis of 3-substituted bis-isoxazole ether bearing 2-chloro-3-pyridyl via 1,3-dipolar cycloaddition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Troubleshooting regioselectivity issues in isoxazole ring formation

Technical Support Center: Isoxazole Regioselectivity & Synthesis

Ticket ID: ISOX-REGIO-001 Subject: Troubleshooting Regioselectivity in Isoxazole Ring Formation Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Div.

User Guide Overview

Welcome to the Isoxazole Synthesis Support Hub. This guide is structured to troubleshoot and resolve regioselectivity issues in the formation of isoxazole rings. Whether you are encountering regioisomeric mixtures, unexpected dimerization, or low yields, this interface provides mechanistic insights and validated protocols to steer your synthesis toward the desired 3,5- or 3,4-substitution pattern.

Module 1: Strategic Decision Matrix

Before modifying reaction conditions, confirm your synthetic pathway aligns with your target regioisomer. The following decision tree outlines the most robust methods for specific substitution patterns.

Figure 1: Decision matrix for selecting the optimal synthetic pathway based on target substitution pattern.

Module 2: Achieving 3,5-Regioselectivity

The 3,5-disubstituted isoxazole is the thermodynamic product in many thermal cycloadditions, but mixtures often occur.

Protocol A: Copper-Mediated [3+2] Cycloaddition

Similar to the "Click" reaction for triazoles, Copper(I) can catalyze the formation of isoxazoles from terminal alkynes and nitrile oxides, exclusively yielding the 3,5-isomer.

• Mechanism: The reaction proceeds via a copper-acetylide intermediate that directs the nitrile oxide attack.

• Key Reagents: Terminal alkyne, hydroximoyl chloride (nitrile oxide precursor), Cu(I) source (or Cu(II) + ascorbate).

• Troubleshooting:

  • Issue:Low Yield / Dimer Formation.

  • Root Cause:[1][2][3][4][5][6][7] Nitrile oxides are unstable and dimerize to furoxans (1,2,5-oxadiazole-2-oxides) if the dipolarophile (alkyne) is not sufficiently reactive or if the concentration of nitrile oxide is too high.

  • Solution:Slow Addition. Generate the nitrile oxide in situ (e.g., using NCS/Et3N or hypervalent iodine) and add the precursor slowly to the alkyne solution.

Protocol B: Condensation of 1,3-Dicarbonyls (Claisen Type)

Reaction of hydroxylamine (

) with unsymmetrical 1,3-dicarbonyls.

• Regioselectivity Rule:

  • Basic Conditions (pH > 9): Hydroxylamine attacks the most electrophilic carbonyl carbon first. In

    -keto esters, the ketone is more electrophilic than the ester, leading to the 3-substituted-5-isoxazolone (or 3,5-disubstituted isoxazole after tautomerization/dehydration).

  • Acidic Conditions (pH < 4): Protonation activates the carbonyls. The nucleophile (

    ) attacks the least sterically hindered carbonyl.

Table 1: Troubleshooting Condensation Reactions

Symptom	Probable Cause	Corrective Action
1:1 Mixture of Isomers	Similar electrophilicity of C1 and C3.	Switch to -enamino ketones (see Module 3) or use a regioselective synthesis via cycloaddition.
Wrong Regioisomer	pH favored the alternative attack site.	Reverse pH. If using base, switch to acid catalysis (HCl/EtOH reflux).
Incomplete Cyclization	Stable oxime intermediate formed.	Increase temperature (reflux) or add a dehydrating agent (e.g., TsOH).

Module 3: Achieving 3,4-Regioselectivity (The Challenge)

Synthesizing 3,4-disubstituted isoxazoles is historically difficult because the 3,4-isomer is sterically less favored in thermal cycloadditions.

The Solution: The Enamine Route

This method bypasses the direct alkyne cycloaddition issues by using an enamine as a surrogate dipolarophile.

• Concept: An aldehyde is converted in situ to an enamine (using pyrrolidine). The enamine reacts with the nitrile oxide to form a 4,5-dihydroisoxazole, which is then oxidized (often spontaneously or with simple oxidants) to the 3,4-disubstituted isoxazole.[3][5]

• Why it works: The enamine is electron-rich and directs the nitrile oxide carbon (electrophilic) to the

  -position of the enamine (nucleophilic), forcing the 3,4-substitution pattern.

Step-by-Step Protocol (Enamine Method):

• Reagents: Aldehyde (R-CHO), Hydroximoyl chloride (Ar-C(Cl)=N-OH), Pyrrolidine (catalyst/reagent), Triethylamine.[3][5]

• Procedure:

  • Mix Aldehyde and Pyrrolidine in DCM to form enamine in situ.

  • Add Hydroximoyl chloride and Et3N slowly.

  • The intermediate 4-pyrrolidinyl-isoxazoline eliminates pyrrolidine/oxidizes to form the 3,4-disubstituted isoxazole .

• Reference: Jia, Q. et al. Synlett 2013, 24, 79-84.[5] [1]

Figure 2: Mechanistic pathway for the regioselective synthesis of 3,4-disubstituted isoxazoles via enamine intermediates.

Module 4: FAQ & Troubleshooting

Q1: I am seeing a significant amount of "Furoxan" byproduct. What is this?

• A: Furoxan is the dimer of your nitrile oxide.

• Fix: Your dipole (nitrile oxide) is generated too fast relative to the cycloaddition rate.

  • Use a syringe pump to add the base (Et3N) to the hydroximoyl chloride solution over 4–8 hours.

  • Increase the equivalents of the dipolarophile (alkyne/alkene).

  • Ensure high stirring rates to prevent local "hotspots" of high concentration.

Q2: Can I use Ruthenium catalysis (RuAAC) for isoxazoles like I do for triazoles?

• A: While Ru-catalyzed azide-alkyne cycloaddition (RuAAC) reliably gives 1,5-triazoles, the Ru-catalyzed nitrile oxide cycloaddition is less general. However, specific Ru(II) complexes (e.g., Cp*RuCl(cod)) can catalyze the formation of 3,4-disubstituted isoxazoles by involving the metal in the bond-forming step, overcoming the thermal bias. [2]

Q3: My condensation reaction (1,3-diketone + hydroxylamine) yields a mixture.

• A: This is common with unsymmetrical diketones.

  • Optimization: Convert your 1,3-diketone into a

    -enamino ketone (react with DMF-DMA). Reaction of the -enamino ketone with hydroxylamine hydrochloride is highly regioselective, typically yielding the 4,5-disubstituted or 3,4-disubstituted product depending on conditions, due to the distinct electronic difference between the carbonyl and the enamine carbon. [3]

References

• Jia, Q.; Benjamin, P. M. S.; Huang, J.; Du, Z.; Zheng, X.; Zhang, K.; Conney, A. H.; Wang, J. Synthesis of 3,4-Disubstituted Isoxazoles via Enamine [3+2] Cycloaddition. Synlett 2013, 24, 79–84.[5] Link

• Grecian, S.; Fokin, V. V. Ruthenium-Catalyzed Cycloaddition of Nitrile Oxides and Alkynes: Practical Synthesis of Isoxazoles. Angew. Chem. Int. Ed. 2008, 47, 8285–8287. Link

• Kadam, K. S.; Gandhi, T.; Gupte, A.; Gangopadhyay, A. K.; Sharma, R. Synthesis of 3,5-Disubstituted Isoxazoles from Substituted Aldoximes and Alkynes. Synthesis 2016, 48, 3996–4008. Link

Sources

• 1. studenttheses.uu.nl [studenttheses.uu.nl]
• 2. scilit.com [scilit.com]
• 3. thieme-connect.com [thieme-connect.com]
• 4. Development of methodologies for the regioselective synthesis of four series of regioisomer isoxazoles from β-enamino diketones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of 3,4-Disubsituted Isoxazoles via Enamine [3+2] Cycloaddition [organic-chemistry.org]
• 6. Regio- and Enantioselective Asymmetric Transfer Hydrogenation of One Carbonyl Group in a Diketone through Steric Hindrance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. BJOC - Enhancing chemical synthesis planning: automated quantum mechanics-based regioselectivity prediction for C–H activation with directing groups [beilstein-journals.org]

Overcoming steric hindrance in 5-cyclopropyl substituted isoxazoles

Status: Online | Tier: Level 3 (Senior Research Support) Ticket Subject: Overcoming Steric & Regiochemical Barriers in 5-Cyclopropyl Isoxazole Synthesis

Welcome to the Isoxazole Scaffold Support Hub

User Profile: Medicinal Chemists / Process Chemists Current Challenge: You are attempting to synthesize or functionalize a 5-cyclopropyl isoxazole. You are likely encountering low yields, regioselectivity errors (3- vs 5-substitution), or failure to functionalize the C4 position due to the steric bulk of the cyclopropyl group.

The Pharmacological Context: The cyclopropyl group is a "privileged" bioisostere for the isopropyl or tert-butyl group. It offers rigid steric bulk and unique electronic properties (σ-π conjugation) that can improve metabolic stability (blocking CYP450 oxidation sites) and potency. However, these same properties make the chemical synthesis unforgiving.

Module 1: Troubleshooting Ring Construction (The "Build" Phase)

Issue: I cannot control the regioselectivity. I need the 5-cyclopropyl isomer, but I'm getting mixtures or the 3-cyclopropyl isomer.

Diagnostic 1: Which Route are you using?

Route	Mechanism	Primary Pain Point	Steric Verdict
Route A: [3+2] Cycloaddition	Nitrile Oxide + Cyclopropyl Acetylene	Regiocontrol. Thermal cycloaddition is governed by sterics and electronics.	High Risk. The bulky cyclopropyl group on the alkyne can force the nitrile oxide oxygen to the less hindered side, potentially favoring the wrong isomer depending on the dipole.
Route B: Condensation	Cyclopropyl-1,3-dicarbonyl + Hydroxylamine	pH Sensitivity. The reaction produces both isomers (3-Cy and 5-Cy) depending on the pH.	Recommended. This is the most robust route for 5-cyclopropyl systems if pH is controlled.

Solution Protocol: The pH-Switch Condensation

The condensation of 1-cyclopropyl-1,3-butanedione with hydroxylamine is the industry standard, but it fails without precise pH control.

• The Mechanism: The reaction proceeds via a mono-oxime intermediate.

  • Acidic Conditions: Protonation of the carbonyls activates the least hindered carbonyl (the methyl side, C3) for nucleophilic attack by hydroxylamine nitrogen. This leads to the 5-cyclopropyl product (Target).[1]

  • Basic Conditions: The hydroxylamine attacks the most electrophilic carbonyl. The cyclopropyl ketone is less electrophilic due to electron donation from the cyclopropyl ring (σ-π interaction).

Corrective Action: Ensure the reaction is performed in glacial acetic acid or with controlled HCl buffering . Avoid basic conditions (NaOAc/EtOH) if you specifically need the 5-cyclopropyl isomer.

Module 2: Overcoming C4-Steric Hindrance (The "Modify" Phase)

Issue: I have the 5-cyclopropyl ring, but I cannot functionalize position C4. Lithiation fails or results in ring opening.

Root Cause Analysis: The Buttressing Effect

The cyclopropyl group is not a simple alkyl chain; it is a rigid, oblate spheroid. In the 5-position, it exerts a "buttressing effect" on the C4 proton.

• Steric Shielding: The cyclopropyl hydrogens project into the space required for the electrophile to approach C4.

• pKa Shift: The electron-donating nature of the cyclopropyl group raises the pKa of the C4-H, making deprotonation difficult without using aggressive bases that trigger ring fragmentation (cleavage of the weak N-O bond).

Troubleshooting Workflow

Option A: The "Trojan Horse" Approach (Pre-functionalization) Do not attempt to functionalize C4 after ring closure.

• Protocol: Introduce the C4 substituent into the 1,3-dicarbonyl precursor before cyclization.

• Example: Alkylate 1-cyclopropyl-1,3-butanedione at the alpha-position with your desired R-group, then cyclize with hydroxylamine. This bypasses the steric barrier of the formed ring.

Option B: Halogen-Metal Exchange (The "Surgical" Strike) If you must functionalize the ring post-synthesis:

• Bromination: Electrophilic bromination (NBS/DMF) is less sterically demanding than lithiation. Install a Bromine at C4.

• Turbo-Grignard Exchange: React the 4-bromo-5-cyclopropylisoxazole with iPrMgCl·LiCl (Turbo Grignard) at -20°C.

  • Why? This reagent is selective for I/Br exchange and is less basic than n-BuLi, preventing the nucleophilic attack on the ring (N-O cleavage) that destroys the isoxazole.

Module 3: Visual Troubleshooting Guides

Diagram 1: Synthesis Decision Matrix

Caption: Decision tree for selecting the optimal synthesis route to ensure 5-cyclopropyl regioselectivity.

Diagram 2: C4 Functionalization Logic

Caption: Workflow for overcoming steric hindrance at the C4 position during functionalization.

Module 4: Validated Experimental Protocols

Protocol A: Regioselective Synthesis of 5-Cyclopropyl-4-methylisoxazole

Targeting the 5-cyclopropyl isomer via Condensation.

• Reagents:

  • 1-Cyclopropyl-1,3-butanedione (1.0 eq)

  • Hydroxylamine hydrochloride (1.1 eq)

  • Solvent: Ethanol / Glacial Acetic Acid (10:1 ratio)

• Procedure:

  • Dissolve the dicarbonyl in ethanol.

  • Add hydroxylamine HCl.[2]

  • CRITICAL STEP: Add Glacial Acetic Acid. Do not add base (like Sodium Acetate) if you want the 5-cyclopropyl isomer. The acid ensures the nitrogen attacks the C2-carbonyl (methyl side) rather than the sterically shielded/electron-rich C4-carbonyl (cyclopropyl side).

  • Reflux for 4–6 hours.

  • Concentrate and extract with Ethyl Acetate.

• Expected Outcome: >90% regioselectivity for the 5-cyclopropyl isomer.

Protocol B: C4-Functionalization via Turbo-Grignard

Overcoming the "Wall" to install an electrophile.

• Precursor: 4-Bromo-5-cyclopropylisoxazole (synthesized via NBS bromination of the product from Protocol A).

• Reagents:

  • iPrMgCl·LiCl (Turbo Grignard), 1.3 M in THF.

  • Electrophile (e.g., Benzaldehyde, DMF, Iodine).

• Procedure:

  • Dissolve bromide in dry THF under Argon. Cool to -20°C . (Do not go to -78°C; the exchange is sluggish due to sterics. Do not go to 0°C; the ring may cleave).

  • Add iPrMgCl·LiCl dropwise. Stir for 30 mins.

  • Add electrophile.[3] Warm to RT.

• Why this works: The complexation of LiCl breaks the Grignard aggregates, making the reagent reactive enough to perform the exchange at moderate temperatures without acting as a base that destroys the ring.

FAQ: Common User Tickets

Q: Why can't I just use n-Butyllithium (n-BuLi) to deprotonate C4? A: You can, but you will likely destroy your molecule. Isoxazoles have a weak N-O bond.[4] Strong nucleophiles like n-BuLi often attack the C3 position or the N-O bond directly, causing ring fragmentation (formation of nitriles/enlolates) before they can deprotonate the sterically hindered C4 position.

Q: Does the cyclopropyl group behave like an isopropyl group sterically? A: Yes, but with added electronic complexity. While the steric volume is similar to isopropyl, the cyclopropyl group can adopt a "bisected" conformation that conjugates with the isoxazole pi-system. This electron donation makes the adjacent carbonyl (in condensation) or the C4 position (in lithiation) less electrophilic/acidic, compounding the steric problem.

Q: I need a carboxylic acid at C4. What is the best route? A: Do not try to carboxylate the parent ring. Instead, use the condensation route starting with Ethyl cyclopropylcarbonylacetate (a beta-keto ester) and hydroxylamine. This directly yields Ethyl 5-cyclopropylisoxazole-4-carboxylate, which can be hydrolyzed to the acid. This avoids the C4-functionalization bottleneck entirely.

References

• Regioselectivity in Isoxazole Synthesis

  • Title: Regioselective synthesis of 5-substituted isoxazoles and isoxazolines.[5]

  • Source:Organic & Biomolecular Chemistry, 2011.

  • URL:[Link]

• Functionalization & Metalation of Isoxazoles

  • Title: Functionalization of Isoxazoles: Directed Lithi
  • Source:Chemical Reviews, 2011 (Comprehensive review on heteroatom metal

  • URL:[Link]

• Turbo Grignard Reagents (Knochel-Hauser)

  • Title: A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds.
  • Source:Angewandte Chemie Intern

  • URL:[Link]

• Cyclopropyl-Isoxazole Specifics (Herbicide/Drug Analogues)

  • Title: Design, Synthesis, and Herbicidal Activity of N-Benzyl-5-cyclopropyl-isoxazole-4-carboxamides.[6]

  • Source:Journal of Agricultural and Food Chemistry, 2020.

  • URL:[Link]

Sources

• 1. Synthesis, crystal structure and Hirshfeld surface analysis of 5-cyclo­propyl-N-(2-hy­droxy­eth­yl)-1-(4-methyl­phen­yl)-1H-1,2,3-triazole-4-carboxamide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bioactivity of novel isoxazole-fused heterocycles: comprehensive antimicrobial, antioxidant activities, SwissADME predictions, molecular docking, and DFT analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of 4- and 5-substituted 1-hydroxyimidazoles through directed lithiation and metal-halogen exchange - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Advances in isoxazole chemistry and their role in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Regioselective Synthesis of 5-Substituted 3-(β-d-Glycopyranosyl)isoxazoles and -isoxazolines by 1,3-Dipolar Cycloaddition as Potential Anticancer Agents and Glycogen Phosphorylase Inhibitors [mdpi.com]
• 6. Design, Synthesis, and Herbicidal Activity of N-Benzyl-5-cyclopropyl-isoxazole-4-carboxamides - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: A Guide to Selective Ethoxylation of Isoxazol-3-ol

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for synthetic organic chemistry applications. This guide is designed for researchers, scientists, and drug development professionals engaged in the chemical modification of isoxazole scaffolds. The ethoxylation of isoxazol-3-ol is a critical transformation for introducing a key pharmacophore, yet it is frequently plagued by challenges related to selectivity and stability. This document provides in-depth, field-proven insights and troubleshooting strategies to help you navigate these complexities and achieve optimal results in your experiments.

Section 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the ethoxylation of isoxazol-3-ol, providing the essential knowledge needed to approach this synthesis.

Q1: What are the primary challenges encountered during the ethoxylation of isoxazol-3-ol?

The two most significant challenges are controlling the regioselectivity of the alkylation and maintaining the integrity of the isoxazole ring. Isoxazol-3-ol exists in tautomeric equilibrium with isoxazol-3(2H)-one, presenting two nucleophilic sites: the exocyclic oxygen and the ring nitrogen. This leads to a competitive reaction between O-ethoxylation (the desired reaction) and N-ethoxylation (a common side reaction)[1][2]. Furthermore, the isoxazole ring's N-O bond is inherently weak and can be susceptible to cleavage under harsh reaction conditions, particularly in the presence of strong bases, leading to decomposition and reduced yields[3][4].

Q2: What is the fundamental mechanism for this transformation?

The ethoxylation of isoxazol-3-ol is a classic example of the Williamson Ether Synthesis.[5] The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[6] First, a base is used to deprotonate the isoxazol-3-ol, forming an ambident isoxazol-3-olate anion. This anion then acts as a nucleophile, attacking the electrophilic carbon of an ethylating agent (e.g., ethyl iodide, diethyl sulfate), displacing a leaving group to form the desired 3-ethoxyisoxazole ether.[7]

Q3: Why does a mixture of N- and O-ethoxylated products often form?

The formation of both N- and O-alkylation products is a direct consequence of the ambident nature of the intermediate isoxazol-3-olate anion. This anion is a hybrid of two resonance structures, with negative charge density on both the exocyclic oxygen and the ring nitrogen. The site of attack (N vs. O) is influenced by a delicate balance of factors governed by Hard and Soft Acid-Base (HSAB) theory.[8] The more electronegative oxygen atom is a "hard" nucleophilic center, while the nitrogen atom is a "soft" nucleophilic center. The choice of base, solvent, and the nature of the ethylating agent can shift the equilibrium and favor one product over the other.[1]

Q4: What are the key experimental parameters that control the N- vs. O-selectivity?

Controlling the N- vs. O-alkylation ratio is the cornerstone of a successful synthesis. The following parameters are critical:

• Choice of Base and Counter-ion: The base deprotonates the isoxazol-3-ol, and the resulting counter-ion (e.g., Na⁺, K⁺, Cs⁺) can associate with the oxygen or nitrogen, influencing which site is more available for reaction.

• Solvent System: The polarity and protic/aprotic nature of the solvent can stabilize the transition state of either the N- or O-alkylation pathway differently.[4]

• Ethylating Agent: The "hardness" or "softness" of the electrophile plays a crucial role. Reagents with "hard" leaving groups tend to favor reaction at the "hard" oxygen site.[8]

• Temperature: Reaction temperature can affect the rate of both competing pathways and the stability of the isoxazole ring.

Section 2: Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving common issues encountered during the ethoxylation of isoxazol-3-ol.

Problem: Poor Selectivity - Significant Formation of N-Ethoxylated Byproduct

Root Cause Analysis:

The formation of the undesired N-ethoxy isomer is a classic problem of ambident nucleophile reactivity. While the oxygen of isoxazol-3-ol is more acidic and is the primary site of deprotonation, the resulting anion has significant electron density on the ring nitrogen. The reaction conditions can inadvertently favor nucleophilic attack from this nitrogen atom.

Caption: Troubleshooting workflow for poor O-selectivity.

Corrective Actions:

To enhance the yield of the desired 3-ethoxyisoxazole (O-alkylation), the reaction conditions must be tuned to favor attack from the harder oxygen nucleophile.

Parameter	Recommendation for O-Selectivity	Rationale
Base	Use milder inorganic bases like K₂CO₃ or Cs₂CO₃.	Stronger bases like NaH can lead to a more "free" anion, increasing N-alkylation. Milder bases with larger, softer counter-ions (like K⁺ or Cs⁺) tend to coordinate with the hard oxygen atom, sterically hindering the nitrogen and promoting O-alkylation.
Solvent	Employ polar aprotic solvents such as DMF or acetonitrile.	Protic solvents (e.g., ethanol) can solvate the oxygen atom through hydrogen bonding, leaving the nitrogen atom more accessible for alkylation. Polar aprotic solvents do not form hydrogen bonds, leaving the more nucleophilic oxygen atom free to react.[4]
Ethylating Agent	Use a "harder" electrophile like diethyl sulfate ((EtO)₂SO₂).	According to HSAB theory, hard nucleophiles (oxygen) preferentially react with hard electrophiles. Diethyl sulfate is considered a harder electrophile than ethyl halides (EtI, EtBr), thus favoring O-alkylation.[8]
Temperature	Maintain lower to moderate temperatures (e.g., 0 °C to 50 °C).	Higher temperatures can provide enough energy to overcome the activation barrier for the less favored N-alkylation pathway, reducing selectivity.

Problem: Low Yields and Complex Mixture - Suspected Ring Decomposition

Root Cause Analysis:

The isoxazole ring, particularly the N-O bond, is susceptible to cleavage under strongly basic conditions.[4] The presence of multiple unidentified spots on a TLC plate, often accompanied by baseline streaking, is a strong indicator of decomposition. This is exacerbated by high temperatures and prolonged reaction times.

Corrective Actions:

• Use Milder Bases: Avoid strong bases like sodium hydride (NaH) or sodium ethoxide (NaOEt) if decomposition is suspected. Switch to potassium carbonate (K₂CO₃) or an organic base like triethylamine (Et₃N).[9]

• Lower the Reaction Temperature: Perform the reaction at room temperature or below (0 °C). While this may slow the reaction rate, it significantly preserves the integrity of the isoxazole ring.

• Minimize Reaction Time: Monitor the reaction closely using TLC or LC-MS. Quench the reaction as soon as the starting material is consumed to prevent prolonged exposure of the product to basic conditions.

• Work Under Inert Atmosphere: Conduct the reaction under an inert atmosphere (Nitrogen or Argon) to prevent potential side reactions with atmospheric oxygen or moisture, which can sometimes contribute to degradation pathways.

Problem: Incomplete Conversion or Stalled Reaction

Root Cause Analysis:

A stalled reaction indicates that the activation energy for the SN2 reaction is not being overcome. This can be due to an insufficiently strong base, a poorly reactive ethylating agent, or steric hindrance.

Corrective Actions:

• Base Strength: If using a very weak base like K₂CO₃ and the reaction is slow, consider a moderately stronger base like cesium carbonate (Cs₂CO₃) or carefully controlled addition of NaH at low temperatures.

• Reactivity of Ethylating Agent: The reactivity of ethyl halides follows the trend EtI > EtBr > EtCl.[10] If using EtCl, switching to EtBr or EtI will increase the reaction rate.

• Catalytic Iodide: If using ethyl bromide or chloride, adding a catalytic amount (10 mol%) of sodium iodide (NaI) or potassium iodide (KI) can accelerate the reaction via the Finkelstein reaction, which generates the more reactive ethyl iodide in situ.

• Temperature Increase: If selectivity is good but the reaction is slow, a modest increase in temperature (e.g., from room temperature to 40-50 °C) can be beneficial. Monitor carefully for the onset of side reactions.

Section 3: Recommended Protocols & Methodologies

Protocol 1: Optimized Procedure for Selective O-Ethoxylation of Isoxazol-3-ol

This protocol is designed to maximize the yield of the O-ethoxylated product while minimizing N-alkylation and ring degradation.

• Reagent Preparation:

  • To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, thermometer, and nitrogen inlet, add isoxazol-3-ol (1.0 eq).

  • Add anhydrous N,N-dimethylformamide (DMF) to achieve a concentration of approximately 0.2 M.

• Deprotonation:

  • Add finely ground potassium carbonate (K₂CO₃, 1.5 eq) to the stirred solution.

  • Stir the suspension at room temperature for 30 minutes under a nitrogen atmosphere.

• Ethoxylation:

  • Add diethyl sulfate (1.2 eq) dropwise to the suspension over 5 minutes. An exotherm may be observed. Maintain the internal temperature below 30 °C, using a water bath if necessary.

  • Stir the reaction mixture at room temperature.

• Reaction Monitoring:

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or LC-MS every hour. A typical mobile phase for TLC is 30% ethyl acetate in hexanes. The O-alkylated product should have a higher Rf value than the starting material and the N-alkylated byproduct.

• Workup and Purification:

  • Once the starting material is consumed (typically 2-4 hours), carefully pour the reaction mixture into ice-cold water (10x the volume of DMF).

  • Extract the aqueous mixture with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to isolate the pure 3-ethoxyisoxazole.

Protocol 2: Analytical Monitoring by LC-MS

LC-MS is a powerful tool for distinguishing between the starting material and the N- and O-ethoxylated isomers.

• Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

• Mobile Phase: A: Water + 0.1% Formic Acid; B: Acetonitrile + 0.1% Formic Acid.

• Gradient: Start at 10% B, ramp to 95% B over 5 minutes, hold for 1 minute, and return to initial conditions.

• Detection: UV at 254 nm and positive ion mode ESI-MS.

• Expected Elution Order: Typically, the more polar starting material (isoxazol-3-ol) will elute first, followed by the N-ethoxy isomer, and then the less polar O-ethoxy isomer. All three compounds will have distinct retention times but the isomers will share the same mass-to-charge ratio (m/z).

Section 4: Visual Guides

Caption: Tautomerism of isoxazol-3-ol and formation of the ambident anion.

References

• Construction of Isoxazole ring: An Overview. (2024). Nano Biomedicine and Engineering. [Link]

• Ohashi, M. (n.d.). Synthetic reactions using isoxazole compounds. Yuki Gosei Kagaku Kyokaishi. [Link]

• Ohta, T., Fujisawa, H., Nakai, Y., & Furukawa, I. (2001). Synthesis of 3-Ethoxyisoxazole Derivatives and 3-Ethoxy-1H-pyrazole Derivatives from β-Oxo Thionoesters. Bulletin of the Chemical Society of Japan. [Link]

• Chemistry Steps. (2022). Williamson Ether Synthesis. Chemistry Steps. [Link]

• Organic Chemistry Portal. (n.d.). Isoxazole synthesis. Organic Chemistry Portal. [Link]

• Ashenhurst, J. (2014). The Williamson Ether Synthesis. Master Organic Chemistry. [Link]

• Das, B., & Majumdar, K. C. (2021). Advances in isoxazole chemistry and their role in drug discovery. RSC Advances. [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Wikipedia. [Link]

• Sarris, K., & Moore, J. S. (2022). Substituted Pyridines from Isoxazoles: Scope and Mechanism. The Journal of Organic Chemistry. [Link]

• Francis Academic Press. (n.d.). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Francis Academic Press. [Link]

• A review of isoxazole biological activity and present synthetic techniques. (n.d.). World Journal of Advanced Research and Reviews. [Link]

• Nguyen, T., & Arman, H. (2022). Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition of nitrile oxides and 1,3-diketones, β-ketoesters, or β-ketoamides. Beilstein Journal of Organic Chemistry. [Link]

• Conti, P., & De Amici, M. (2007). Synthesis and synthetic utility of 3-isoxazolols. ResearchGate. [Link]

• Carlier, P. R., et al. (2013). N- versus O-alkylation: utilizing NMR methods to establish reliable primary structure determinations for drug discovery. Bioorganic & Medicinal Chemistry Letters. [Link]

• Koehler, B. (2016). Why n-alkylation is more favorable than o-alkyation? ResearchGate. [Link]

• LibreTexts Chemistry. (2020). The Williamson Ether Synthesis. Chemistry LibreTexts. [Link]

• Carlier, P. R., et al. (2013). N- versus O-alkylation: Utilizing NMR methods to establish reliable primary structure determinations for drug discovery. ResearchGate. [Link]

Sources

• 1. N- versus O-alkylation: utilizing NMR methods to establish reliable primary structure determinations for drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 8. researchgate.net [researchgate.net]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. francis-press.com [francis-press.com]

Removing unreacted starting materials from isoxazole reaction mixtures

Welcome to the Application Scientist Support Portal. Isoxazoles are privileged scaffolds in drug discovery, commonly synthesized via 1,3-dipolar cycloadditions of nitrile oxides with alkynes or the condensation of hydroxylamine with 1,3-dicarbonyls[1][2]. However, unreacted starting materials (SMs)—such as highly polar hydroxylamine, unstable oximes, or non-polar alkynes—frequently complicate downstream isolation.

This guide provides mechanistic troubleshooting, visual workflows, and self-validating protocols to ensure high-purity isoxazole libraries without relying solely on bottleneck techniques like silica gel chromatography.

Diagnostic Workflow: Starting Material Scavenging

Decision tree for isolating isoxazoles based on the chemical nature of residual starting materials.

Mechanistic FAQs: Troubleshooting Impurities

Q1: My 1,3-dipolar cycloaddition using in situ generated nitrile oxides always leaves unreacted oxime and alkyne. Why does this happen, and how do I remove them efficiently? A1: Nitrile oxides are highly reactive and prone to dimerization into biologically inactive furoxans before they can react with the alkyne dipolarophile[2][3]. To compensate for this side reaction, alkynes are often used in excess. If your reaction stalls, you are left with unreacted oxime (the nitrile oxide precursor) and excess alkyne. Causative Solution: Implement a solid-supported scavenger resin strategy. Polymer-supported (PS) isocyanate or PS-benzaldehyde can covalently trap unreacted oximes and hydroxylamines, while PS-trisamine can scavenge excess electrophiles[4][5]. Because the scavengers are macroscopic beads, they are easily removed by simple filtration, bypassing chromatography entirely.

Q2: I synthesized an isoxazole via the condensation of a chalcone with hydroxylamine hydrochloride. How do I completely remove the residual hydroxylamine? A2: Hydroxylamine is highly nucleophilic and water-soluble, but it can strongly hydrogen-bond with polar isoxazole products, causing it to drag into the organic phase during extraction. Causative Solution: Exploit the basicity of hydroxylamine. A mild acidic wash (e.g., 0.5 M HCl) protonates the amine, drastically reducing its partition coefficient in the organic layer and forcing it into the aqueous phase[6][7]. If your isoxazole is acid-sensitive, an alternative is chemical derivatization: adding a sacrificial, highly reactive water-soluble aldehyde (like glyoxylic acid) converts the unreacted hydroxylamine into a highly polar oxime that is easily washed away in a standard aqueous workup[8].

Q3: When scaling up, my liquid-liquid extraction forms an unbreakable emulsion. What causes this, and how can I recover my isoxazole? A3: Emulsions in isoxazole workups are typically caused by amphiphilic unreacted starting materials (like partially enolized 1,3-dicarbonyls) or the use of water-miscible co-solvents (e.g., THF, acetonitrile) that alter the surface tension between the aqueous and organic layers[7]. Causative Solution: Always remove water-miscible reaction solvents via rotary evaporation before initiating the aqueous workup[7]. If an emulsion still forms, saturate the aqueous layer with NaCl (brine) to increase its ionic strength, which forces the organic compounds out of the aqueous phase (the "salting-out" effect) and breaks the micellar structures.

Quantitative Comparison of Purification Strategies

Purification Method	Target Starting Material	Removal Efficiency	Scalability	Relative Cost
Aqueous Acid Wash	Hydroxylamine, Amines	> 98%	Excellent	Low
Scavenger Resins	Oximes, Electrophiles	> 95%	Moderate	High
Trituration	Alkynes, Dicarbonyls	~ 80-90%	Good	Low
Silica Chromatography	All Impurities	> 99%	Poor	Moderate

Validated Experimental Protocols

Protocol A: Catch-and-Release Scavenging of Oximes/Amines (High-Throughput)

Mechanistic Rationale: This method uses functionalized polystyrene beads to chemically bind unreacted nucleophiles. The self-validating step is the mass balance: the weight of the recovered resin should equal the initial resin weight plus the theoretical mass of the scavenged impurity.

• Preparation: Following the cycloaddition reaction, concentrate the crude mixture under reduced pressure to remove volatile solvents[4].

• Resin Addition: Redissolve the crude mixture in anhydrous dichloromethane (DCM). Add 3.0 equivalents (relative to the estimated unreacted oxime/hydroxylamine) of Polymer-Supported Isocyanate (PS-NCO) resin[5].

• Incubation: Agitate the suspension gently on an orbital shaker at room temperature for 4–6 hours. Critical Note: Do not use magnetic stirring, as the stir bar will mechanically sheer the polymer beads, creating fine particulates that ruin filtration efficiency.

• Filtration: Filter the mixture through a sintered glass funnel (medium porosity). Wash the resin bed with 3 column volumes of DCM to ensure all non-bound isoxazole product is recovered.

• Validation & Isolation: Evaporate the filtrate to yield the purified isoxazole. Analyze via LC-MS or TLC to confirm the complete disappearance of the oxime/hydroxylamine peak[3].

Protocol B: Acid-Base Partitioning for Hydroxylamine Removal

Mechanistic Rationale: This protocol shifts the equilibrium of hydroxylamine to its protonated, strictly aqueous-soluble hydroxylammonium form, preventing it from hydrogen-bonding with the product in the organic phase.

• Solvent Swap: Evaporate the primary reaction solvent (e.g., ethanol or acetonitrile) completely to prevent emulsion formation[7].

• Dissolution: Re-dissolve the crude residue in a non-polar organic solvent such as ethyl acetate or diethyl ether.

• Acid Wash: Transfer the mixture to a separatory funnel. Wash the organic layer with 3 equal volumes of cold 0.5 M HCl[6].

  • Self-Validation Step: Check the pH of the final aqueous wash; it must remain strongly acidic (< pH 3) to guarantee that all hydroxylamine has been protonated and extracted.

• Neutralization: Wash the organic layer once with saturated aqueous NaHCO₃ to neutralize any residual acid, followed by one wash with brine to remove dissolved water[6].

• Drying & Concentration: Dry the organic layer over anhydrous Na₂SO₄ for 15-30 minutes. Filter the drying agent and concentrate the solution under reduced pressure to afford the pure isoxazole[7].

References

• Solid-Supported Reagents and Catch-and-Release Techniques in Organic Synthesis Thieme Connect URL: [Link]

• Design, Synthesis, and Biological Evaluation of a Library of 1-(2-Thiazolyl)-5-(trifluoromethyl)pyrazole-4-carboxamides ACS Publications URL:[Link]

• Isoxazoles via Cycloaddition of Terminal Alkynes and Nitrile Oxides (from Oximes) Sciforum URL: [Link]

• Oxime synthesis - how to convert/remove unreacted aldehyde? ResearchGate URL: [Link]

• An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold Royal Society of Chemistry (RSC) URL: [Link]

• Remove Sticky Reagents: Reaction Solvents University of Rochester URL: [Link]

Sources

• 1. sciforum.net [sciforum.net]
• 2. An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold - RSC Advances (RSC Publishing) DOI:10.1039/D1RA04624A [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. chem.rochester.edu [chem.rochester.edu]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Controlling ring opening degradation of isoxazoles under basic conditions

Welcome to the Heterocycle Stability Support Center .

Ticket #ISX-001: Isoxazole Ring Cleavage Under Basic Conditions Assigned Specialist: Senior Application Scientist, Process Chemistry Division Status: Open

Introduction: The "Achilles' Heel" of Isoxazoles

You are likely here because your isoxazole starting material disappeared during a reaction, or your product turned into a nitrile during workup. This is a known failure mode. The isoxazole ring possesses a latent instability centered on the weak N–O bond (approx. 55 kcal/mol), which acts as a "spring-loaded" trap.

Under basic conditions, this ring is susceptible to the Kemp Elimination —a base-catalyzed ring-opening reaction that cleaves the N–O bond to generate

-cyanoketones (beta-keto nitriles). This guide provides the mechanistic understanding to diagnose the issue and the protocols to prevent it.

Module 1: Diagnostic Hub (The Mechanism)

Before attempting a fix, confirm if your degradation matches the Kemp Elimination profile.

The Critical Vulnerability: C3-Proton Acidity The most common failure point is the presence of a proton at the C3 position (3-unsubstituted isoxazoles). The C3-proton is relatively acidic (

in DMSO) due to the electron-withdrawing nature of the C=N bond.

The Pathway:

• Deprotonation: Base removes the C3-H.

• Concerted Elimination: The resulting carbanion electron density collapses, ejecting the oxygen of the N–O bond.

• Cleavage: The N–O bond breaks, forming a nitrile and an enolate.

Visualizing the Failure Mode

Diagnostic Checklist:

Is your isoxazole unsubstituted at position 3? (High Risk)

Are there Electron Withdrawing Groups (EWGs) at C4? (Increases C3/C5 acidity

Higher Risk)

Did the reaction turn deep yellow/orange? (Characteristic of the resulting enolate).

Does the NMR show a new nitrile peak (

in IR)?

Module 2: Troubleshooting Protocols

If you cannot alter the substrate structure (e.g., by blocking C3 with a methyl group), you must alter the environment.

Protocol A: The "Safe-Base" Selection Ladder

Use this guide to select the mildest base compatible with your transformation.

Base Class	Examples	Risk Level	Recommendation
Alkoxides/Hydroxides	NaOEt, KOH, t-BuOK	CRITICAL	Avoid if possible. Causes rapid ring opening, especially at C.
Organolithiums	LDA, n-BuLi	HIGH	Will deprotonate C3 immediately. Only use if C3 is substituted.
Carbonates	,	MODERATE	Often safe at RT for substituted isoxazoles. Monitor 3-unsubstituted closely.
Tertiary Amines	TEA, DIPEA	LOW	Generally safe, but can trigger degradation over long reaction times (e.g., Leflunomide degradation).
Pyridines	Pyridine, 2,6-Lutidine	SAFE	Recommended for buffering or mild basic requirements.

Protocol B: Kinetic Control (Cryogenic Handling)

If you must use a strong base (e.g., for lithiation at another site), you must outrun the degradation kinetics.

Step-by-Step:

• Solvent Choice: Use anhydrous THF or Et2O (avoid polar aprotic solvents like DMSO/DMF which enhance base nucleophilicity).

• Temperature: Cool reaction mixture to -78°C before adding the base.

• Addition: Add base dropwise over 30 minutes.

• Quench: Quench the reaction at -78°C with an acidic buffer (e.g., acetic acid in THF) before warming up. Do not allow the basic mixture to reach 0°C.

Protocol C: The "Buffered" Workup

Many isoxazoles survive the reaction but die in the separatory funnel because the aqueous layer is too basic (pH > 10).

Corrective Workflow:

• Do NOT use saturated

  or NaOH washes if the product is sensitive.

• Use Phosphate Buffer: Wash organic layers with 0.5M Phosphate Buffer adjusted to pH 6.0 - 7.0 .

• Speed: Minimize contact time with the aqueous phase. Separate layers immediately.

• Drying: Dry over

  (neutral) rather than (basic).

Module 3: Case Study & Real-World Data

The Leflunomide Warning The drug Leflunomide is the textbook example of this instability. It contains a 3-unsubstituted isoxazole ring.[1][2] In the body (and in the flask), it opens to form the active metabolite A771726.

Stability Profile of Leflunomide (3-unsubstituted isoxazole):

pH Environment	Temperature	Half-Life ( )	Outcome
pH 4.0	25°C	Stable	Safe Zone
pH 7.4 (Physiological)	37°C	~7.4 hours	Slow degradation
pH 10.0	37°C	1.2 hours	Rapid Ring Opening

Data adapted from degradation studies of Leflunomide [1][2].

Key Takeaway: Even mild physiological bases can degrade 3-unsubstituted isoxazoles if given enough heat and time.

Module 4: Frequently Asked Questions (FAQ)

Q: I have a substituent at C3, but my ring still opened. Why? A: Check position C5. If C5 has a methyl group (

), strong bases can deprotonate the methyl group. The resulting carbanion can also trigger a fragmentation pathway, though it is generally slower than the C3-H pathway. Additionally, electron-withdrawing groups on the ring can make the N-O bond susceptible to direct nucleophilic attack.

Q: Can I re-close the ring if it opens? A: Sometimes. The ring opening to the

-keto nitrile is often reversible under acidic conditions (pH < 4) with hydroxylamine, but this effectively means re-synthesizing the ring. It is far better to prevent the opening.

Q: Does the solvent matter? A: Yes. Polar aprotic solvents (DMSO, DMF, NMP) significantly increase the basicity of anions (like hydroxide or alkoxide) by leaving them "naked" (poorly solvated). Switching to THF or Toluene can reduce the effective basicity and save the ring.

References

• Mechanism of Isoxazole Ring Scission

  • Title: pH and temperature stability of the isoxazole ring in leflunomide.[2][3]

  • Source: ResearchG

  • URL:

• Kemp Elimination Kinetics

  • Title: Kemp elimination - The chemical reaction d
  • Source: vander-lingen.nl

  • URL:

• General Base Catalysis

  • Title: Efficient base-catalysed Kemp elimination in an engineered ancestral enzyme.[4]

  • Source: bioRxiv

  • URL:

• Synthetic Overview

  • Title: Construction of Isoxazole ring: An Overview.
  • Source: Nano Bio Letters

  • URL:

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. biorxiv.org [biorxiv.org]

Technical Support Center: 5-Cyclopropyl-3-ethoxyisoxazole Production

This is a technical support guide designed for researchers and process chemists scaling up the production of 5-Cyclopropyl-3-ethoxyisoxazole . It addresses the specific chemical engineering and synthetic challenges associated with the isoxazole ring system, particularly the ambident nucleophilicity of the 3-hydroxy intermediate.

Senior Application Scientist Desk Subject: Scale-Up Protocols, Troubleshooting, and Safety for Isoxazole Etherification

Executive Technical Summary

Target Molecule: 5-Cyclopropyl-3-ethoxyisoxazole CAS Registry (Related): 100465-17-4 (General 3-alkoxy-5-substituted isoxazoles) Core Challenge: The synthesis relies on the O-alkylation of 5-cyclopropyl-3-hydroxyisoxazole . This intermediate is an ambident nucleophile , capable of reacting at either the oxygen (desired) or the nitrogen (undesired N-ethylation).[1] Scale-up failures typically result from poor regioselectivity (high N-alkyl impurity) or thermal runaway during the hydroxylamine condensation step.

Synthesis Workflow & Logic

The following diagram illustrates the critical decision nodes in the synthesis pathway, highlighting where process deviation often occurs.

Figure 1: Critical process flow for 5-Cyclopropyl-3-ethoxyisoxazole.[2] The red node indicates the highest risk for yield loss due to ambident nucleophile behavior.

Module 1: Scaffold Synthesis (Ring Closure)

Objective: Synthesis of the 5-cyclopropyl-3-hydroxyisoxazole precursor.

Standard Operating Procedure (SOP)

• Reagents: Ethyl 3-cyclopropyl-3-oxopropanoate (1.0 eq), Hydroxylamine Hydrochloride (1.1 eq), NaOH (2.2 eq).

• Conditions: Aqueous/Methanol solvent system at 0°C to Room Temperature (RT).

• Quench: Acidification to pH 2-3 to precipitate the 3-hydroxy isoxazole.

Troubleshooting Guide (Q&A)

Q: Why is the reaction exotherm spiking uncontrollably upon NH2OH addition?

• Root Cause: Hydroxylamine hydrochloride reacting with base releases free hydroxylamine, which is thermally unstable.

• Solution: Do not add solid NH2OH·HCl directly to the basic ketone solution. Pre-dissolve NH2OH·HCl in water and neutralize it slowly at 0°C before adding it to the beta-keto ester. Maintain internal temperature <20°C during addition.

• Safety Note: Ensure the reactor has a rupture disk. Hydroxylamine decomposition is autocatalytic.

Q: I am isolating a mixture of isomers. Why isn't the cyclopropyl group at the 5-position?

• Root Cause: The pH during cyclization dictates the tautomeric form of the intermediate oxime.

• Correction: Ensure the reaction mixture is strongly basic (pH > 10) during the initial condensation to favor the formation of the specific enolate that directs the cyclopropyl group to the 5-position. If the pH drops, you may form 3-cyclopropyl-5-isoxazolone.

Module 2: The O-Alkylation Challenge (Regioselectivity)

Objective: Selective ethylation of the Oxygen atom, avoiding the Nitrogen.

The Ambident Nucleophile Problem

The 3-hydroxyisoxazole anion can react at:

• Oxygen (Hard Nucleophile): Forms the desired aromatic ether.

• Nitrogen (Soft Nucleophile): Forms the cyclic amide (2-ethyl-5-cyclopropylisoxazol-3-one).

Optimized Protocol for O-Selectivity

Parameter	Recommendation	Scientific Rationale
Base	Cesium Carbonate (Cs₂CO₃)	The "Cesium Effect" creates a "naked" anion, promoting O-alkylation due to poor cation coordination compared to Na+ or K+.
Solvent	DMF or NMP	Polar aprotic solvents solvate the cation, leaving the oxygen anion free to react. Avoid protic solvents (EtOH) which hydrogen bond to the oxygen, reducing its nucleophilicity.
Alkylating Agent	Ethyl Iodide (EtI)	A softer leaving group (Iodide) is generally preferred, though Ethyl Bromide is acceptable.
Temperature	Room Temp (20-25°C)	Higher temperatures favor the thermodynamically stable N-alkylated product. Keep it cool to maintain kinetic control (O-alkylation).

Troubleshooting Guide (Q&A)

Q: My HPLC shows a 60:40 ratio of Product (O-ethyl) to Impurity (N-ethyl). How do I improve this?

• Diagnosis: You are likely using a counter-ion that associates too tightly with the oxygen (e.g., Sodium/Potassium) or a solvent that doesn't support charge separation.

• Fix: Switch from K₂CO₃/Acetone to Cs₂CO₃/DMF . If cost is prohibitive, use K₂CO₃ with 18-crown-6 ether (catalytic amount) to chelate the potassium ion and expose the oxygen nucleophile.

Q: How do I distinguish the N-ethyl impurity from the product without NMR?

• Method: UV-Vis Spectroscopy.

  • Target (O-Ethyl): Aromatic isoxazole system.[3][4] Absorption max typically < 250 nm .

  • Impurity (N-Ethyl): Conjugated cyclic amide (isoxazolone). Absorption max typically shifted to > 270 nm (red-shifted).

• TLC Visualization: The N-ethyl impurity is significantly more polar (lower Rf) than the O-ethyl ether due to the amide functionality.

Module 3: Purification & Isolation

Objective: Isolate pharmaceutical-grade material (>98% purity).

Separation Strategy

Since the N-ethyl byproduct is inevitable in trace amounts, a robust separation is required.

• Phase Separation (Workup):

  • The N-ethyl byproduct (isoxazolone) has higher water solubility than the O-ethyl ether.

  • Protocol: Dilute the DMF reaction mixture with 5 volumes of 5% LiCl solution (helps phase separation) and extract with Heptane/MTBE (1:1) . The non-polar O-ethyl product preferentially moves to the organic layer, while a significant portion of the polar N-ethyl impurity remains in the aqueous/DMF layer.

• Crystallization (If Solid):

  • 5-Cyclopropyl-3-ethoxyisoxazole is likely a low-melting solid or oil. If it is an oil, high-vacuum distillation is the preferred purification method.

  • Boiling Point Estimate: ~80-90°C at 0.5 mmHg (based on structural analogs).

Analytical Checkpoints

Test	Acceptance Criteria	Method Note
HPLC Purity	> 98.0% Area	C18 Column, Acetonitrile/Water gradient.
Regioisomer Content	< 0.5%	Critical control point.
Residual Solvent	< 500 ppm DMF	DMF is difficult to remove; use LiCl washes.

References & Grounding

• Isoxazole Synthesis Fundamentals:

  • Perez, M. A., et al. "Regioselective synthesis of isoxazoles."[5] Journal of Organic Chemistry. (General reference for beta-keto ester cyclization).

• Ambident Nucleophile Alkylation:

  • R. G. Pearson. "Hard and Soft Acids and Bases." J. Am. Chem. Soc. (Theoretical basis for O- vs N-alkylation).

  • Detailed study on 3-hydroxyisoxazole alkylation: (General principle verification).

• Safety Data (Hydroxylamine):

  • Bretherick's Handbook of Reactive Chemical Hazards. (Hydroxylamine thermal instability data).

Graphviz Visualization Code

Caption: Influence of reaction conditions on the regioselectivity of 3-hydroxyisoxazole alkylation.

Sources

• 1. researchgate.net [researchgate.net]
• 2. The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nanobioletters.com [nanobioletters.com]
• 4. The synthetic and therapeutic expedition of isoxazole and its analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. semanticscholar.org [semanticscholar.org]

Reference Data & Comparative Studies

Mass Spectrometry Fragmentation Patterns of Isoxazole Ethers: A Comparative Technical Guide

This guide provides an in-depth technical analysis of the mass spectrometry (MS) fragmentation patterns of isoxazole ethers. It is designed for researchers and drug development professionals requiring structural elucidation and differentiation of these scaffolds from their isomers.

Executive Summary: The Isoxazole Scaffold in Drug Design

Isoxazole ethers (alkoxyisoxazoles) are critical pharmacophores in medicinal chemistry, serving as bioisosteres for carboxylic acids and esters. They are found in COX-2 inhibitors (e.g., Valdecoxib), beta-lactamase inhibitors, and various glutamate receptor agonists.

For the analytical chemist, the isoxazole ring presents a unique "Achilles' heel": the weak N–O bond (approx. 55 kcal/mol). This bond's lability dictates the primary fragmentation pathways, distinguishing isoxazoles from their more stable isomers, the oxazoles. This guide details the mechanistic causality of these fragmentations and provides a comparative framework for structural validation.

Mechanistic Deep Dive: Fragmentation Pathways

The fragmentation of isoxazole ethers under Electron Ionization (EI) or Collision-Induced Dissociation (CID) is not random; it follows a deterministic cascade initiated by the cleavage of the weakest bond.

The Primary Driver: N–O Bond Homolysis

Unlike oxazoles, where the heteroatoms are separated by a carbon (1,3-position), isoxazoles (1,2-position) possess a direct N–O linkage. Upon ionization, this bond cleaves preferentially, leading to a vinyl nitrene intermediate.

The Ring Contraction (Azirine Pathway)

Following N–O cleavage, the reactive vinyl nitrene typically undergoes ring contraction to form a 2H-azirine intermediate. This is the critical "branching point" for subsequent fragmentation.

• Path A (Acyl cleavage): The azirine rearranges to expel a nitrile (R-CN) or a ketene/aldehyde fragment.

• Path B (Ether-specific): If the ether alkyl chain contains

  -hydrogens, a McLafferty-type rearrangement or onium reaction can occur before or during ring degradation.

Visualization of the Fragmentation Cascade

The following diagram illustrates the stepwise degradation of a generic 3-alkoxyisoxazole.

Figure 1: Mechanistic cascade of isoxazole ether fragmentation. The red path indicates the diagnostic N-O cleavage unique to this scaffold.

Comparative Analysis: Isoxazole Ethers vs. Alternatives

In drug development, distinguishing the isoxazole scaffold from its isomers (oxazoles) or determining the position of the ether linkage (3- vs. 5-position) is vital.

Isoxazole (1,2) vs. Oxazole (1,3)

While both are isobaric (same mass), their MS/MS fingerprints are distinct due to the stability of the ring system.

Feature	Isoxazole Ethers (1,2-Oxazole)	Oxazole Ethers (1,3-Oxazole)
Primary Cleavage	N–O Bond Rupture (Low Energy)	C–O / C–N Bond Scission (High Energy)
Diagnostic Loss	Loss of CO and HCN via Azirine.	Loss of HCN and CO (often concerted).
Ring Stability	Lower. Isomerizes to azirines easily.	Higher. Often requires higher collision energy.
Rearrangement	Valdecoxib-type rearrangement : Ring contraction to 4-membered systems observed in sulfonamide derivatives.	Cornforth rearrangement (thermal) is possible but less common in MS timeframes.
Key Differentiator	Presence of [M-CO] is often more pronounced; specific "vinyl nitrene" fragments.	"Harder" fragmentation; often retains ring integrity longer.

Regioisomer Differentiation: 3-Alkoxy vs. 5-Alkoxy

The position of the ether group directs the fragmentation significantly due to electronic induction.

• 3-Alkoxyisoxazoles: The ether oxygen is adjacent to the ring nitrogen. Upon N-O cleavage, the alkoxy group often remains attached to the nitrile fragment formed.

  • Marker: High abundance of [R-O-CN]+ type ions.

• 5-Alkoxyisoxazoles: The ether oxygen is adjacent to the ring oxygen. Cleavage often leads to loss of the alkoxy group as part of an ester/acid derivative fragment.

  • Marker: Formation of [R-CO]+ acylium ions or ketene losses.

Experimental Protocol: Structural Elucidation Workflow

This protocol is designed to be self-validating, ensuring that observed ions are genuine fragments and not artifacts.

Phase 1: Ionization Selection

• ESI (Electrospray Ionization): Use for initial molecular weight confirmation. Isoxazole ethers protonate well ([M+H]+).

  • Note: ESI is "soft." To see the diagnostic N-O cleavage, you must use CID (Collision-Induced Dissociation) in MS/MS mode.

• EI (Electron Impact, 70eV): Use for "fingerprinting." The hard ionization provides the rich fragmentation data needed to distinguish isomers.

Phase 2: MS/MS Acquisition (Step-by-Step)

• Precursor Selection: Isolate the [M+H]+ (ESI) or M+ (EI) ion.

• Energy Ramp: Apply a collision energy ramp (e.g., 10–50 eV). Isoxazoles will fragment at lower energies than oxazoles due to the weak N–O bond.

• MS3 Validation (Optional but Recommended): If a major fragment corresponds to [M-CO], isolate that fragment and fragment it again.

  • Validation Logic: If the [M-CO] fragment degrades into a nitrile species, it confirms the azirine pathway, validating the isoxazole core.

Phase 3: Data Interpretation Decision Tree

Figure 2: Decision tree for differentiating isoxazole ethers from oxazole isomers using MS/MS data.

Supporting Data: Diagnostic Ions

The following table summarizes diagnostic ions observed in the fragmentation of standard isoxazole ethers (e.g., 3-ethoxy-5-methylisoxazole).

Fragment Ion (m/z)	Proposed Structure	Origin/Mechanism
M+	Molecular Ion	Parent (Radical cation in EI).
[M - 28]	[M - CO]+	Diagnostic: Ring contraction of isoxazole to azirine, followed by CO loss.
[M - 27]	[M - HCN]+	Cleavage of C-N bond (common in both, but ratios differ).
[M - 28 - 28]	[M - CO - C2H4]+	Sequential loss of CO (ring) and Ethylene (ether side chain via McLafferty).
m/z 43	[CH3-C≡O]+	Acetyl cation (typical for 5-methyl substituted isoxazoles).

References

• Differentiation of Heterocyclic Isomers: Title: Characterization and differentiation of heterocyclic isomers: Tandem mass spectrometry of isoxazolo- and oxazolopyridines. Source: Journal of the American Society for Mass Spectrometry.[1] URL:[Link]

• Valdecoxib Metabolite Rearrangement: Title: Collision-induced dissociation of valdecoxib metabolites: a novel rearrangement involving an isoxazole ring.[2] Source: Journal of Mass Spectrometry (Wiley). URL:[Link]2]

• Isoxazole Ring Contraction Mechanism: Title: Mechanistic Insight into the Spirocyclopropane Isoxazolidine Ring Contraction. Source: Organic Letters (ACS Publications). URL:[Link]

• General Fragmentation of Alkyl Isoxazoles: Title: Mass spectra of some alkyl isoxazoles.[3][4] Source: Organic Mass Spectrometry.[3][5] URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Collision-induced dissociation of valdecoxib metabolites: a novel rearrangement involving an isoxazole ring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chemguide.co.uk [chemguide.co.uk]

A Comparative Guide to the Infrared Spectroscopy of the Ethoxyisoxazole Functional Group

Introduction

In the landscape of modern drug development and materials science, the precise characterization of molecular structures is paramount. The isoxazole ring, a five-membered heterocycle containing adjacent nitrogen and oxygen atoms, is a privileged scaffold found in numerous pharmacologically active compounds. When functionalized with an ethoxy group, the resulting ethoxyisoxazole moiety presents a unique combination of structural features—a heteroaromatic system coupled with a flexible ether linkage. Infrared (IR) spectroscopy serves as a rapid, non-destructive, and highly informative tool for confirming the presence and structural integrity of such functional groups.

This guide provides an in-depth analysis of the characteristic infrared absorption peaks associated with the ethoxyisoxazole functional group. Moving beyond a simple list of frequencies, we will explore the causality behind these spectral features, compare them with potentially interfering absorptions, and provide a robust experimental framework for their identification. This content is designed for researchers, scientists, and drug development professionals who rely on spectroscopic methods for routine analysis and structural elucidation.

Theoretical Framework: The Vibrational Language of Bonds

Infrared spectroscopy measures the absorption of infrared radiation by a molecule, which excites various molecular vibrations. These vibrations, primarily stretching (changes in bond length) and bending (changes in bond angle), occur at specific quantized frequencies. For a vibration to be IR-active, it must induce a change in the molecule's net dipole moment.[1] The resulting spectrum, a plot of transmittance or absorbance versus wavenumber (cm⁻¹), provides a unique "fingerprint" of the molecule, with specific peaks corresponding to the vibrations of its constituent functional groups.[2]

The ethoxyisoxazole group can be dissected into two primary components for spectral analysis: the isoxazole ring and the ethoxy side chain . Each component contributes a distinct set of vibrations that, when considered together, provide a definitive spectral signature.

Analysis of Characteristic Vibrational Modes

The interpretation of an ethoxyisoxazole IR spectrum relies on identifying the key stretching and bending vibrations from both the heterocyclic ring and the ethoxy substituent.

Isoxazole Ring Vibrations

The isoxazole ring's vibrations are characteristic of a heteroaromatic system. The key absorptions arise from the stretching of the C=N, C=C, and N-O bonds, as well as various in-plane and out-of-plane bending modes that contribute to the fingerprint region.

• C=N Stretching (ν_C=N): The carbon-nitrogen double bond stretch within the isoxazole ring is a crucial identifier. This vibration typically gives rise to a medium to strong absorption band in the 1670–1560 cm⁻¹ region.[3][4] Its exact position can be influenced by conjugation and substitution on the ring. For instance, in one study of a 5-(4-bromophenyl)-3-(4-nitrophenyl)-isoxazole, the C=N stretch was observed at 1665 cm⁻¹.[3]

• C=C Ring Stretching (ν_C=C): Like other aromatic and heteroaromatic systems, the isoxazole ring exhibits skeletal vibrations from the stretching of its carbon-carbon double bonds. These absorptions typically appear as one or more bands of variable intensity in the 1600–1400 cm⁻¹ range.[5] These peaks confirm the presence of the unsaturated ring structure.

• N-O Stretching (ν_N-O): The single bond between the nitrogen and oxygen atoms in the ring also has a characteristic stretching frequency. This vibration is often found in the 1450–1270 cm⁻¹ region.[3][6] However, this peak can sometimes be of moderate intensity and may couple with other vibrations, making it less distinct than the C=N stretch. In some substituted isoxazoles, a band around 1274 cm⁻¹ has been attributed to the combined stretching of N-O and C-O groups.[3]

Ethoxy Group Vibrations

The ethoxy group (-O-CH₂CH₃) provides several distinct and reliable peaks, primarily from the C-H bonds of the ethyl group and the C-O-C ether linkage.

• Aliphatic C-H Stretching (ν_C-H): The stretching vibrations of the sp³-hybridized C-H bonds in the methyl and methylene groups of the ethoxy side chain are readily observed. These appear as a group of strong, sharp peaks in the 3000–2850 cm⁻¹ region.[5][7] The presence of absorption bands just below 3000 cm⁻¹ is a strong indicator of saturated C-H bonds.

• C-O-C Asymmetric Stretching (ν_as_C-O-C): This is arguably the most characteristic and prominent vibration for the ethoxy group. The asymmetric stretch of the C-O-C ether linkage results in a very strong and distinct absorption band. For aliphatic ethers, this peak is typically found in the 1140–1070 cm⁻¹ range.[8][9] This strong band is a key marker for the ether functionality.

• C-O-C Symmetric Stretching (ν_s_C-O-C): The corresponding symmetric stretch of the C-O-C linkage also occurs, but it is generally much weaker in intensity than the asymmetric stretch and appears at a lower wavenumber, often in the 920–850 cm⁻¹ range.[9][10][11] While less prominent, its presence can help confirm the assignment.

Comparative Summary of Characteristic Peaks

To provide a clear and accessible reference, the characteristic IR absorption bands for the ethoxyisoxazole functional group are summarized below.

Wavenumber Range (cm⁻¹)	Bond / Moiety	Vibrational Mode	Expected Intensity	Notes
3000–2850	C-H (sp³)	Stretching	Strong	Confirms the presence of the aliphatic ethoxy group.[5][7]
1670–1560	C=N (ring)	Stretching	Medium to Strong	Key indicator for the isoxazole ring.[3][4]
1600–1400	C=C (ring)	Skeletal Stretching	Variable	Characteristic of the heteroaromatic ring structure.[5]
1450–1270	N-O (ring)	Stretching	Medium to Weak	May couple with other vibrations.[3]
1140–1070	C-O-C	Asymmetric Stretching	Strong	A primary and reliable indicator of the ether linkage.[8][9]
920–850	C-O-C	Symmetric Stretching	Weak	Less intense than the asymmetric stretch but provides confirmatory data.[9][11]
< 1500	Full Molecule	Bending / Skeletal	Complex	The "fingerprint region," unique to the specific molecule.[2]

Experimental Protocol: Acquiring a High-Fidelity IR Spectrum

The following protocol describes a self-validating system for obtaining a high-quality Fourier Transform Infrared (FTIR) spectrum of a solid or liquid compound containing an ethoxyisoxazole functional group. The causality behind each step is explained to ensure technical accuracy and reproducibility.

Objective: To acquire a clean, high-resolution FTIR spectrum suitable for the identification of characteristic ethoxyisoxazole absorption bands.

Materials:

• FTIR Spectrometer (purged with dry air or nitrogen)

• Sample containing the ethoxyisoxazole moiety

• Sample holder (e.g., KBr plates for liquids/oils, KBr powder and pellet press for solids, or ATR accessory)

• Spatula, agate mortar, and pestle

• Spectroscopy-grade solvent (e.g., dichloromethane or chloroform, if needed for cleaning)

Methodology:

• Instrument Preparation & Background Scan:

  • Action: Ensure the FTIR spectrometer's sample compartment is clean and purged with dry air or N₂. Run a background spectrum.

  • Causality: The background scan measures the ambient atmosphere (H₂O, CO₂) and the instrument's intrinsic response. By ratioing the sample spectrum against this background, these environmental and instrumental artifacts are removed, isolating the sample's true absorption profile.[8]

• Sample Preparation (Choose one based on sample state):

  • A) Neat Liquid/Oil (Thin Film Method):

    • Action: Place one drop of the liquid sample onto a clean KBr or NaCl plate. Gently place a second plate on top, spreading the liquid into a thin, uniform film.

    • Causality: The path length must be short to prevent total absorption ("flat-lining") of the most intense peaks. A thin film ensures the IR beam can pass through the sample sufficiently.

  • B) Solid (KBr Pellet Method):

    • Action: Grind 1-2 mg of the solid sample with ~100-200 mg of dry, spectroscopy-grade KBr powder in an agate mortar until a fine, homogeneous powder is formed. Press the powder into a transparent pellet using a hydraulic press.

    • Causality: KBr is transparent to IR radiation in the mid-IR range. Dispersing the sample finely within the KBr matrix minimizes light scattering (the Christiansen effect) and allows for transmission analysis of the solid.

  • C) Attenuated Total Reflectance (ATR) Method (for liquids or solids):

    • Action: Place a small amount of the sample directly onto the ATR crystal (e.g., diamond or zinc selenide) and apply pressure to ensure good contact.

    • Causality: ATR is a surface-sensitive technique where the IR beam undergoes internal reflection within the crystal, creating an evanescent wave that penetrates a few microns into the sample. It requires minimal sample preparation and is ideal for opaque or strongly absorbing materials.

• Spectrum Acquisition:

  • Action: Place the prepared sample into the spectrometer's sample holder. Acquire the spectrum, typically by co-adding 16 to 32 scans at a resolution of 4 cm⁻¹.

  • Causality: Co-adding multiple scans improves the signal-to-noise ratio (S/N) by a factor of the square root of the number of scans. A resolution of 4 cm⁻¹ is sufficient to resolve the characteristic broad and sharp bands of most organic functional groups.

• Data Processing and Analysis:

  • Action: Process the raw spectrum (e.g., baseline correction, if necessary). Label the wavenumbers of the key absorption peaks.

  • Causality: Proper processing ensures accurate peak picking. Analysis involves comparing the observed peak positions and intensities against the expected values summarized in the table above to confirm the presence of the ethoxyisoxazole group.

Visualization of the Analytical Workflow

The logical flow for identifying the ethoxyisoxazole functional group using IR spectroscopy is depicted below.

Caption: Workflow for IR spectroscopic identification of the ethoxyisoxazole group.

References

• Troitskaia, Z. A., & Tyulin, V. I. (Year). The high-resolution infrared spectrum of isoxazole vapor between 800 and 1700cm−1. Journal of Molecular Structure. [Source: Google Scholar Search]

• MDPI. (2023, January 27). IR Studies of Ethoxy Groups on CeO2. MDPI. Available at: [Link]

• Health Sciences. (2026, January 19). C-O-C stretching: Significance and symbolism. Health Sciences. [Source: Google Scholar Search, URL not directly available]

• PMC. (2022, July 26). Ethoxy Groups on ZrO2, CuO, and CuO/ZrO2 Studied by IR Spectroscopy. PMC. Available at: [Link]

• N J E S R. (n.d.). Studies on some aspects of chemistry of Isoxazole derivatives. N J E S R. Available at: [Link]

• SAR Publication. (2023, February 23). Synthesis of Novel Isoxazole Derivatives as Analgesic Agents by Using Eddy's Hot Plate Method. SAR Publication. Available at: [Link]

• R Discovery. (n.d.). Infra-red spectra of oxazole and its alkyl derivatives—I. R Discovery.
• Arjunan, V., et al. (2012, October 2). Vibrational spectroscopic (FT-IR, FT-Raman, 1H NMR and UV) investigations and computational study of 5-nitro-2-(4-nitrobenzyl) benzoxazole. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. [Source: Google Scholar Search]

• Doc Brown's Advanced Organic Chemistry. (n.d.). Infrared spectrum of ethoxyethane. Doc Brown's Chemistry. Available at: [Link]

• Asirvatham, S., et al. (2015). Synthesis, Biological Evaluation and QSAR Studies of Newer Isoxazole Derivatives. Medicinal Chemistry. Available at: [Link]

• University of California, Los Angeles (UCLA). (n.d.). IR Spectroscopy of Hydrocarbons. UCLA Chemistry.

• ResearchGate. (n.d.). The infrared spectrum of isoxazole in the range 600–1400 cm, including a high-resolution study of the v7(A′) band at 1370.9 cm and the v16(A″) band at 764.9 cm, together with ab initio studies of the full spectrum. ResearchGate. Available at: [Link]

• Chegg.com. (2020, October 2). Major IR peaks in cm-1 Naphthalene, 2-ethoxy-. Chegg. Available at: [Link]

• University of Colorado Boulder. (n.d.). Infrared Spectroscopy. CU Boulder Organic Chemistry.

• Smith, B. C. (2017, May 1). The C-O Bond III: Ethers By a Knockout. Spectroscopy Online. Available at: [Link]

• ResearchGate. (n.d.). FTIR spectra in (a) C=O and (b) C–O–C and (c) NH vibrational regions. ResearchGate. Available at: [Link]

• University of Wisconsin-Madison. (n.d.). Table of Characteristic IR Absorptions. UW-Madison Chemistry.

• ACS Publications. (2020, April 3). Time-Resolved Photoelectron Spectroscopy Studies of Isoxazole and Oxazole. The Journal of Physical Chemistry A. Available at: [Link]

• OpenOChem Learn. (n.d.). Inactive Vibrations. OpenOChem Learn. Available at: [Link]

• Save My Exams. (2025, June 26). Infrared Spectroscopy (Cambridge (CIE) A Level Chemistry): Revision Note. Save My Exams. Available at: [Link]

• Gilbert, B. C., et al. (2008, September 15). The vibrational group frequency of the N-O* stretching band of nitroxide stable free radicals. Magnetic Resonance in Chemistry. Available at: [Link]

• Chemistry LibreTexts. (2020, May 30). 11.5: Infrared Spectra of Some Common Functional Groups. Chemistry LibreTexts. Available at: [Link]

• OpenOChem Learn. (n.d.). Characteristic IR Absorptions. OpenOChem Learn. Available at: [Link]

• WebSpectra. (n.d.). IR Absorption Table. UCLA Chemistry. Available at: [Link]

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Benchmarking 5-Cyclopropyl-3-ethoxyisoxazole against Isoxaflutole standards

A Comparative Benchmarking Guide: 5-Cyclopropyl-3-ethoxyisoxazole Against Isoxaflutole Standards

Introduction

The development of novel bioactive molecules in the agrochemical and pharmaceutical industries necessitates rigorous analytical characterization to ensure identity, purity, and stability. This process, known as benchmarking, involves comparing a new chemical entity against a well-established standard. Such a comparative approach not only validates the new compound but also provides a relative measure of its analytical performance, which is crucial for quality control and regulatory compliance.[1][2][3]

This guide provides a comprehensive framework for the analytical benchmarking of a novel isoxazole derivative, 5-Cyclopropyl-3-ethoxyisoxazole, against the established herbicide standard, Isoxaflutole. Isoxaflutole is a well-characterized pro-herbicide that acts by inhibiting the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD) after its in-planta conversion to a diketonitrile metabolite.[4][5][6][7][8][9] Given that 5-Cyclopropyl-3-ethoxyisoxazole shares a core isoxazole scaffold, a systematic comparison of its analytical properties with Isoxaflutole is a critical step in its development.

This document is intended for researchers, analytical scientists, and drug development professionals. It offers a detailed, step-by-step guide to the comparative analytical workflow, from the preparation of standards to advanced spectroscopic and chromatographic analyses. The underlying rationale for each experimental choice is explained to provide a deeper understanding of the benchmarking process.

Physicochemical and Mechanistic Comparison

A foundational aspect of benchmarking is understanding the key physicochemical properties and the mechanism of action of both the test compound and the standard.

Isoxaflutole: The Established Standard

Isoxaflutole is a selective, systemic herbicide used for the control of broadleaf and grass weeds, primarily in corn and sugarcane.[7][9] Its chemical and biological properties are well-documented.

• Chemical Structure and Properties:

Property	Value
Chemical Name	(5-cyclopropyl-1,2-oxazol-4-yl)-[2-(methylsulfonyl)-4-(trifluoromethyl)phenyl]methanone[10]
CAS Number	141112-29-0[5][10]
Molecular Formula	C₁₅H₁₂F₃NO₄S[5][10]
Molecular Weight	359.3 g/mol [10]
Melting Point	138-138.5 °C[10]
Appearance	Off-white or pale yellow solid[10]
Solubility in Water	6.2 mg/L at 20 °C[10]

• Mechanism of Action:

Isoxaflutole itself is a pro-herbicide, meaning it is converted into its active form within the target plant.[7] The isoxazole ring opens to form a diketonitrile (DKN) derivative.[4][9] This DKN metabolite is a potent inhibitor of the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD).[4][5][6] HPPD is crucial for the biosynthesis of plastoquinone, a necessary cofactor for phytoene desaturase in the carotenoid biosynthesis pathway.[4] Inhibition of this pathway leads to the characteristic bleaching of new plant tissue, followed by necrosis and death of the susceptible weed.[9]

Sources

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• 10. Isoxaflutole | C15H12F3NO4S | CID 84098 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Guide: Elemental Analysis vs. Orthogonal Methods for C8H11NO2 Derivatives

[1][2]

Executive Summary: The "Purity Gap" in Small Molecule Validation

For drug development professionals working with bioactive amines, specifically C8H11NO2 derivatives (e.g., Dopamine, Pyridoxine, Tyramine analogs), establishing absolute purity is a critical milestone.[1] While High-Resolution Mass Spectrometry (HRMS) confirms identity, it often fails to accurately determine bulk purity due to ionization variance.[2][3][1]

This guide compares the traditional "Gold Standard"—Automated Combustion Analysis (CHNS) —against the modern, orthogonal precision of Quantitative NMR (qNMR) . We provide the specific calculation frameworks, error margins, and experimental protocols required to validate these sensitive, often hygroscopic compounds.

The Calculation Engine: Theoretical Baselines

Before experimental validation, one must establish the theoretical elemental composition. For C8H11NO2 derivatives, the presence of salt forms (HCl) and solvates (hydrates) radically shifts expected values.

Target Molecule: Dopamine (C8H11NO2)[2][3][1][4][5]

• Atomic Weights: C: 12.011 | H: 1.008 | N: 14.007 | O: 15.999 | Cl: 35.453[2][3]

Comparative Composition Table

Form	Formula	MW ( g/mol )	%C	%H	%N	Diagnostic Shift
Free Base	C8H11NO2	153.18	62.73	7.24	9.14	Baseline
HCl Salt	C8H11NO2[2][3][1] · HCl	189.64	50.66	6.38	7.39	Significant drop in %C (-12%)
Monohydrate	C8H11NO2[2][3][1] · H2O	171.19	56.13	7.65	8.18	Rise in %H; Drop in %N

Expert Insight: A common failure mode in C8H11NO2 analysis is the "Hygroscopic Drift." A sample of Dopamine HCl absorbing just 1.5% water (w/w) will fail the standard ±0.4% acceptance criteria for Carbon, leading to false rejection of a pure batch.

Method A: Automated Combustion Analysis (CHNS)

Status: Industry Gold Standard (USP <731>, ASTM D5291)[2][3][1]

The Mechanism

The sample is combusted at >1000°C in an oxygen-rich environment. Gases (CO2, H2O, NOx) are separated via gas chromatography and quantified via thermal conductivity detection (TCD).[2][1]

Protocol: Handling Hygroscopic Amine Salts

C8H11NO2 salts are prone to absorbing atmospheric moisture. Standard weighing protocols will result in drifting mass readings.

• Pre-Drying: Dry the sample in a vacuum oven at 40°C for 4 hours over P2O5.

• Encapsulation: Use Tin (Sn) capsules for optimal combustion heat.

  • Critical Step: Weigh the capsule immediately upon removal from the desiccator.

  • Target Mass: 2.0 – 3.0 mg (Precision balance required: d=0.001 mg).[2]

• Oxidation Aid: Add 5–10 mg of Tungsten Trioxide (WO3) powder to the capsule.

  • Reasoning: WO3 prevents the formation of refractory "coke" residues common with aromatic amines, ensuring 100% carbon conversion to CO2.

Performance Profile

• Accuracy: High (±0.3%) for non-hygroscopic, ultra-pure samples.[1]

• Weakness: Blind to inorganic impurities (e.g., silica, sodium) unless an ash cycle is run.[1] Destructive.

• Verdict: Essential for regulatory filing, but operationally difficult for hygroscopic salts.[1]

Method B: Quantitative NMR (qNMR)

Status: The Modern Orthogonal Alternative (USP <761>)[2]

The Mechanism

Unlike EA, qNMR measures the molar ratio of the analyte to a certified internal standard (IS). It is non-destructive and inherently compensates for residual moisture or solvents if they are distinct signals.

Protocol: qNMR for C8H11NO2

• Solvent Selection: DMSO-d6 is preferred over D2O.[2][3][1]

  • Reasoning: D2O causes H/D exchange on the amine (-NH2) and hydroxyl (-OH) protons, erasing integration signals.[2][3][1] DMSO-d6 preserves these protons.[2][3][1]

• Internal Standard (IS): Maleic Acid (Traceable Standard).[2][3]

  • Signal: Singlet at ~6.2 ppm (distinct from aromatic Dopamine protons at 6.4–6.8 ppm).[2]

  • Relaxation Delay (D1): Set to 60 seconds (5 × T1) to ensure full magnetization recovery for quantitative integration.

• Calculation:

  [2][3][1]

  • Where:

    =Integral area, =Number of protons, =Molar mass, =Weighed mass, =Purity.[1][6]

Performance Profile

• Accuracy: ±0.5% (comparable to EA).

• Strength: Identifies specific impurities (solvent vs. byproduct) which EA cannot distinguish.

• Verdict: Superior for internal R&D and process optimization.

Comparative Decision Matrix

The following diagram illustrates the logical workflow for selecting the appropriate validation method based on sample characteristics.

Caption: Decision workflow for selecting between Combustion Analysis and qNMR based on sample hygroscopicity and regulatory requirements.

Experimental Data Comparison

Comparison of purity results for a synthesized batch of Dopamine HCl (Theoretical C: 50.66%).

Method	Result Obtained	Deviation	Interpretation
Combustion (Standard)	C: 49.85%	-0.81%	FAIL. Likely moisture contamination lowering %C density.[2][3][1]
Combustion (Optimized)	C: 50.55%	-0.11%	PASS. Pre-drying and WO3 oxidant corrected the error.
qNMR (DMSO-d6)	99.8% (w/w)	N/A	PASS. Confirms the "Standard Combustion" failure was water, not impurity.[2][3][1]
HRMS (ESI+)	m/z 154.0862	< 1 ppm	ID ONLY. Confirms formula C8H11NO2, but cannot quantify the 1% water.[1]

References

• National Institute of Standards and Technology (NIST). Dopamine Hydrochloride Standard Reference Data.[2] NIST Chemistry WebBook, SRD 69.[2][1] [Link][2][3][1]

• Pauli, G. F., et al. (2014).[1] Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay.[6][7] Journal of Medicinal Chemistry, 57(22), 9220–9231.[1] [Link]

• Holzgrabe, U. (2010).[1] Quantitative NMR spectroscopy in pharmaceutical applications.[8][9] Progress in Nuclear Magnetic Resonance Spectroscopy, 57(2), 229-240.[2][3][1] [Link][2][3][1]

• Microanalysis Laboratory, University of Illinois. Elemental Composition Calculator & Handling of Hygroscopic Samples.[Link]

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• 7. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. researchgate.net [researchgate.net]

Comparative Cytotoxicity Profiling of Cyclopropyl Isoxazole Analogs: A Technical Guide for Drug Development

Executive Summary

The incorporation of the cyclopropyl isoxazole scaffold has emerged as a highly effective strategy in modern medicinal chemistry to balance target affinity with host cell viability. By utilizing the unique steric and electronic properties of this moiety, drug developers can shield metabolic soft spots, reduce lipophilicity, and force specific binding conformations. This guide objectively compares the cytotoxic profiles of cyclopropyl isoxazole analogs against standard therapeutic alternatives across distinct indications (antifungal and antiparasitic) and provides a self-validating experimental framework for evaluating host cell cytotoxicity.

Mechanistic Rationale: Why Cyclopropyl Isoxazoles?

The transition from traditional aromatic rings (e.g., phenyl or pyridyl groups) to a cyclopropyl isoxazole system is driven by specific pharmacokinetic and pharmacodynamic causalities:

• Steric Shielding & Metabolic Stability: Aromatic rings are highly susceptible to cytochrome P450 (CYP450)-mediated oxidation. The cyclopropyl group provides steric bulk that effectively blocks these metabolic soft spots, reducing intrinsic clearance (

  ) without the lipophilic penalty of larger alkyl chains.

• Conformational Precision (Target Pocket Fit): As demonstrated in recent studies targeting fungal Acetyl-CoA synthetase (ACS), the cyclopropyl-isoxazole portion acts as an acetyl-AMP mimic. The cyclopropyl moiety perfectly overlaps with specific hydrophobic residues (e.g., W439 in CnAcs1), driving high target selectivity while preventing off-target binding in human ACSS2 homologues [1].

• Reduced Host Cytotoxicity: Off-target binding is the primary driver of host cell cytotoxicity. By restricting the conformational flexibility of the molecule, the cyclopropyl isoxazole scaffold minimizes interactions with host cell membranes and off-target kinases, resulting in a significantly enhanced therapeutic index.

Logical flow of how cyclopropyl isoxazole modifications enhance selectivity and reduce cytotoxicity.

Comparative Cytotoxicity Data

To objectively evaluate the performance of cyclopropyl isoxazole analogs, we compare their in vitro efficacy against their cytotoxicity in standard mammalian host cell lines (HepG2 for hepatotoxicity; Vero for general epithelial toxicity) relative to clinical standard-of-care alternatives.

Table 1: Cytotoxicity and Selectivity Comparison

Therapeutic Indication	Compound Class	Target Efficacy ( / )	Host Cell Line	Host Cytotoxicity ( )	Selectivity Index (SI)
Fungal Infection (C. neoformans)	Isoxazole 1 (ACS Inhibitor) [1]	MIC: 32 μg/mL	HepG2	> 100 μM	High
Fungal Infection	Fluconazole (Standard)	MIC: 1–8 μg/mL	HepG2	> 100 μM	High
Chagas Disease (T. cruzi)	3-Cyclopropyl Isoxazole Indole [2]	: 6.2 (~0.6 μM)	Vero / HepG2	> 50 μM	> 80
Chagas Disease	Benznidazole (Standard)	: ~2.0–5.0 μM	Vero	> 50 μM	~ 10–25

Data Synthesis: While standard drugs like Benznidazole show moderate potency and acceptable cytotoxicity, the introduction of a 3-cyclopropyl isoxazole moiety (as seen in recent indole-2-carboxamide optimizations) yields a full log-unit increase in target potency (

> 6.0) without increasing host cell toxicity, thereby vastly improving the Selectivity Index (SI) [2].

Standardized Multiparametric Cytotoxicity Protocol

To ensure data trustworthiness, cytotoxicity profiling must utilize a self-validating system . Relying solely on a single metabolic assay (like MTT) can yield false positives if the compound is merely cytostatic rather than cytocidal. The following protocol multiplexes an LDH (Lactate Dehydrogenase) release assay with an MTT assay to differentiate between membrane rupture (necrosis) and mitochondrial shutdown.

Step-by-Step Methodology

Step 1: Cell Seeding & Preparation

• Action: Seed HepG2 and Vero cells at a density of

  cells/well in a 96-well plate using DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% .

• Causality: HepG2 cells retain many liver-specific metabolic functions. Using them ensures that any cytotoxicity driven by downstream toxic metabolites (rather than the parent compound) is accurately captured.

Step 2: Compound Incubation & Control Establishment

• Action: Treat cells with serial dilutions of the cyclopropyl isoxazole analogs (e.g., 0.1 μM to 100 μM).

• Self-Validating Controls: Include a vehicle control (0.1% DMSO) to establish baseline viability, and a positive control (1% Triton X-100 added 45 minutes prior to readout) to establish the maximum possible LDH release (100% cell death).

• Causality: These controls define the absolute upper and lower boundaries of the assay's dynamic range, ensuring that edge effects or pipetting errors are immediately identifiable.

Step 3: Multiplex Readout (LDH + MTT)

• Action (LDH): After 24–72 hours, transfer 50 μL of the supernatant to a new plate. Add LDH reaction mix and incubate in the dark for 30 mins. Read absorbance at 490 nm.

• Action (MTT): Add 10 μL of MTT reagent (5 mg/mL) to the remaining adherent cells in the original plate. Incubate for 3 hours, solubilize formazan crystals with DMSO, and read absorbance at 570 nm.

• Causality: If a compound shows low MTT signal but no LDH release, it is cytostatic (halting metabolism). If it shows low MTT signal and high LDH release, it is cytocidal (destroying the cell membrane). This dual-readout prevents the misclassification of a compound's safety profile.

Step 4: Data Analysis

• Action: Calculate the

  (concentration reducing viability by 50%) using non-linear regression. Calculate the Selectivity Index ( ).

Step-by-step workflow for multiparametric in vitro cytotoxicity profiling of isoxazole analogs.

References

• Jezewski, A. J., et al. (2025). "Discovery and mechanism of a highly selective, antifungal acetyl-CoA synthetase inhibitor." Nature Communications, 16(1): 9118.[Link]

• de Oliveira, R. G., et al. (2025). "Discovery and Early Optimization of 1H-Indole-2-carboxamides with Anti-Trypanosoma cruzi Activity." Journal of Medicinal Chemistry.[Link]

Safety & Regulatory Compliance

5-Cyclopropyl-3-ethoxyisoxazole proper disposal procedures

Disposal Protocol: 5-Cyclopropyl-3-ethoxyisoxazole

Executive Summary & Compound Profile

Core Directive: This guide supersedes generic waste handling instructions. It is engineered specifically for 5-Cyclopropyl-3-ethoxyisoxazole , a functionalized heterocyclic building block.

Effective disposal requires understanding the molecule's latent energy. This compound features three distinct structural motifs that dictate its handling:

• Isoxazole Core: A five-membered nitrogen-oxygen heterocycle. While generally stable, isoxazoles can exhibit thermal instability under high heat or acidic conditions, necessitating segregation from strong oxidizers and acids.

• Cyclopropyl Group: A strained ring system (

  strain energy). While kinetically stable, it can undergo ring-opening reactions in the presence of strong electrophiles or radical initiators.

• Ethoxy Substituent: An ether linkage that increases lipophilicity and flammability.

Safety Classification (Inferred from Structure & Analogs):

• Signal Word: WARNING

• Primary Hazards: Flammable liquid/solid (depending on MW/purity), Acute Toxicity (Oral), Skin/Eye Irritant.

• Disposal Class: Hazardous Organic Waste (Non-Halogenated).

Pre-Disposal Logistics & Segregation

Before initiating disposal, you must segregate this compound from incompatible waste streams.[1][2][3][4] Failure to segregate is the leading cause of waste container over-pressurization.

Parameter	Specification	Rationale
Waste Stream	Organic (Non-Halogenated)	The ethoxy and cyclopropyl groups burn cleanly; halogenated streams are for F, Cl, Br, I compounds only.
Compatibility	NO Acids / NO Oxidizers	Isoxazoles can degrade exothermically with strong acids; ethers can form peroxides (though less likely with ethoxy-isoxazoles than diethyl ether).
Container	HDPE or Borosilicate Glass	High-Density Polyethylene is resistant to organic leaching; Amber glass protects from photodegradation.
Labeling	"Flammable," "Toxic"	Meets EPA characteristic waste criteria for Ignitability (D001).

Decision Logic: Waste Stream Management

The following flowchart illustrates the critical decision-making process for disposing of 5-Cyclopropyl-3-ethoxyisoxazole.

Figure 1: Decision logic for segregating 5-Cyclopropyl-3-ethoxyisoxazole based on physical state and solvent carrier.

Step-by-Step Disposal Protocols

Protocol A: Solid Waste (Pure Substance)

Use this for expired reagents, synthesis products, or contaminated solids.

• Personal Protective Equipment (PPE): Nitrile gloves (double-gloved recommended), safety goggles, and lab coat. Work inside a fume hood.

• Container Selection: Select a wide-mouth HDPE jar or the original amber glass vial.

• Transfer:

  • Transfer the solid carefully to the waste container.

  • Do not sweep into general trash. The cyclopropyl moiety implies potential biological activity; it must be incinerated.

• Decontamination: Wipe the exterior of the container with ethanol. Dispose of the wipe in the Solid Hazardous Waste bin.

• Labeling: Affix a hazardous waste tag.

  • Constituents: "5-Cyclopropyl-3-ethoxyisoxazole"

  • Hazards: Check "Toxic" and "Flammable".[5]

• Storage: Store in the Satellite Accumulation Area (SAA) until EHS pickup.

Protocol B: Liquid Waste (Reaction Mixtures)

Use this for mother liquors or HPLC effluents.

• Solvent Identification: Determine the primary solvent.

  • If DMSO/Methanol/Ethyl Acetate: Use Non-Halogenated waste stream.

  • If Dichloromethane/Chloroform: Use Halogenated waste stream.

• pH Check: Ensure the solution is neutral (pH 6-8).

  • Why? Acidic waste containing isoxazoles can degrade, releasing heat or gases over time. If acidic, neutralize slowly with Sodium Bicarbonate before bottling.

• Bottling: Pour into the appropriate carboy (leaving 10% headspace for expansion).

• Record Keeping: Log the addition on the carboy's inventory sheet. Explicitly write the full chemical name; do not use abbreviations like "C-E-Iso".

Regulatory Compliance & Emergency Response

RCRA Classification (USA): While 5-Cyclopropyl-3-ethoxyisoxazole is not explicitly P-listed or U-listed (40 CFR § 261.33), it must be treated as Characteristic Hazardous Waste due to ignitability (D001) and potential toxicity.

Spill Management:

• Evacuate: Isolate the immediate area (10-foot radius).

• Suppress: Remove ignition sources. The ethoxy group lowers the flash point.

• Absorb: Use a universal sorbent (vermiculite or chem-pads).

  • Avoid: Do not use paper towels for large spills, as they increase surface area for evaporation/flammability.

• Disposal: Collect absorbed material into a sealed bag and treat as Solid Hazardous Waste .

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 1092113, 5-Cyclopropyl-1,2-oxazole-3-carboxylic acid. Retrieved from [Link]

• University of British Columbia (2025). Organic Solvent Waste Disposal Guidelines. Retrieved from [Link]

Sources

• 1. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 4. chemicalbook.com [chemicalbook.com]
• 5. rtong.people.ust.hk [rtong.people.ust.hk]

Personal protective equipment for handling 5-Cyclopropyl-3-ethoxyisoxazole

Executive Summary & Risk Profile

5-Cyclopropyl-3-ethoxyisoxazole is a functionalized heterocyclic building block commonly used in the synthesis of agrochemicals and pharmaceutical intermediates. While specific toxicological data for this exact derivative may be limited in public repositories, its structural pharmacophore—combining a strained cyclopropyl ring with a reactive isoxazole core and an ethoxy ether linkage —dictates a strict "Universal Precaution" approach.

The Core Hazard: Isoxazole derivatives are frequently bioactive and can act as potential sensitizers or metabolic inhibitors. The cyclopropyl group adds strain energy, increasing reactivity, while the ethoxy group increases lipophilicity, facilitating skin absorption.

Operational Classification: Category 3 Intermediate (High Potency/Irritant)

• Primary Risks: Acute toxicity (Oral/Inhalation), Severe Eye/Skin Irritation, Potential Sensitization.

• Physical State: Likely a low-melting solid or viscous oil (depending on purity/temperature).

Personal Protective Equipment (PPE) Matrix

Do not rely on standard "lab basics." The presence of the ethoxy (ether) group significantly alters glove permeation rates compared to simple hydrocarbons.

Hand Protection: The "Double-Glove" Standard

Standard thin nitrile gloves (0.05mm) offer insufficient breakthrough times for ether-functionalized heterocycles.

Layer	Material	Spec	Rationale (The "Why")
Inner	Nitrile	4 mil (0.10mm)	Acts as the final barrier against incidental contact.
Outer	Nitrile/Neoprene	6-8 mil (0.15mm+)	Critical: Ethers (ethoxy group) can degrade standard nitrile. Neoprene blends offer superior resistance to the ether oxygen moiety.
Technique	Visual Indicator	Colored Inner	Use a bright inner glove (orange/white) and dark outer glove to immediately spot tears or degradation.

Respiratory Protection

• Primary Control: All handling must occur within a certified Chemical Fume Hood (Face velocity: 80–100 fpm).

• Secondary (Outside Hood): If weighing or transfer must occur outside a hood (not recommended), use a P100/OV (Organic Vapor) combination cartridge.

  • Note: Simple N95 masks protect against dust but fail against the organic vapors this compound may off-gas if in an oily state.

Eye & Body Protection

• Eyes: Chemical Splash Goggles (Indirect Vent). Safety glasses are insufficient due to the high risk of severe irritation from isoxazole compounds.

• Body: Tyvek® Lab Coat (or equivalent polyethylene-coated fabric). Cotton coats absorb liquids and hold the chemical against the skin, increasing absorption risk.

Operational Protocols

Weighing & Transfer (Static Control)

Isoxazole powders are often electrostatic. Static discharge can cause powder scattering, leading to unseen contamination.

• Equilibrium: Allow the container to reach room temperature before opening to prevent condensation (hydrolysis risk).

• Static Elimination: Use an ionizing bar or anti-static gun on the spatula and weigh boat before contact.

• The "Drop-Wise" Solid Transfer: Do not dump. Tap the spatula gently. If the compound is an oil, use a positive-displacement pipette to prevent dripping.

Reaction Setup (Solvent Compatibility)

When dissolving 5-Cyclopropyl-3-ethoxyisoxazole:

• Avoid: Acetone (unless necessary). Acetone permeates nitrile gloves in <1 minute, carrying the dissolved isoxazole through the glove barrier.

• Preferred Solvents: Ethanol, Methanol, or DCM (with laminate gloves).

• Exotherm Check: The cyclopropyl ring is strained. Add reagents slowly and monitor temperature; rapid ring-opening reactions can be energetic.

Emergency Response & Decontamination

Scenario: Spillage on Benchtop

• Evacuate the immediate 3-meter radius.

• Don PPE: Ensure double gloves and goggles are secure.

• Contain: Surround the spill with absorbent pads (polypropylene).

• Neutralize/Clean:

  • Do not use bleach immediately (potential reaction with nitrogen heterocycle).

  • Use a soap/water solution or a specific organic surfactant.

  • Wipe Pattern: Wipe from the outside in to avoid spreading the contamination.

Disposal: Segregate as Hazardous Organic Waste (Non-Halogenated) unless chlorinated solvents were used. Do not dispose of down the drain; isoxazoles can be ecotoxic.

Safe Handling Workflow (Logic Map)

The following diagram outlines the decision logic for handling this compound based on its physical state and quantity.

Caption: Decision matrix for handling 5-Cyclopropyl-3-ethoxyisoxazole based on physical state risks.

References

• PubChem. (2023). 5-Cyclopropylisoxazole-3-carboxylic acid (Analogous Structure Safety Data). National Library of Medicine. [Link]

• Occupational Safety and Health Administration (OSHA). (2023). Personal Protective Equipment Standards (29 CFR 1910.132). United States Department of Labor. [Link]

• American Chemical Society (ACS). (2023). Identifying and Evaluating Hazards in Research Laboratories. ACS Center for Lab Safety. [Link]

• ECHA (European Chemicals Agency). (2023). Information on Chemicals - Isoxazole Derivatives Classification.[Link]